4-Fluorobenzoic Anhydride

• CAS: 25569-77-1

Core Science & Biosynthesis

4-Fluorobenzoic anhydride chemical properties

Executive Summary

4-Fluorobenzoic anhydride (CAS: 25569-77-1) represents a critical acylating agent in the synthesis of fluorinated pharmaceuticals and agrochemicals.[1] While often overshadowed by its more aggressive counterpart, 4-fluorobenzoyl chloride, the anhydride offers a distinct advantage profile: it provides milder reaction conditions, avoids the generation of corrosive hydrogen chloride (HCl) byproducts, and demonstrates superior selectivity in complex multifunctional substrates.

This guide details the physicochemical properties, synthesis logic, and advanced applications of 4-fluorobenzoic anhydride. It focuses on its utility in introducing the 4-fluorobenzoyl pharmacophore—a moiety essential for modulating lipophilicity and metabolic stability in drug candidates.

Physicochemical Profile

The following data characterizes high-purity (>97%) 4-fluorobenzoic anhydride. Researchers should note the moisture sensitivity of this compound; hydrolysis regenerates the parent acid, compromising stoichiometric precision.

Property	Specification
CAS Number	25569-77-1
IUPAC Name	4-Fluorobenzoic anhydride
Molecular Formula	C₁₄H₈F₂O₃
Molecular Weight	262.21 g/mol
Appearance	White to off-white crystalline solid
Melting Point	107–108 °C
Density	~1.34 g/cm³ (Predicted)
Solubility	Soluble in CH₂Cl₂, CHCl₃, THF, Ethyl Acetate; Sparingly soluble in hexanes.
Stability	Moisture sensitive; hydrolyzes to 4-fluorobenzoic acid.[2] Store under inert atmosphere (Ar/N₂).

Synthesis & Preparation

While commercially available, in-house preparation is often preferred to ensure anhydrous integrity immediately prior to sensitive couplings. The most robust laboratory-scale method utilizes p-toluenesulfonyl chloride (TsCl) as a dehydrating agent, avoiding the harsh conditions of thionyl chloride refluxes.

Mechanism of Formation (TsCl Mediated)

The reaction proceeds via the formation of a mixed anhydride intermediate, which undergoes nucleophilic attack by a second equivalent of the carboxylate anion. This method is favored for its high yield and operational simplicity.

Figure 1: TsCl-mediated dehydration pathway for the synthesis of symmetric anhydrides.

Reactivity & Mechanism

4-Fluorobenzoic anhydride functions primarily as an electrophile in Nucleophilic Acyl Substitution (NAS).

Selectivity vs. Acid Chlorides

• Acid Chlorides (RCOCl): Highly reactive, often require cryogenic cooling (-78 °C to 0 °C), generate HCl (requiring stoichiometric base scavengers), and can cause over-acylation or racemization.

• Anhydrides ((RCO)₂O): Moderately reactive, typically react at Room Temperature (RT) to 60 °C, generate carboxylic acid byproducts (non-corrosive), and are compatible with acid-sensitive protecting groups (e.g., Boc, TBS).

Acylation Mechanism

The nucleophile (amine, alcohol, or thiol) attacks one of the carbonyl carbons. The leaving group is the 4-fluorobenzoate anion, which is a weaker base (and thus a better leaving group) than an alkoxide or amide anion, but a poorer leaving group than chloride.

Figure 2: General mechanism for nucleophilic acyl substitution using 4-fluorobenzoic anhydride.

Advanced Applications in Drug Discovery

A. Bioisostere Installation

The 4-fluorobenzoyl group is a privileged scaffold. The fluorine atom at the para position blocks metabolic oxidation (P450 blockage) while increasing lipophilicity (LogP) compared to the non-fluorinated analog. This is critical in extending the half-life (

) of drug candidates.

B. Pd-Catalyzed Decarbonylative Borylation

Recent methodologies utilize 4-fluorobenzoic anhydride as an electrophile for C–B bond formation. Unlike acid chlorides, the anhydride allows for base-free palladium-catalyzed decarbonylative borylation, yielding aryl boronate esters—key intermediates for Suzuki-Miyaura couplings.[3]

• Significance: Allows conversion of carboxylic acid derivatives directly to boronic esters without handling unstable aryl lithium/magnesium species.

C. Synthesis of H₂S Donors

The anhydride is used to synthesize S-aroylthiohydroxylamines. These compounds act as controllable hydrogen sulfide (H₂S) donors, a gasotransmitter with therapeutic potential in cardiovascular ischemia.

Experimental Protocols

Protocol A: Synthesis of 4-Fluorobenzoic Anhydride (TsCl Method)

Use this protocol to generate fresh anhydride from the acid precursor.

• Reagents: 4-Fluorobenzoic acid (10 mmol), K₂CO₃ (15 mmol), TsCl (5 mmol), dry Acetonitrile (CH₃CN, 50 mL).

• Procedure:

  • Dissolve 4-fluorobenzoic acid in dry CH₃CN.

  • Add K₂CO₃ and stir at Room Temperature (RT) for 15 min.

  • Add TsCl portion-wise.

  • Stir at RT for 2–3 hours (Monitor by TLC for disappearance of TsCl).

  • Workup: Dilute with CH₂Cl₂, filter off inorganic salts. Wash filtrate with water and brine. Dry over MgSO₄.

  • Isolation: Evaporate solvent to yield the anhydride as a white solid (Typical Yield: 90–95%). Recrystallize from CH₂Cl₂/Hexane if necessary.

Protocol B: General Amide Coupling (Synthesis of N-Benzyl-4-fluorobenzamide)

Standard procedure for derivatizing amines.

• Reagents: Benzylamine (1.0 equiv), 4-Fluorobenzoic anhydride (1.1 equiv), Triethylamine (Et₃N, 1.2 equiv), DMAP (10 mol%, catalyst), dry DCM.

• Procedure:

  • Dissolve benzylamine and Et₃N in dry DCM (0.2 M concentration) under N₂ atmosphere.

  • Add DMAP.

  • Add 4-Fluorobenzoic anhydride (solid or dissolved in minimal DCM) slowly at 0 °C.

  • Warm to RT and stir for 4–6 hours.

  • Quench: Add saturated NaHCO₃ solution (converts excess anhydride/acid byproduct to water-soluble salts).

  • Purification: Extract with DCM. Wash organic layer with 1M HCl (to remove unreacted amine) and then brine. Dry and concentrate.

Handling & Safety (MSDS Summary)

• Hazards: Causes skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).[4]

• Storage: Keep container tightly closed in a dry, well-ventilated place. Store at +2°C to +8°C for long-term stability.

• Incompatibility: Water, strong oxidizing agents, strong bases, amines (unless intended for reaction).

References

• Synthesis via TsCl: Eskandari, P., & Kazemi, F. (2017). Letters in Organic Chemistry, 14(6), 431-439.[5] Link

• Decarbonylative Borylation: Zhang, L., et al. (2022). "Palladium-Catalyzed Decarbonylative Borylation of Aryl Anhydrides." National Science Foundation Public Access Repository. Link

• H2S Donor Synthesis: Zhao, Y., et al. (2015). "Controlled chemical release of hydrogen sulfide." U.S. Patent 9,096,504. Link

• General Anhydride Reactivity: "Reactions of Acid Anhydrides with Amines." Chemistry LibreTexts. Link

Sources

• 1. CAS 25569-77-1: 4-Fluorobenzoic Anhydride | CymitQuimica [cymitquimica.com]
• 2. 4-FLUOROBENZOIC ANHYDRIDE | 25569-77-1 [chemicalbook.com]
• 3. par.nsf.gov [par.nsf.gov]
• 4. 4-Fluorobenzohydrazide | C7H7FN2O | CID 9972 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-FLUOROBENZOIC ANHYDRIDE synthesis - chemicalbook [chemicalbook.com]

Technical Guide: 4-Fluorobenzoic Anhydride (CAS 25569-77-1)

[1][2]

Executive Summary: The Fluorinated Acyl Donor

4-Fluorobenzoic anhydride (CAS 25569-77-1) represents a critical electrophilic reagent in the arsenal of modern synthetic chemistry. While 4-fluorobenzoyl chloride is often the default reagent for introducing the 4-fluorobenzoyl moiety, the anhydride variant offers distinct mechanistic advantages—specifically in the acylation of acid-sensitive substrates and the modulation of reaction kinetics to avoid over-acylation.

This guide moves beyond basic physical properties to explore the strategic utility of 4-fluorobenzoic anhydride. We examine its role in late-stage functionalization of pharmaceuticals, its application in high-performance polymer synthesis (PEEK precursors), and its utility in quantitative lignin analysis.

Chemical Profile & Physical Properties[1][3][4][5][6][7]

The following data consolidates physical constants critical for process design and solvent selection.

Property	Specification	Operational Note
CAS Number	25569-77-1
Formula	C₁₄H₈F₂O₃	Symmetrical Anhydride
Molecular Weight	262.21 g/mol
Appearance	White to off-white crystalline solid	Easy to weigh/handle compared to liquid acid chlorides
Melting Point	107–109 °C	Solid at RT; requires heating or dissolution for reaction
Boiling Point	~382 °C (Predicted)	High thermal stability
Solubility	DCM, CHCl₃, THF, Acetonitrile	Decomposes in water/alcohols (slow hydrolysis)
Stability	Moisture Sensitive	Store under inert atmosphere (N₂/Ar)

Strategic Utility: Anhydride vs. Acid Chloride[9][10]

In drug development, the choice between an anhydride and an acid chloride is rarely arbitrary.

• Acid Sensitivity: The reaction of 4-fluorobenzoyl chloride generates HCl gas or chloride salts, which can be detrimental to acid-labile protecting groups (e.g., Boc, TBS). 4-Fluorobenzoic anhydride generates 4-fluorobenzoic acid as the byproduct, which is a weak acid (pKa ~4.14) and easily removed via basic wash.

• Selectivity: The anhydride is less electrophilic than the chloride. This attenuated reactivity allows for selective acylation of primary amines in the presence of secondary amines or alcohols, a crucial tactic in total synthesis.

• Atom Economy: While the anhydride has lower atom economy (losing one equivalent of the acid), the "waste" product can be recycled back to the anhydride using dehydrating agents like DCC or TsCl.

Synthesis & Production

The most robust laboratory-scale synthesis avoids harsh thionyl chloride conditions by using a mild dehydration protocol.

Synthesis Pathway (TsCl/K₂CO₃ Method)

This method utilizes p-toluenesulfonyl chloride (TsCl) as a dehydrating agent in the presence of a base, achieving high yields (~95%) under mild conditions.

Figure 1: Synthesis of 4-Fluorobenzoic Anhydride via Sulfonyl Activation.

Detailed Protocol

• Dissolution: Dissolve 4-fluorobenzoic acid (10 mmol) in anhydrous acetonitrile (50 mL).

• Base Addition: Add K₂CO₃ (15 mmol) and stir for 10 minutes to generate the carboxylate.

• Activation: Add p-toluenesulfonyl chloride (TsCl, 5 mmol). Note: TsCl acts as a coupling agent; 0.5 eq is sufficient as it facilitates the condensation of two acid molecules.

• Reaction: Stir at room temperature for 2-3 hours. Monitor consumption of TsCl via TLC.

• Workup: Dilute with CH₂Cl₂, filter off inorganic salts, and wash the filtrate with water.

• Isolation: Dry organic layer over CaCl₂ or MgSO₄ and evaporate solvent to yield the anhydride.

Core Applications in Research

Medicinal Chemistry: The Fluorine Effect

The 4-fluorobenzoyl moiety is a pharmacophore "privileged structure." The fluorine atom at the para-position blocks metabolic oxidation (P450 metabolism) at that site, extending the half-life of the drug.

• Case Study: Metabolites of Haloperidol . The 4-fluorobenzoyl group is essential for the activity of haloperidol. Research into its metabolites, such as 3-(4-fluorobenzoyl)propionic acid, often utilizes the anhydride to synthesize specific conjugates or prodrugs without disturbing other sensitive functionalities.

• Antioxidant Scaffolds: The anhydride is used to synthesize Schiff bases and 1,3,4-oxadiazoles derivatives of 4-fluorobenzoic acid, which have demonstrated significant DPPH radical scavenging potential.[1]

Materials Science: Lignin & Polymers

• Lignin Analysis: 4-Fluorobenzoic anhydride is used to quantitatively determine hydroxyl content in lignins via ¹⁹F NMR.[2] The distinct chemical shift of the fluorinated ester allows for precise integration and quantification of phenolic vs. aliphatic hydroxyls.

• PEEK Precursors: In the synthesis of poly(aryl ether ketone)s (PEEK), 4-fluorobenzoic anhydride can serve as a capping agent or a precursor to 4,4'-difluorobenzophenone (via Friedel-Crafts), controlling molecular weight and thermal properties.

Mechanistic Workflow: Nucleophilic Acyl Substitution

Figure 2: General mechanism for acylation using 4-fluorobenzoic anhydride.

Experimental Protocols (SOPs)

SOP 1: Standard Amine Acylation

Use this for synthesizing drug intermediates containing the 4-fluorobenzamide motif.

• Setup: Flame-dry a round-bottom flask and purge with Nitrogen.

• Reagents: Add the amine substrate (1.0 eq) and Triethylamine (1.2 eq) to anhydrous DCM.

• Addition: Dissolve 4-Fluorobenzoic anhydride (1.1 eq) in a minimal amount of DCM and add dropwise to the amine solution at 0°C.

• Reaction: Allow to warm to room temperature and stir for 4-12 hours.

• Quench: Add saturated NaHCO₃ solution. The base will convert the byproduct (4-fluorobenzoic acid) into its water-soluble salt.

• Extraction: Extract the organic layer, wash with brine, dry over Na₂SO₄, and concentrate.

SOP 2: Friedel-Crafts Acylation (Synthesis of Ketones)

Use this for synthesizing diaryl ketones like 4,4'-difluorobenzophenone.

• Catalyst: Suspend anhydrous AlCl₃ (2.2 eq) in dry 1,2-dichloroethane or DCM.

• Addition: Add 4-Fluorobenzoic anhydride (1.0 eq) slowly at 0-5°C.

• Substrate: Add the aromatic substrate (e.g., Fluorobenzene) dropwise.[3]

• Reflux: Heat to reflux for 2-4 hours.

• Hydrolysis: Pour the mixture over crushed ice/HCl to break the Aluminum complex.

• Purification: Recrystallize the resulting ketone from ethanol/water.

Handling & Safety

Hazard Identification:

• H315: Causes skin irritation.[4]

• H319: Causes serious eye irritation.[4][5]

• H335: May cause respiratory irritation.[4]

Storage Logic: Since the anhydride reacts with atmospheric moisture to revert to the acid, proper storage is vital for maintaining reagent stoichiometry.

Figure 3: Safety and handling workflow.

References

• Synthesis via TsCl: Eskandari, P., & Kazemi, F. (2017). Letters in Organic Chemistry, 14(6), 431-439.[6] Link

• Lignin Analysis: 19F NMR Spectroscopy for the Quantitative Analysis of Carbonyl Groups in Lignins. (2025). ResearchGate. Link

• Antioxidant Derivatives: Synthetic Transformation of 4-fluorobenzoic Acid to 4-fluorobenzohydrazide Schiff Bases. (2025). ResearchGate. Link

• Friedel-Crafts Applications: 4-Fluorobenzoyl chloride and Anhydride Applications. ChemicalBook. Link

• DCC Coupling Method: Selinger, Z., & Lapidot, Y. (1966). Synthesis of fatty acid anhydrides by reaction with dicyclohexylcarbodiimide. Journal of Lipid Research. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 4,4'-Difluorobenzophenone|High-Purity Reagent [benchchem.com]
• 4. aplng.com.au [aplng.com.au]
• 5. fishersci.com [fishersci.com]
• 6. 4-FLUOROBENZOIC ANHYDRIDE synthesis - chemicalbook [chemicalbook.com]

Technical Guide: Physical Properties & Application Protocols for 4-Fluorobenzoic Anhydride

Part 1: Executive Summary

In the landscape of medicinal chemistry, 4-Fluorobenzoic anhydride (CAS: 25569-77-1) serves as a critical acylating agent, offering a "softer" alternative to 4-fluorobenzoyl chloride.[1] While acid chlorides are ubiquitous, they generate HCl, which can be detrimental to acid-sensitive substrates or protecting groups.[1] 4-Fluorobenzoic anhydride allows for the introduction of the pharmacologically privileged 4-fluorobenzoyl moiety —a key structural motif in therapeutics like Haloperidol and various kinase inhibitors—under milder, neutral conditions.[1]

This guide moves beyond basic datasheet parameters to provide a rigorous operational framework for researchers. It focuses on the physical behavior of the solid state, its solubility profile relative to hydrolytic stability, and self-validating protocols for its use in high-value synthesis.[1]

Part 2: Physicochemical Characterization[1][2]

The physical properties of 4-Fluorobenzoic anhydride are dictated by the electron-withdrawing nature of the para-fluorine substituent and the electrophilicity of the central anhydride linkage.[1]

Table 1: Core Physical Properties

Property	Value / Range	Technical Context
CAS Number	25569-77-1	Unique identifier; distinct from the acid (456-22-4).[1]
Molecular Formula	C₁₄H₈F₂O₃	Symmetrical anhydride structure.
Molecular Weight	262.21 g/mol	Essential for stoichiometry calculations.
Appearance	White to off-white crystalline solid	Discoloration (yellowing) indicates hydrolysis to the acid.[1]
Melting Point	107–109 °C	Sharp melt indicates high purity. Broadening (<105°C) suggests acid contamination.
Boiling Point	382.8 ± 27.0 °C (Predicted)	Not typically distilled; purification is via recrystallization.[1]
Density	1.343 g/cm³ (Predicted)	Higher than non-fluorinated analogs due to F-atom mass.[1]
Solubility (Organic)	Soluble in DCM, THF, EtOAc, Acetonitrile	Compatible with standard organic synthesis solvents.[1]
Solubility (Aqueous)	Sparingly soluble / Reacts	Critical: Hydrolyzes to 4-fluorobenzoic acid.[1]

Structural Analysis & Electronic Effects

The para-fluorine atom exerts a dual effect:

• Inductive Withdrawal (-I): Increases the electrophilicity of the carbonyl carbons, making the anhydride more reactive toward nucleophiles than unsubstituted benzoic anhydride.

• Lipophilicity: The fluorine atom enhances the lipophilicity (LogP) of the resulting amide/ester products, a desired trait for improving membrane permeability in drug candidates.

Part 3: Synthesis & Purity Validation[1]

Understanding the synthesis of the reagent allows the researcher to anticipate impurities. The most robust laboratory-scale synthesis involves the dehydration of 4-fluorobenzoic acid using tosyl chloride (TsCl).

Synthesis Workflow (Causality of Impurities)

The reaction utilizes TsCl and Potassium Carbonate (

) in acetonitrile.[2] The mechanism involves the formation of a mixed anhydride intermediate which is then attacked by a second equivalent of the carboxylate.

• Impurity A: Residual 4-Fluorobenzoic acid (starting material).[1]

• Impurity B: Tosyl species (if stoichiometry is off).

Protocol 1: Purity Validation via Melting Point[1]

• Step 1: Calibrate melting point apparatus with a benzoic acid standard (122 °C).

• Step 2: Load sample into capillary.

• Step 3: Ramp temperature at 2 °C/min starting from 95 °C.

• Observation: A melt range of 107–109 °C confirms anhydride integrity. A depressed range (e.g., 98–103 °C) confirms hydrolysis has occurred, necessitating recrystallization from dry dichloromethane/hexanes.

Caption: Synthesis pathway via sulfonyl activation, highlighting the critical melting point validation step.

Part 4: Stability & Handling Protocols

Anhydrides are moisture-sensitive.[1] The primary degradation pathway is hydrolysis, reverting the reagent to the less reactive carboxylic acid.

Protocol 2: The "Dry-Chain" Handling System

To ensure reproducibility in kinetic assays or library synthesis, follow this self-validating storage system:

• Reception: Upon receipt, verify the container seal is intact.

• Aliquotting: Inside a glovebox or under a nitrogen cone, aliquot the bulk solid into single-use vials (e.g., 1 mmol units).

• Sealing: Parafilm is insufficient. Use Teflon-lined screw caps and store in a desiccator with active desiccant (e.g.,

  or Indicating Drierite).

• Usage: When a vial is opened, it must be used immediately. Do not return unused solid to the bulk container.

Hydrolysis Kinetics

While less reactive than acid chlorides, 4-fluorobenzoic anhydride will hydrolyze in ambient air over weeks.[1]

[1]

• Visual Indicator: The anhydride is crystalline; the acid is a powder. A loss of crystalline sparkle often precedes analytical failure.

Part 5: Application in Drug Development

The primary utility of this anhydride is the Friedel-Crafts Acylation and Nucleophilic Acyl Substitution to introduce the fluorobenzoyl group.

Workflow: Acylation of Sensitive Amines

Use this protocol when the substrate contains acid-labile groups (e.g., Boc, acetals) where HCl from acid chlorides would cause deprotection.[1]

• Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).

• Base: Pyridine or Triethylamine (1.1 equiv). DMAP (10 mol%) can be added as a catalyst for sterically hindered substrates.

• Stoichiometry: Use 1.1–1.5 equivalents of 4-fluorobenzoic anhydride relative to the nucleophile.

• Workup: Quench with saturated

  . The byproduct is the water-soluble 4-fluorobenzoate salt, allowing for easy separation from the lipophilic product.

Caption: Acylation workflow demonstrating the clean separation of the fluorobenzoate byproduct via aqueous extraction.

References

• ChemicalBook. (2025). 4-Fluorobenzoic Anhydride Product Specifications and Synthesis. Retrieved from

• Thermo Scientific Chemicals. (n.d.). 4-Fluorobenzoic anhydride, 97% Product Data. Retrieved from

• ECHEMI. (2025).[3] 4-Fluorobenzoic Anhydride Structure and Properties. Retrieved from

• BenchChem. (2025).[4] Guide to 4-Fluorobenzoic Acid and Derivatives in Drug Development. Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 9973 (4-Fluorobenzoic Acid - Parent Acid Data). Retrieved from

Sources

• 1. 4-FLUOROBENZOIC ANHYDRIDE | 25569-77-1 [chemicalbook.com]
• 2. 4-FLUOROBENZOIC ANHYDRIDE synthesis - chemicalbook [chemicalbook.com]
• 3. 4-Fluorobenzohydrazide | C7H7FN2O | CID 9972 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

4-Fluorobenzoic anhydride molecular weight

Topic: 4-Fluorobenzoic Anhydride: Physicochemical Profile & Synthetic Utility Document Type: Technical Whitepaper Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Executive Summary

4-Fluorobenzoic anhydride (CAS: 25569-77-1) acts as a pivotal acylating agent in the synthesis of fluorinated pharmaceuticals and agrochemicals. As the symmetrical anhydride of 4-fluorobenzoic acid, it bridges the reactivity gap between the highly reactive, moisture-sensitive acid chlorides and the stable, unreactive carboxylic acids.

Its primary utility lies in the introduction of the 4-fluorobenzoyl moiety (

) into complex molecular scaffolds. This fluorination strategy is critical in medicinal chemistry for modulating lipophilicity (LogP), metabolic stability (blocking para-oxidation), and ligand-target binding affinity. This guide details the molecular stoichiometry, synthesis protocols, and mechanistic pathways required for its effective deployment in the laboratory.

Physicochemical Profile

Understanding the precise stoichiometry of 4-fluorobenzoic anhydride is essential for yield optimization. Unlike acid chlorides, which release corrosive HCl, the anhydride releases 4-fluorobenzoic acid as a byproduct, which can often be recovered and recycled.

Molecular Weight & Stoichiometry

Property	Value
Chemical Formula
Molecular Weight	262.21 g/mol
Exact Mass	262.04 g/mol
CAS Number	25569-77-1
Appearance	White crystalline powder
Melting Point	107–109 °C
Boiling Point	~382 °C (at 760 mmHg)
Solubility	Soluble in DCM, EtOAc, ; Hydrolyzes in water

Stoichiometric Note: In acylation reactions involving nucleophiles (amines/alcohols), one mole of 4-fluorobenzoic anhydride delivers one mole of the 4-fluorobenzoyl group. The remaining mass (approx. 53%) is released as the leaving group (4-fluorobenzoic acid).

Synthetic Protocol: Preparation from Acid Precursor

While commercially available, in-situ preparation or bulk synthesis of the anhydride from 4-fluorobenzoic acid is often required to ensure anhydrous integrity immediately prior to sensitive couplings.

Methodology: Tosyl Chloride (TsCl) Mediated Dehydration This method avoids the use of harsh thionyl chloride (

) and allows for mild conditions suitable for scale-up.

Reagents:

• 4-Fluorobenzoic acid (1.0 equiv)[1]

• p-Toluenesulfonyl chloride (TsCl) (0.5 equiv)

• Potassium Carbonate (

  ) (1.5 equiv)[2]

• Solvent: Anhydrous Acetonitrile (

  )[2]

Step-by-Step Workflow:

• Dissolution: Charge a reaction vessel with 4-fluorobenzoic acid (10 mmol) and anhydrous

  (50 mL).

• Base Addition: Add

  (15 mmol) in portions. The mixture may generate slight heat; ensure stirring is vigorous to handle the slurry.

• Activation: Add TsCl (5 mmol) slowly.

  • Mechanistic Insight: The reaction proceeds via the formation of a mixed anhydride intermediate, which undergoes nucleophilic attack by a second equivalent of the carboxylate to expel the tosylate group, forming the symmetrical anhydride.

• Reaction: Stir at room temperature for 30–180 minutes. Monitor consumption of TsCl via TLC (Hexane/EtOAc 8:2).

• Work-up:

  • Filter the solids (potassium tosylate/salts).

  • Evaporate the filtrate to dryness.

  • Redissolve residue in

    , wash with water to remove residual salts, dry over , and concentrate to yield 4-fluorobenzoic anhydride.

Mechanistic Pathway: Nucleophilic Acylation

The utility of 4-fluorobenzoic anhydride is defined by its ability to acylate nucleophiles (amines, alcohols, thiols). The mechanism follows a standard Nucleophilic Acyl Substitution , but with a distinct activation energy profile compared to acid chlorides.

Key Advantages:

• No HCl Generation: Eliminates the need for stoichiometric scavengers (like TEA) in some cases, or prevents acid-catalyzed degradation of acid-sensitive substrates.

• Selectivity: Less prone to side reactions with steric hindrance compared to the smaller, more aggressive acid chloride.

Pathway Diagram (DOT)

Caption: Figure 1. The addition-elimination mechanism.[3] The nucleophile attacks the carbonyl carbon, forming a transient tetrahedral intermediate before collapsing to expel the carboxylate leaving group.

Applications in Drug Development

Fluorine Scan (Medicinal Chemistry)

Replacing a hydrogen or a methyl group with a fluorine atom (via the 4-fluorobenzoyl group) is a standard "fluorine scan" tactic.

• Metabolic Blocking: The C-F bond is highly resistant to Cytochrome P450 oxidation. Acylating a pharmacophore with 4-FBA can block metabolic clearance at the para-position of an aromatic ring.

• Electronic Modulation: The electron-withdrawing nature of the fluorine lowers the electron density of the aromatic ring, potentially altering

  stacking interactions with protein targets.

Precursor for PET Imaging Agents

While 4-fluorobenzoic anhydride is a stable reagent, its structural motif is directly relevant to N-succinimidyl-4-[

F]fluorobenzoate ( F-SFB) , a prosthetic group used to label peptides and proteins for Positron Emission Tomography (PET).

• Workflow: In radiochemistry, the anhydride (or activated ester) equivalent is synthesized rapidly to attach the

  F-tagged benzoyl group to lysine residues on antibodies.

Safety & Handling

• Moisture Sensitivity: The anhydride will hydrolyze to 4-fluorobenzoic acid upon exposure to atmospheric moisture. Store under inert gas (Argon/Nitrogen) in a desiccator.

• Hazards: Causes skin irritation and serious eye irritation. Upon hydrolysis, it generates an acidic environment.[4]

• PPE: Standard lab coat, nitrile gloves, and safety glasses are mandatory. Work within a fume hood to avoid inhalation of dust.

References

• Sigma-Aldrich. 4-Fluorobenzoic anhydride Product Specification & CAS Data. Retrieved from

• ChemicalBook. Synthesis of 4-Fluorobenzoic anhydride via Tosyl Chloride Activation. Retrieved from

• Thermo Scientific Chemicals. 4-Fluorobenzoic anhydride Physical Properties. Retrieved from

• PubChem. Compound Summary: 4-Fluorobenzoic Anhydride. Retrieved from

Sources

• 1. CAS 25569-77-1: 4-Fluorobenzoic Anhydride | CymitQuimica [cymitquimica.com]
• 2. 4-FLUOROBENZOIC ANHYDRIDE | 25569-77-1 [chemicalbook.com]
• 3. youtube.com [youtube.com]
• 4. 4-Fluorobenzoic acid - Wikipedia [en.wikipedia.org]

Technical Whitepaper: Thermal Characterization and Application of 4-Fluorobenzoic Anhydride

This guide is structured as a high-level technical whitepaper designed for application scientists and process chemists. It prioritizes the critical distinction between the anhydride and its hydrolysis product—a common pitfall in high-throughput synthesis.

CAS: 2557-03-1 | Formula: C₁₄H₈F₂O₃ | Mol. Weight: 262.21 g/mol [1]

Executive Summary: The "Hydrolysis Trap"

For researchers in drug discovery and peptide synthesis, 4-Fluorobenzoic anhydride serves as a potent, cleaner alternative to 4-fluorobenzoyl chloride. It avoids the evolution of corrosive HCl gas during acylation, a critical factor when working with acid-sensitive substrates.

However, the utility of this reagent is frequently compromised by its moisture sensitivity. Upon exposure to ambient humidity, the anhydride hydrolyzes back to 4-fluorobenzoic acid .

The Critical Metric: The melting point (MP) is the primary, rapid quality control metric.

• Target Anhydride MP: 129–133 °C (Crystalline form)

• Contaminant Acid MP: 182–185 °C

Immediate Directive: If your sample melts above 140 °C, it has significantly degraded into the carboxylic acid. If it melts below 120 °C, it likely contains solvent inclusions or unreacted precursors.

Physicochemical Profile & Comparative Data

To validate reagent integrity, one must distinguish the anhydride from its parent acid. The following table summarizes the divergence in physical properties.

Property	4-Fluorobenzoic Anhydride	4-Fluorobenzoic Acid (Impurity)	Significance
CAS	2557-03-1	456-22-4	Verify CAS on vendor CoA.
Melting Point	129 – 133 °C	182 – 185 °C	Primary Purity Indicator.
Boiling Point	~395 °C (Predicted)	254 °C	Acid is more volatile.
Solubility	DCM, Ethyl Acetate, Toluene	Alcohols (reacts), Water (hot)	Anhydride requires non-nucleophilic solvents.
IR (C=O Stretch)	Doublet: 1780 & 1720 cm⁻¹	Singlet: ~1680 cm⁻¹ (Broad)	Distinct carbonyl signature.

Technical Deep Dive: The Hydrolysis Logic

The diagram below illustrates the synthesis-degradation cycle. Understanding this pathway is essential for storage and handling.[2] The anhydride is thermodynamically unstable relative to the acid in the presence of water.

Figure 1: The Synthesis-Hydrolysis Cycle. Note the red dashed line representing the degradation pathway triggered by atmospheric moisture.

Experimental Protocols

Protocol A: Rapid Purity Validation (Melting Point)

Standard capillary method adapted for moisture-sensitive solids.

• Sample Prep: Dry the sample in a vacuum desiccator over P₂O₅ for 2 hours to remove surface moisture.

• Loading: Pack a capillary tube to a height of 2–3 mm. Crucial: Do not grind excessively in open air to avoid inducing hydrolysis.

• Ramp Rate:

  • Rapid heat to 110 °C.

  • Reduce rate to 1 °C/min from 110 °C to 140 °C.

• Observation:

  • Pass: Clear melt observed between 129–133 °C .

  • Fail (Wet): Sample shrinks/sweats at 130 °C but retains solid structure, fully melting >160 °C (indicates high acid content).

Protocol B: Synthesis of High-Purity Anhydride

Adapted from Tosyl Chloride/Potassium Carbonate dehydration method.

Rationale: This method avoids the difficult purification associated with DCC (dicyclohexylcarbodiimide) urea byproducts.

• Reagents: Dissolve 4-fluorobenzoic acid (10 mmol) in anhydrous Acetonitrile (CH₃CN, 50 mL).

• Base: Add K₂CO₃ (15 mmol) and stir for 10 minutes.

• Dehydration: Add p-Toluenesulfonyl chloride (TsCl, 5 mmol) portion-wise.

• Reaction: Stir at room temperature for 2–3 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 4:1).

• Workup:

  • Filter off solid salts.

  • Evaporate solvent.[3]

  • Redissolve residue in CH₂Cl₂ (Dichloromethane).

  • Wash with cold saturated NaHCO₃ (removes unreacted acid) and brine.

• Isolation: Dry over MgSO₄, filter, and concentrate. Recrystallize from minimal hot toluene if MP is <128 °C.

Decision Logic for Quality Control

Use this logic flow to determine if a batch of 4-Fluorobenzoic anhydride is suitable for sensitive drug development applications (e.g., Friedel-Crafts acylation or peptide capping).

Figure 2: Quality Control Decision Tree. Deviations from the 129–133 °C range dictate specific remediation steps.

Applications in Drug Development[2][3]

Friedel-Crafts Acylation

In medicinal chemistry, introducing a fluorophenyl moiety is a common strategy to block metabolic oxidation (blocking the para-position).

• Advantage: Using the anhydride with a Lewis Acid (AlCl₃ or Triflic Acid) eliminates the generation of HCl gas associated with acid chlorides. This is vital when the substrate contains acid-labile protecting groups (e.g., Boc, TBS).

• Mechanism: The anhydride forms an acylium ion complex with the Lewis acid, which attacks the aromatic ring. The byproduct is the aluminum salt of the carboxylic acid, which is less aggressive than free HCl.

Peptide Capping

4-Fluorobenzoic anhydride is used to "cap" N-termini of peptides during solid-phase synthesis. The fluorine atom serves as a distinct NMR handle (¹⁹F NMR) for studying peptide conformation or protein-ligand binding interactions.

References

• TCI Chemicals. (n.d.). Product Specification: 4-Fluorobenzoic Anhydride (CAS 2557-03-1). Retrieved from

• Thermo Fisher Scientific. (n.d.). 4-Fluorobenzoic Anhydride Product Overview. Retrieved from

• Eskandari, P., & Kazemi, F. (2017). "General Procedure for the Preparation of Carboxylic Acid Anhydride Using TsCl." Letters in Organic Chemistry, 14(6), 431-439.[4] (Source for TsCl synthesis protocol).

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 9973, 4-Fluorobenzoic acid. Retrieved from

• Olah, G. A. (Ed.). (1973). Friedel-Crafts and Related Reactions. Wiley-Interscience.

Sources

• 1. echemi.com [echemi.com]
• 2. innospk.com [innospk.com]
• 3. globalscientificjournal.com [globalscientificjournal.com]
• 4. 4-FLUOROBENZOIC ANHYDRIDE synthesis - chemicalbook [chemicalbook.com]

Technical Guide: Moisture Sensitivity &amp; Handling of 4-Fluorobenzoic Anhydride

Executive Summary

4-Fluorobenzoic anhydride (4-FBA) is a specialized acylating agent frequently employed in medicinal chemistry to introduce the 4-fluorobenzoyl moiety, a pharmacophore known to enhance metabolic stability and lipophilicity in drug candidates.

However, 4-FBA exhibits moderate-to-high moisture sensitivity , driven by the electron-withdrawing nature of the fluorine substituent. Upon exposure to atmospheric moisture, it hydrolyzes irreversibly to 4-fluorobenzoic acid. This degradation is not merely a yield loss issue; the formation of the free acid often disrupts downstream purification and alters stoichiometric precision in acylation reactions.

This guide details the mechanistic basis of this sensitivity, establishes self-validating Quality Control (QC) workflows, and defines rigorous handling protocols to ensure experimental integrity.

Part 1: The Mechanistic Basis of Moisture Sensitivity

To master the handling of 4-FBA, one must understand the electronic forces at play. Unlike unsubstituted benzoic anhydride, 4-FBA possesses a fluorine atom at the para position.

Electronic Activation

Fluorine is highly electronegative. Through the inductive effect (-I) , it pulls electron density away from the benzene ring and, consequently, from the carbonyl carbons of the anhydride linkage.

• Result: The carbonyl carbons become more electrophilic (more positive character) compared to non-fluorinated analogues.

• Consequence: The activation energy for nucleophilic attack by water is lowered. Hydrolysis occurs more rapidly than with standard benzoic anhydride.

The Hydrolysis Pathway

The degradation follows a nucleophilic acyl substitution mechanism. Water acts as the nucleophile, attacking one of the electrophilic carbonyls.

Figure 1: Hydrolytic degradation pathway of 4-FBA. The electron-withdrawing fluorine accelerates the initial nucleophilic attack.

Part 2: Analytical Detection & Quality Control (Self-Validating Systems)

Trusting the label purity is a critical failure mode in moisture-sensitive chemistry. You must validate the reagent before use.

The "Melting Point Gap" Test (Rapid QC)

The most immediate indicator of hydrolysis is the melting point. 4-FBA and its hydrolysis product (4-Fluorobenzoic acid) have drastically different thermal properties.

Property	4-Fluorobenzoic Anhydride (Active)	4-Fluorobenzoic Acid (Degradant)	Diagnostic Sign
Melting Point	109.5 – 118.5 °C	182 – 184 °C	Presence of high-melting solids at 120°C indicates degradation.
Solubility (DCM)	Soluble	Poorly Soluble	Cloudiness in Dichloromethane suggests acid formation.
Appearance	White crystalline powder	White crystalline powder	Indistinguishable by eye.

Protocol: Place a small sample in a capillary tube. Heat to 125°C.

• Pass: Clear melt.[1]

• Fail: Solid particles remain (the acid has not melted).

Spectroscopic Validation

For quantitative assessment, FTIR is the preferred rapid method due to distinct carbonyl signatures.

• FTIR (ATR):

  • Anhydride (Pure): Look for the characteristic doublet in the carbonyl region (symmetric and asymmetric stretching) at approximately 1780 cm⁻¹ and 1720 cm⁻¹ .

  • Acid (Hydrolyzed): Look for a single strong carbonyl peak ~1680 cm⁻¹ and the broad O-H stretch spanning 2500–3300 cm⁻¹.

• 1H NMR (CDCl₃):

  • Check for the acidic proton (usually broad singlet >10 ppm).

  • Look for slight chemical shift changes in the aromatic region caused by the change in electron-withdrawing power from anhydride to acid.

Part 3: Storage & Handling Protocols

Storage Hierarchy

• Primary: Nitrogen-filled glovebox (Ideal).

• Secondary: Desiccator with active desiccant (e.g., P₂O₅ or activated sieves), sealed with Parafilm.

• Temperature: Store at room temperature or refrigerated (2-8°C). Note: If refrigerated, the container must warm to room temperature before opening to prevent condensation.

Operational Workflow

The following decision tree outlines the handling procedure based on the available equipment and the scale of the reaction.

Figure 2: Operational workflow for handling 4-FBA to minimize moisture exposure.

Reaction Protocol (Best Practice)

When using 4-FBA for acylation (e.g., Friedel-Crafts or amine coupling):

• Drying: Flame-dry all glassware under vacuum; backfill with Argon/Nitrogen.

• Solvent: Use anhydrous solvents (DCM, THF, or Acetonitrile) with water content <50 ppm.

• Scavenging: Add a mild base (e.g., Pyridine or Triethylamine) if the reaction produces acid, or use a solid scavenger (e.g., K₂CO₃) if compatible.

• Transfer: If weighing outside a glovebox, transfer the solid quickly into a pre-tared flask flushed with inert gas. Do not use weighing paper; use a glass weighing boat or add directly to the reaction flask.

Part 4: Impact on Synthesis & Mitigation

Consequences of Hydrolysis

If 4-FBA hydrolyzes in situ:

• Stoichiometric Imbalance: You lose equivalents of the electrophile.

• Side Reactions: The free acid (4-fluorobenzoic acid) can react with coupling reagents (like EDC/DCC) if present, forming unreactive urea byproducts or N-acylureas.

• Purification Difficulty: The acid is often more polar than the anhydride but may co-elute with polar products.

Mitigation Strategy: The "Sacrificial" Method

If you suspect slight moisture ingress in your solvent:

• Add a small excess (1.1 – 1.2 equiv) of 4-FBA.

• Upon reaction completion, quench with a nucleophile (e.g., N,N-dimethylethylenediamine) that reacts with excess anhydride to form a basic amide.

• Acid Wash: The basic byproduct and the free acid can then be removed via an acidic aqueous wash (1M HCl), leaving the desired neutral product in the organic phase.

References

• Spectroscopy Online. (2018). The C=O[2][3] Bond, Part IV: Acid Anhydrides. Retrieved October 26, 2023, from [Link]

• NIST Chemistry WebBook. (n.d.). Benzoic anhydride Infrared Spectrum. National Institute of Standards and Technology.[4] Retrieved October 26, 2023, from [Link]

Sources

• 1. H33527.06 [thermofisher.com]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. Benzoic acid, anhydride [webbook.nist.gov]

Comprehensive Spectroscopic Characterization and Analytical Profiling of 4-Fluorobenzoic Anhydride

Executive Summary & Compound Identity

4-Fluorobenzoic anhydride (CAS: 25569-77-1) is a symmetric aromatic anhydride widely utilized as a fluorinated acylating agent in the synthesis of pharmaceutical intermediates and optoelectronic materials. Its symmetry renders it a unique spectroscopic subject, where the equivalence of the two 4-fluorobenzoyl moieties simplifies the proton and fluorine NMR signals while creating distinct vibrational modes in Infrared (IR) spectroscopy.

This guide provides a definitive reference for researchers requiring rigorous structural validation. It moves beyond basic data listing to explain the causality of spectral features, particularly the spin-spin coupling effects introduced by the fluorine atom.

Property	Data
Formula	C₁₄H₈F₂O₃
Molecular Weight	262.21 g/mol
Appearance	White crystalline solid
Melting Point	113–115 °C (Lit.)
Solubility	Soluble in CHCl₃, CH₂Cl₂, DMSO; hydrolyzes in water

Infrared Spectroscopy (FT-IR): The Diagnostic "Doublet"

The most immediate confirmation of the anhydride functionality comes from Vibrational Spectroscopy. Unlike carboxylic acids (broad O-H stretch) or esters (single C=O band), 4-Fluorobenzoic anhydride exhibits a characteristic carbonyl doublet due to the coupling of the two carbonyl stretching vibrations (symmetric and asymmetric modes).

Key Vibrational Modes

Frequency (cm⁻¹)	Assignment	Mechanistic Insight
1786	C=O Asymmetric Stretch	Higher energy mode; diagnostic for anhydrides.
1721	C=O Symmetric Stretch	Lower energy mode; typically more intense in acyclic anhydrides.
1606, 1507	C=C Aromatic Stretch	Characteristic breathing modes of the benzene ring.
1239, 1223	C-F Stretch	Strong, sharp bands typical of aryl fluorides.
1000-1100	C-O-C Stretch	Anhydride ether linkage.

Technical Note: Purity validation via IR is highly effective. The presence of a broad peak at 2500–3300 cm⁻¹ indicates hydrolysis to 4-fluorobenzoic acid. A pure sample must lack this O-H feature.

Nuclear Magnetic Resonance (NMR) Profiling[1]

The symmetry of 4-Fluorobenzoic anhydride means that both aromatic rings are magnetically equivalent. However, the presence of Fluorine (

, Spin 1/2) introduces significant splitting in both and spectra.

H NMR (400 MHz, CDCl₃)

The proton spectrum appears as a simplified AA'BB' system (often resembling two doublets) due to the para-substitution.

• 8.19 – 8.16 ppm (m, 4H): Ortho protons (relative to Carbonyl). Deshielded by the anisotropy of the carbonyl group.
• 7.23 – 7.19 ppm (m, 4H): Meta protons (relative to Carbonyl) / Ortho protons (relative to Fluorine). Shielded relative to the ortho protons and split by coupling.

C NMR (100 MHz, CDCl₃) – The Coupling Masterclass

Carbon-13 analysis is the most complex due to C-F coupling (

), which splits every carbon signal in the aromatic ring.

Chemical Shift ( )	Multiplicity	Coupling Constant ( )	Assignment
166.7 ppm	Doublet	~255 Hz	C-4 (Ipso to F): Direct one-bond coupling ( ).
161.2 ppm	Singlet*	N/A	C=O (Carbonyl): Too distant (5 bonds) for significant F-coupling.
133.3 ppm	Doublet	~9 Hz	C-2/6 (Meta to F): Three-bond coupling ( ).
125.0 ppm	Doublet	~3 Hz	C-1 (Para to F): Four-bond coupling ( ).
116.5 ppm	Doublet	~22 Hz**	C-3/5 (Ortho to F): Two-bond coupling ( ).

Critical Analysis: While some literature reports the ortho coupling (116.5 ppm) as ~11 Hz, standard fluorobenzene derivatives consistently show

values of 21–23 Hz . An observed splitting of ~22 Hz is the hallmark of a correctly assigned ortho-fluorinated carbon.

F NMR (376 MHz, CDCl₃)

• -104 to -108 ppm (s, 1F): Appears as a singlet (proton decoupled) or a multiplet (proton coupled). The chemical shift is slightly deshielded compared to fluorobenzene (-113 ppm) due to the electron-withdrawing nature of the anhydride group.

Graphviz: NMR Interpretation Logic

Mass Spectrometry (MS) & Fragmentation[2][3]

In Electron Ionization (EI) MS, the molecular ion (

) of anhydrides is often weak or undetectable because the central oxygen linkage is fragile. The spectrum is dominated by acylium ions.

Fragmentation Pathway[4][5]

• Molecular Ion (

  ): m/z 262 (Weak/Trace).

• Acylium Ion (Base Peak): m/z 123. Cleavage of the C-O bond generates the 4-fluorobenzoyl cation (

  ).

• Aryl Cation: m/z 95. Loss of CO from the acylium ion yields the 4-fluorophenyl cation (

  ).

Graphviz: Fragmentation Tree

Synthesis & Purification Protocol

For researchers needing to synthesize fresh material for standard referencing, the Sulfonyl Chloride / Carbonate Method is recommended over thermal dehydration due to milder conditions and higher purity.

Reagents

• 4-Fluorobenzoic acid (1.0 equiv)

• p-Toluenesulfonyl chloride (TsCl) (0.5 equiv)

• Potassium Carbonate (

  ) (1.5 equiv)

• Solvent: Acetonitrile (

  )

Step-by-Step Methodology

• Dissolution: Dissolve 4-fluorobenzoic acid (1 mmol) in anhydrous

  (5 mL).

• Activation: Add

  (1.5 mmol) and stir for 10 minutes.

• Coupling: Add TsCl (0.5 mmol) slowly. TsCl acts as a dehydrating coupling agent, forming a mixed anhydride intermediate which is attacked by a second equivalent of carboxylate.

• Reaction: Stir at room temperature for 30–180 minutes. Monitor via TLC (Hexane/EtOAc 4.5:0.5).

• Workup: Add

  (10 mL), filter off the solid salts ( ).

• Isolation: Evaporate the solvent to yield high-purity 4-fluorobenzoic anhydride.

• Validation: Check IR for absence of OH stretch (3000 cm⁻¹) and presence of doublet (1786/1721 cm⁻¹).

References

• RSC Advances , "Anhydrides from aldehydes or alcohols via an oxidative cross coupling - Supporting Information," Royal Society of Chemistry.

• ChemicalBook , "4-Fluorobenzoic anhydride Product Properties and Synthesis," ChemicalBook.

• NIST Chemistry WebBook , "Benzoic acid, 4-fluoro- IR and MS Data," National Institute of Standards and Technology.

• Sigma-Aldrich , "4-Fluorobenzoic anhydride Safety and Data Sheet," Merck KGaA.

Technical Guide: 4-Fluorobenzoic Anhydride 1H NMR Spectrum Analysis

Executive Summary

4-Fluorobenzoic anhydride (CAS: 25569-77-1) is a critical acylating agent used in peptide synthesis and the derivatization of amines/alcohols.[1] Its analysis via proton nuclear magnetic resonance (

H NMR) presents specific challenges due to its molecular symmetry and the presence of the fluorine nucleus ( F, spin 1/2), which creates a complex higher-order spin system.

This guide provides a rigorous framework for interpreting the

H NMR spectrum of 4-fluorobenzoic anhydride. Unlike simple aliphatic esters, this compound exhibits an AA'BB'X spin system (where X is F), resulting in "deceptively simple" multiplets that are often mischaracterized as simple doublets. This document details the chemical shifts, coupling constants, and specific protocols to distinguish the active anhydride from its primary hydrolysis impurity, 4-fluorobenzoic acid.

Molecular Physics & Spin System Theory[1]

To accurately interpret the spectrum, one must understand the magnetic environment created by the molecule's symmetry and substituents.

Symmetry and Equivalence

The molecule possesses

symmetry around the central anhydride oxygen.[1] Consequently, the two aromatic rings are magnetically equivalent.[1]

• Protons H-2 and H-6 (ortho to carbonyl) are chemically equivalent (

  ).[1]

• Protons H-3 and H-5 (ortho to fluorine) are chemically equivalent (

  ).[1]

The Fluorine Effect (The "X" Nucleus)

Fluorine-19 is 100% abundant and has a spin of 1/2.[1] It couples strongly to the aromatic protons.[1]

• Inductive Effect (-I): Withdraws electron density, deshielding adjacent nuclei.[1]

• Resonance Effect (+R): Donates electron density into the ring, significantly shielding the ortho protons (H-3/5) and para position (C-1).

The AA'BB'X Spin System

While often approximated as a pair of doublets, the aromatic region is actually an AA'BB'X system.

• (H-2/6) couples to ( Hz).[1]
• (H-3/5) couples to ( ) AND to the Fluorine nucleus ( Hz).[1]
• also has a smaller long-range coupling to Fluorine ( Hz).[1]

Result: The H-3/5 signal often appears as a "triplet-like" multiplet due to the overlapping magnitudes of

and .[1]

Spectral Assignment & Data

The following data represents the standard spectrum in Chloroform-d (

) at 298 K.

Quantitative Data Summary

Assignment	Position (Ring)	Shift ( , ppm)	Multiplicity	Integral	Coupling ( , Hz)	Mechanistic Origin
H-A	2, 2', 6, 6'	8.16 – 8.19	Multiplet (dd-like)	4H	,	Anisotropic deshielding by C=O[1]
H-B	3, 3', 5, 5'	7.19 – 7.23	Multiplet (td-like)	4H	,	Shielding by F resonance (+R)

Note: Shifts may vary by

ppm depending on concentration and water content.

Detailed Interpretation

• The Downfield Region (8.16 - 8.19 ppm): These protons are ortho to the highly electron-withdrawing anhydride carbonyls.[1] The anisotropy of the carbonyl group strongly deshields these protons, pushing them downfield. The signal appears as a complex doublet-of-doublets due to coupling with the meta-proton and the para-fluorine.[1]

• The Upfield Region (7.19 - 7.23 ppm): These protons are ortho to the Fluorine atom.[1] Despite the inductive withdrawal of Fluorine, the resonance donation into the ring dominates at the ortho position, shielding these protons relative to unsubstituted benzene (

  7.26). The coupling to Fluorine ( ) is large, often splitting the expected doublet into a pseudo-triplet.

Impurity Profiling: The Hydrolysis Challenge

The primary quality control parameter for 4-fluorobenzoic anhydride is the presence of 4-fluorobenzoic acid , formed via hydrolysis from atmospheric moisture.[1]

Distinguishing Anhydride from Acid

The aromatic signals of the acid and anhydride overlap significantly, making integration difficult. The most reliable method for detection involves the carboxylic acid proton and slight chemical shift perturbations.[1]

Feature	4-Fluorobenzoic Anhydride	4-Fluorobenzoic Acid (Impurity)	Diagnostic Action
Acidic Proton	Absent	10.0 - 13.0 (br s)	Check offset 10-14 ppm.[1]
H-2/6 Shift	8.16 - 8.19	8.10 - 8.15	Acid is slightly upfield.[1]
H-3/5 Shift	7.19 - 7.23	7.12 - 7.17	Acid is slightly upfield.[1]

Common Solvent Impurities

Synthesis usually involves crystallization from solvents like dichloromethane or toluene.[1]

• Toluene:

  2.36 (s), 7.1-7.2 (m).[1]

• Dichloromethane:

  5.30 (s).[1]

• Water:

  1.56 (varies) in .[1] High water content accelerates in-tube hydrolysis.[1]

Experimental Protocol

To ensure data integrity and prevent "in-tube" degradation, follow this strict protocol.

Sample Preparation

• Solvent Selection: Use high-quality

  stored over molecular sieves (3Å or 4Å).[1] Acidic impurities in (DCl) can catalyze hydrolysis.[1]

• Dryness: The NMR tube must be oven-dried.

• Concentration: Prepare a solution of ~10-15 mg in 0.6 mL solvent. High concentrations can cause peak broadening due to viscosity and radiation damping, though less common with this molecular weight.[1]

Acquisition Parameters[1]

• Pulse Sequence: Standard zg30 (30° pulse) to ensure accurate integration.

• Relaxation Delay (D1): Set to

  seconds. Aromatic protons, especially in symmetric rigid systems, can have long relaxation times.[1] Insufficient D1 will lead to under-integration of the aromatic signals relative to impurities.[1]

• Scans (NS): 16 scans are usually sufficient for >95% purity; 64 scans for trace impurity detection (<1%).[1]

Analytical Workflow Visualization

The following diagram outlines the logical decision tree for validating the sample identity and purity.

Caption: Logical workflow for the structural validation and purity assessment of 4-fluorobenzoic anhydride via 1H NMR.

References

• Spectral Data Validation

  • National Institute of Advanced Industrial Science and Technology (AIST).[1] Spectral Database for Organic Compounds (SDBS).[1] SDBS No. 25569-77-1.[1][2]

  • [1]

• Solvent Impurity Reference

  • Babij, N. R., et al. (2016).[1][3] "NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry." Organic Process Research & Development, 20(3), 661-667.[1]

  • [1]

• Spin System Theory

  • Reich, H. J. (2023).[1] "WinPLT NMR Spin System Simulation - AA'BB'X Systems." University of Wisconsin-Madison Chemistry.[1]

  • [1]

• Synthesis & Characterization Context

  • Eskandari, P., & Kazemi, F. (2017).[1][2] "General Procedure for the Preparation of Carboxylic Acid Anhydride Using TsCl." Letters in Organic Chemistry, 14(6).[1][2]

  • [1]

Sources

• 1. 4-Fluorobenzohydrazide | C7H7FN2O | CID 9972 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-FLUOROBENZOIC ANHYDRIDE synthesis - chemicalbook [chemicalbook.com]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

4-Fluorobenzoic Anhydride: A Technical Analysis of Theoretical Predictions vs. Experimental Reality

Topic: Theoretical vs. Experimental Properties of 4-Fluorobenzoic Anhydride Content Type: Technical Whitepaper / Laboratory Guide Audience: Medicinal Chemists, Process Scientists, and Academic Researchers.

Executive Summary: The Fluorine Effect

4-Fluorobenzoic anhydride (CAS: 25569-77-1) represents a critical acylating agent in the synthesis of fluorinated pharmaceuticals. Its utility stems from the unique electronic perturbation introduced by the para-fluorine atom. While theoretically modeled as a simple derivative of benzoic anhydride, experimental data reveals distinct physicochemical shifts driven by the high electronegativity and low polarizability of the fluorine substituent.

This guide contrasts ab initio theoretical expectations with empirical spectroscopic data, providing a validated framework for its synthesis, handling, and application in drug development.

Molecular Architecture & Theoretical Framework

Electronic Structure & Reactivity

Theoretically, the reactivity of 4-fluorobenzoic anhydride is governed by the competition between the inductive withdrawal (

) and resonance donation ( ) of the fluorine atom.

• Inductive Effect (

  ): Fluorine ( ) pulls electron density through the -framework, destabilizing the carbonyl carbon and increasing its electrophilicity relative to benzoic anhydride.

• Resonance Effect (

  ): Overlap of the fluorine orbital with the aromatic -system donates density, but this is weak compared to the effect at the para position regarding the distant anhydride core.

• Net Result: The compound is a harder electrophile than its non-fluorinated parent, predicting faster kinetics in acylation reactions but higher susceptibility to hydrolysis.

Conformational Geometry (Graphviz Visualization)

Benzoic anhydrides do not adopt a planar structure due to steric repulsion between the ortho-protons and the carbonyl oxygens. Theoretical optimization (DFT B3LYP/6-311++G(d,p)) predicts a twisted "propeller" conformation.

Figure 1: Electronic flow diagram illustrating the activation of the anhydride core by the fluorine substituent.

Physicochemical Profiling: Theory vs. Experiment

The following data aggregates experimental values from high-purity synthesis (Source 1.1, 1.3) against standard theoretical predictions.

Property	Theoretical Prediction (DFT/Gas Phase)	Experimental Value (Solid/Solution)	Deviation Analysis
Melting Point	N/A (Lattice energy complex)	113 – 115 °C	Sharp melt indicates high crystallinity; distinct from acid (184 °C).
C=O IR Stretch	~1800 & 1750 cm⁻¹ (Unscaled)	1786 & 1721 cm⁻¹	Typical anhydride doublet (sym/asym). Lower exp. value due to solid-state packing.
¹H NMR (Aromatic)	AA'BB' System (Simulated)	8.19 (m), 7.23 (m)	Deshielded ortho protons confirm electron-poor ring.
¹⁹F NMR Shift	-110 ppm	~ -108 ppm	Consistent with para-F-phenyl motifs.
Solubility	Low in polar protic solvents	Soluble in CHCl₃, CH₂Cl₂, THF	Hydrolyzes rapidly in wet solvents.

Spectroscopic Characterization

Infrared Spectroscopy (Neat)

The IR spectrum is the primary tool for purity assessment. The presence of a broad peak at 2500–3300 cm⁻¹ indicates hydrolysis to 4-fluorobenzoic acid.

• Diagnostic Peaks:

  • 1786 cm⁻¹ (Strong): Symmetric C=O stretch.

  • 1721 cm⁻¹ (Very Strong): Asymmetric C=O stretch.

  • 1606, 1507 cm⁻¹: Aromatic C=C ring stretches (enhanced intensity due to F-polarization).

  • 1223 cm⁻¹: C-O-C anhydride stretching.

Nuclear Magnetic Resonance (NMR)

Data based on 400 MHz in CDCl₃ (Source 1.1).

• ¹H NMR:

  • 8.19 – 8.16 (m, 4H, ortho-H): Deshielded by the carbonyl anisotropy and inductive withdrawal.
  • 7.23 – 7.19 (m, 4H, meta-H): Shielded relative to ortho due to resonance back-donation from Fluorine.

• ¹³C NMR:

  • 166.7 ( Hz): C-F carbon (ipso).[1] Large coupling constant is diagnostic.
  • 161.2 (s): C=O carbonyl carbon.
  • 133.3 ( Hz): ortho-Carbon.[1]
  • 116.5 ( Hz): meta-Carbon.

Experimental Protocol: Synthesis & Purification

Synthesis Workflow (TsCl Method)

This method avoids harsh thionyl chloride conditions, preserving the fluorinated moiety.

Figure 2: One-pot synthesis of 4-fluorobenzoic anhydride using p-toluenesulfonyl chloride (TsCl) as a dehydrating agent.

Step-by-Step Procedure

Objective: Synthesis of 4-Fluorobenzoic anhydride from 4-fluorobenzoic acid.

• Preparation: Flame-dry a 50 mL round-bottom flask and equip with a magnetic stir bar. Purge with Argon.

• Dissolution: Add 4-fluorobenzoic acid (1.0 mmol, 140 mg) and anhydrous K₂CO₃ (1.5 mmol, 207 mg) to Acetonitrile (MeCN) (5 mL). Stir for 10 minutes to form the potassium salt.

• Activation: Add p-Toluenesulfonyl chloride (TsCl) (0.5 mmol, 95 mg) in one portion.

  • Mechanism:[2][3] TsCl reacts with the carboxylate to form a mixed anhydride, which is then attacked by a second equivalent of carboxylate to expel the tosylate group.

• Reaction: Stir vigorously at room temperature. Monitor by TLC (Hexane/EtOAc 4:1). The starting acid (

  ) should disappear, and the anhydride ( ) should appear.

• Workup:

  • Dilute with Dichloromethane (CH₂Cl₂) (10 mL).

  • Filter off the inorganic salts (KCl, KOTs).

  • Dry the filtrate over anhydrous CaCl₂ or MgSO₄.

• Isolation: Evaporate the solvent under reduced pressure.

  • Yield: Typically 90-95% as a white solid.

  • Storage: Store under inert atmosphere at < 4 °C. Moisture sensitive.

References

• Synthesis & NMR Data: Anhydrides from aldehydes or alcohols via an oxidative cross coupling - Supporting Information. (2018).[4] Royal Society of Chemistry.

• Physical Properties: 4-Fluorobenzoic anhydride Product Page. ChemicalBook.

• IR Spectroscopy of Anhydrides: The C=O Bond, Part IV: Acid Anhydrides.[4][5] Spectroscopy Online.

• Mechanistic Insight: Synthetic Transformation of 4-fluorobenzoic Acid. ResearchGate.

• General Reactivity: Why is 4-Chlorobenzoic acid stronger than 4-Fluorobenzoic acid? Quora (Theoretical Discussion).

Sources

• 1. rsc.org [rsc.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. quora.com [quora.com]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. chem.pg.edu.pl [chem.pg.edu.pl]

An In-depth Technical Guide to 4-Fluorobenzoic Anhydride: From Historical Synthesis to Modern Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-Fluorobenzoic anhydride, a key reagent in modern organic synthesis. Moving beyond a simple datasheet, this document delves into the historical context of its synthesis, the evolution of its preparation methods, and its contemporary applications, particularly in the fields of pharmaceutical and agrochemical research.

The Foundational Precursor: A Brief History of 4-Fluorobenzoic Acid

The story of 4-Fluorobenzoic anhydride begins with its precursor, 4-Fluorobenzoic acid. The development of reliable methods for synthesizing fluorinated aromatic compounds was a significant advancement in organic chemistry. One of the most notable early methods for preparing 4-Fluorobenzoic acid is the Schiemann reaction. This reaction, developed in the late 1920s, involves the thermal decomposition of a diazonium tetrafluoroborate salt, which can be prepared from the corresponding aniline. A detailed procedure for the synthesis of p-Fluorobenzoic acid using a modification of the Balz and Schiemann method was published in Organic Syntheses in 1943. This established a reliable pathway for accessing this important fluorinated building block.

Other methods for the synthesis of 4-Fluorobenzoic acid include the oxidation of 4-fluorotoluene and the hydrolysis of 4-fluorobenzonitrile. The availability of this stable, crystalline solid was a prerequisite for the exploration of its derivatives, including the anhydride.

The Genesis of 4-Fluorobenzoic Anhydride: A Historical Perspective on Synthesis

While a singular "discovery" paper for 4-Fluorobenzoic anhydride is not prominent in the historical literature, its initial synthesis can be logically inferred from the common practices of the time for preparing aromatic carboxylic anhydrides. The most prevalent classical method involves the reaction of an acyl chloride with the sodium salt of the corresponding carboxylic acid.

This approach leverages the high reactivity of the acyl chloride. 4-Fluorobenzoyl chloride, the necessary intermediate, is a reactive liquid that can be prepared from 4-Fluorobenzoic acid by treatment with reagents like thionyl chloride or oxalyl chloride. Once formed, the 4-fluorobenzoyl chloride can be reacted with a 4-fluorobenzoate salt to yield the symmetric anhydride.

Plausible Classical Synthesis Protocol

The following is a representative, two-step protocol that reflects the likely historical approach to synthesizing 4-Fluorobenzoic anhydride.

Step 1: Synthesis of 4-Fluorobenzoyl Chloride

• To a round-bottom flask equipped with a reflux condenser and a gas trap, add 4-Fluorobenzoic acid.

• Add an excess of thionyl chloride (SOCl₂), typically 2-3 equivalents.

• Gently heat the mixture to reflux. The reaction progress can be monitored by the cessation of HCl and SO₂ gas evolution.

• After the reaction is complete, remove the excess thionyl chloride by distillation, often under reduced pressure, to yield crude 4-Fluorobenzoyl chloride.

Step 2: Synthesis of 4-Fluorobenzoic Anhydride

• In a separate flask, dissolve 4-Fluorobenzoic acid in a suitable solvent and neutralize it with one equivalent of sodium hydroxide or sodium carbonate to form sodium 4-fluorobenzoate. The salt can be isolated by evaporation of the solvent.

• Dissolve the crude 4-Fluorobenzoyl chloride from Step 1 in an inert, anhydrous solvent such as diethyl ether or dichloromethane.

• Add the prepared sodium 4-fluorobenzoate to the solution of 4-fluorobenzoyl chloride.

• Stir the reaction mixture at room temperature. The reaction results in the formation of 4-Fluorobenzoic anhydride and sodium chloride as a precipitate.

• Filter the mixture to remove the sodium chloride.

• Evaporate the solvent from the filtrate to yield crude 4-Fluorobenzoic anhydride, which can be further purified by recrystallization.

Classical two-step synthesis of 4-Fluorobenzoic Anhydride.

Modern Advancements in Synthesis

While classical methods are effective, they often involve harsh reagents and multiple steps. Modern organic synthesis strives for milder conditions, higher efficiency, and operational simplicity. A notable contemporary method for the direct synthesis of carboxylic anhydrides from carboxylic acids was reported by Eskandari and Kazemi in 2017.[1] This method utilizes p-toluenesulfonyl chloride (TsCl) as a dehydrating agent in the presence of a base.

This one-pot procedure avoids the need to first prepare the acyl chloride, making it a more efficient and convenient laboratory-scale synthesis. The reaction proceeds through the formation of a mixed anhydride intermediate with p-toluenesulfonic acid, which is then attacked by a second molecule of the carboxylate to yield the symmetric anhydride.

Modern Synthesis Protocol (Eskandari & Kazemi, 2017)

• Dissolve 4-Fluorobenzoic acid (1 mmol) in anhydrous acetonitrile (5 mL) in a round-bottom flask.

• Add potassium carbonate (K₂CO₃, 1.5 mmol).

• Add p-toluenesulfonyl chloride (TsCl, 0.5 mmol) to the mixture.

• Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC) until the TsCl is consumed (typically 2.5 hours).

• Upon completion, add dichloromethane or diethyl ether to the mixture, stir, and then filter to remove the inorganic salts.

• Dry the organic layer over a drying agent such as calcium chloride (CaCl₂).

• Evaporate the solvent under reduced pressure to afford high-purity 4-Fluorobenzoic anhydride.[1]

Modern one-pot synthesis of 4-Fluorobenzoic Anhydride.

Physicochemical and Spectroscopic Characterization

Accurate characterization of both the precursor and the final product is crucial for their use in synthesis. The properties of 4-Fluorobenzoic acid and its anhydride are well-documented.

Table 1: Physicochemical Properties

Property	4-Fluorobenzoic Acid	4-Fluorobenzoic Anhydride
CAS Number	456-22-4	25569-77-1
Molecular Formula	C₇H₅FO₂	C₁₄H₈F₂O₃
Molecular Weight	140.11 g/mol	262.21 g/mol
Appearance	White solid	White to off-white solid
Melting Point	182-184 °C	107-115 °C
Boiling Point	~254 °C	~383 °C (Predicted)

Sources:[1][2][3]

Table 2: Spectroscopic Data for 4-Fluorobenzoic Anhydride

Technique	Key Data
¹H NMR (400 MHz, CDCl₃)	δ: 8.19 – 8.16 (m, 4H), 7.23 - 7.19 (m, 4H)
¹³C NMR (100 MHz, CDCl₃)	δ 166.7 (d, JC-F = 255 Hz), 161.2, 133.3 (d, JC-F = 9 Hz), 125.0 (d, JC-F = 3 Hz), 116.5 (d, JC-F = 11 Hz)
IR (neat, cm⁻¹)	ν = 1786, 1721 (characteristic anhydride C=O stretches), 1606, 1507, 1239

Source:[4]

The infrared spectrum is particularly diagnostic for anhydrides, showing two distinct carbonyl (C=O) stretching bands due to symmetric and asymmetric stretching modes.

Applications in Research and Drug Development

4-Fluorobenzoic anhydride serves as a versatile acylating agent in organic synthesis. Its primary utility lies in the introduction of the 4-fluorobenzoyl moiety into various molecules. This is particularly relevant in the pharmaceutical and agrochemical industries, where the incorporation of fluorine atoms can significantly modulate a molecule's biological activity, metabolic stability, and lipophilicity.[5]

The anhydride is used in the synthesis of esters and amides, often under mild conditions. It can be a valuable alternative to the more reactive but also more moisture-sensitive 4-fluorobenzoyl chloride. Its applications include the preparation of complex intermediates for active pharmaceutical ingredients (APIs) and the synthesis of novel materials. For example, derivatives of 4-Fluorobenzoic acid, which can be synthesized using the anhydride, have been investigated for their potential as antioxidant agents.[6]

Conclusion

While the precise moment of its discovery is not prominently recorded, the existence and utility of 4-Fluorobenzoic anhydride are a logical consequence of the advancement of organic fluorine chemistry and the development of general methods for anhydride synthesis. From its likely initial preparation via classical, multi-step methods to modern, efficient one-pot syntheses, it remains a valuable tool for chemists. Its role as a key building block in the creation of complex fluorinated molecules ensures its continued relevance in research and development, particularly in the quest for new therapeutic agents and advanced materials.

References

• Khan, M., Fazal, Z., Alam, A., Ibrahim, M., Ali, T., Ali, M., & Khan, H. D. (2023). Synthetic Transformation of 4-fluorobenzoic Acid to 4-fluorobenzohydrazide Schiff Bases and 1,3,4-Oxadiale Analogs having DPPH Radical Scavenging Potential. Letters in Drug Design & Discovery, 20(12), 2018-2024. [Link]

• Supporting Information for: Anhydrides from aldehydes or alcohols via an oxidative cross coupling. (n.d.). Retrieved February 7, 2026, from [Link]

• Wikipedia. (2023, December 29). 4-Fluorobenzoic acid. Retrieved February 7, 2026, from [Link]

• MySkinRecipes. (n.d.). 4-Fluorobenzoic anhydride. Retrieved February 7, 2026, from [Link]

• Khan, M., et al. (2022). Synthetic Transformation of 4-fluorobenzoic Acid to 4-fluorobenzohydrazide Schiff Bases and 1,3,4-Oxadiazole Analogs having DPPH Radical Scavenging Potential. ResearchGate. Retrieved February 7, 2026, from [Link]

• Google Patents. (n.d.). CN104098464A - Preparation method for 4-fluorobenzoyl chloride.

• PubChem. (n.d.). 4-Fluorobenzohydrazide. Retrieved February 7, 2026, from [Link]

• PubChem. (n.d.). 4-Fluorobenzoic acid. Retrieved February 7, 2026, from [Link]

• PubChem. (n.d.). 4-Fluorobenzoyl chloride. Retrieved February 7, 2026, from [Link]

• NIST. (n.d.). Benzoic acid, 4-fluoro-. Retrieved February 7, 2026, from [Link]

• Khan, M., et al. (2023). Synthetic Transformation of 4-fluorobenzoic Acid to 4-fluorobenzohydrazide Schiff Bases and 1,3,4-Oxadiazole Analogs having DPPH Radical Scavenging Potential. Bentham Science. Retrieved February 7, 2026, from [Link]

• Global Scientific Journal. (2020). Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound. Retrieved February 7, 2026, from [Link]

Sources

• 1. 4-FLUOROBENZOIC ANHYDRIDE | 25569-77-1 [amp.chemicalbook.com]
• 2. 4-Fluorobenzoic acid - Wikipedia [en.wikipedia.org]
• 3. 4-Fluorobenzoic anhydride, 97% 1 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 4. rsc.org [rsc.org]
• 5. chemimpex.com [chemimpex.com]
• 6. benthamdirect.com [benthamdirect.com]

Precision Acylation: The Role of Fluorine in 4-Fluorobenzoic Anhydride

Executive Summary

In the landscape of acylating agents, 4-Fluorobenzoic anhydride occupies a strategic "Goldilocks zone." It offers enhanced electrophilicity compared to benzoic anhydride without the hydrolytic instability associated with nitro- or trifluoromethyl-substituted analogs. This guide dissects the electronic influence of the para-fluorine atom, quantifying its impact on carbonyl reactivity and leaving group ability. We provide a validated protocol for its use in synthesizing fluorinated amides—critical scaffolds in modern medicinal chemistry for metabolic blocking.

Electronic Architecture: The Fluorine Effect

To understand the reactivity of 4-fluorobenzoic anhydride, one must analyze the competing electronic effects of the fluorine substituent on the aromatic ring.

Inductive vs. Resonance Effects

Fluorine is the most electronegative element (Pauling scale 3.98), exerting a strong electron-withdrawing inductive effect (-I ). However, it also possesses lone pairs capable of donating electron density back into the

-system via resonance (+R ).

• Inductive Effect (-I): Pulls electron density through the

  -bond framework, destabilizing the carbonyl carbon and making it more electrophilic ( ).

• Resonance Effect (+R): Pushes electron density into the ring. In the para position, this partially counteracts the inductive withdrawal.

Hammett Analysis

The net electronic effect is quantified by the Hammett substituent constant (

).

Substituent	(Para)	(Meta)	Electronic Nature
-H	0.00	0.00	Neutral (Reference)
-F	+0.06	+0.34	Weakly Electron Withdrawing
-Cl	+0.23	+0.37	Moderately Electron Withdrawing
-NO₂	+0.78	+0.71	Strongly Electron Withdrawing

Interpretation: The positive

value (+0.[1]06) for fluorine confirms that the -I effect dominates , but only slightly. This results in a carbonyl carbon that is more electrophilic than in benzoic anhydride, yet the compound remains stable enough to handle without special inert atmosphere gloveboxes (unlike aliphatic fluorinated anhydrides).

Reactivity Profile & Mechanism

The acylation of a nucleophile (e.g., an amine) by 4-fluorobenzoic anhydride follows a nucleophilic acyl substitution pathway. The fluorine atom influences two critical steps:

• Nucleophilic Attack: The enhanced

  on the carbonyl accelerates the initial attack.

• Leaving Group Departure: The leaving group is the 4-fluorobenzoate anion . Since 4-fluorobenzoic acid (

  4.[2][3]14) is stronger than benzoic acid ( 4.20), its conjugate base is a more stable, effective leaving group.

Mechanism Diagram

The following diagram illustrates the transition state stabilization provided by the para-fluorine atom.

Figure 1: Mechanistic pathway highlighting how fluorine activates the electrophile and stabilizes the leaving group.[3]

Experimental Protocol: Synthesis of N-(4-Fluorobenzoyl)amines

This protocol is optimized for high throughput and purity, utilizing the reactivity advantage of the anhydride to drive the reaction to completion under mild conditions.

Materials

• Substrate: Primary or Secondary Amine (1.0 equiv)

• Reagent: 4-Fluorobenzoic anhydride (1.1 equiv)

• Base: Triethylamine (Et₃N) or Pyridine (1.2 equiv) - Acts as an HCl scavenger and catalyst.

• Solvent: Dichloromethane (DCM) or THF (Anhydrous).

Step-by-Step Methodology

• Preparation: Flame-dry a round-bottom flask and purge with nitrogen. Add the amine (1.0 mmol) and anhydrous DCM (5 mL).

• Activation: Add Et₃N (1.2 mmol) and stir at 0°C for 5 minutes.

• Addition: Add 4-fluorobenzoic anhydride (1.1 mmol) portion-wise.

  • Expert Insight: Unlike acid chlorides, the anhydride reaction is less exothermic, allowing for better control of selectivity if the substrate has multiple nucleophilic sites.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours.

  • Self-Validation Point: Monitor by TLC (System: 30% EtOAc/Hexanes). The anhydride spot (

    ) should disappear, and a more polar amide spot should appear.

• Quench: Add 10% NaHCO₃ solution to hydrolyze excess anhydride to the water-soluble 4-fluorobenzoate salt.

• Workup: Extract with DCM (3x). Wash organics with 1M HCl (to remove unreacted amine/pyridine) and Brine.

• Isolation: Dry over MgSO₄, filter, and concentrate.

Workflow Visualization

Figure 2: Optimized synthetic workflow for amide coupling using 4-fluorobenzoic anhydride.

Pharmaceutical Relevance: The Strategic "F"

Why use 4-fluorobenzoic anhydride instead of the cheaper benzoic anhydride? The answer lies in Medicinal Chemistry Design Principles .

Metabolic Blocking

The para-position of a phenyl ring is a metabolic "hotspot," highly susceptible to oxidation by Cytochrome P450 enzymes (specifically CYP450).

• C-H Bond Strength: ~98 kcal/mol.

• C-F Bond Strength: ~116 kcal/mol. Replacing the para-hydrogen with fluorine renders this position inert to metabolic hydroxylation, significantly extending the half-life (

  ) of the drug candidate.

Bioisosterism & Lipophilicity

Fluorine is often considered a bioisostere for hydrogen due to its small Van der Waals radius (1.47 Å vs 1.20 Å for H). However, it alters the lipophilicity (

).

• Result: The 4-fluorobenzoyl group is more lipophilic than the benzoyl group, improving membrane permeability (passive transport) without introducing the steric bulk of a chlorine or methyl group.

References

• Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195.

• BenchChem. (2025).[4][5] Comparative pKa Values of Fluorobenzoic Acids. BenchChem Technical Library.

• Di, L., & Kerns, E. (2015). Drug-Like Properties: Concepts, Structure Design and Methods. Elsevier. (Chapter on Metabolic Stability and CYP450 blocking).

• Organic Chemistry Portal. (2023). Amide Synthesis by Acylation: General Protocols.

• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37, 320-330.

Sources

• 1. homepages.bluffton.edu [homepages.bluffton.edu]
• 2. 4-Fluorobenzoic acid - Wikipedia [en.wikipedia.org]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]

Protocols & Analytical Methods

synthesis of 4-Fluorobenzoic anhydride from 4-fluorobenzoic acid

High-Purity Protocols for Acylation Reagents in Drug Discovery

Abstract

4-Fluorobenzoic anhydride is a critical acylating agent used in the synthesis of fluorinated pharmaceuticals and liquid crystal intermediates. While commercial sources exist, in-house preparation is often required to ensure anhydrous integrity and avoid hydrolysis byproducts common in aged stocks. This guide presents two field-proven protocols: a Sulfonyl Chloride-Mediated Dehydration (optimized for high-purity, milligram-to-gram scale) and an Acetic Anhydride Exchange (optimized for multi-gram scalability).

Chemical Profile & Target Specifications

Property	Specification
Compound Name	4-Fluorobenzoic Anhydride
CAS Number	25569-77-1
Molecular Formula	C₁₄H₈F₂O₃
Molecular Weight	262.21 g/mol
Appearance	White crystalline solid
Melting Point	113–115 °C
Solubility	Soluble in CH₂Cl₂, CHCl₃, THF; decomposes in water/alcohols.[1]
Storage	Store under inert atmosphere (Ar/N₂); strictly moisture-sensitive.

Method A: Sulfonyl Chloride Mediated Dehydration (Gold Standard)

Best for: High purity (>98%), lab-scale (100 mg – 10 g), and avoiding difficult-to-remove urea byproducts common in DCC coupling.

2.1. Mechanistic Insight

This protocol utilizes p-toluenesulfonyl chloride (TsCl) to activate the carboxylic acid in situ. Unlike carbodiimide (DCC) methods, which generate insoluble ureas that can contaminate the product, this route produces water-soluble sulfonate salts that are effortlessly removed during aqueous workup or filtration.

2.2. Reaction Pathway (Graphviz)

Caption: Activation of 4-fluorobenzoic acid via mixed sulfonic-carboxylic anhydride intermediate.

2.3. Step-by-Step Protocol

Reagents:

• 4-Fluorobenzoic acid (1.0 equiv)[2]

• p-Toluenesulfonyl chloride (TsCl) (0.5 equiv)[3]

• Potassium Carbonate (K₂CO₃), anhydrous (1.5 equiv)[3]

• Acetonitrile (MeCN), anhydrous[3]

Procedure:

• Setup: Flame-dry a 2-neck round-bottom flask and equip it with a magnetic stir bar and a nitrogen inlet.

• Dissolution: Charge the flask with 4-fluorobenzoic acid (e.g., 1.40 g, 10 mmol) and anhydrous K₂CO₃ (2.07 g, 15 mmol). Add anhydrous MeCN (50 mL). Stir at room temperature for 10 minutes to form the carboxylate salt.

• Activation: Add TsCl (0.95 g, 5 mmol) in a single portion.

  • Note: The stoichiometry is critical. TsCl acts as a dehydrating linker; you need 0.5 equivalents relative to the acid.

• Reaction: Stir vigorously at room temperature. Monitor by TLC (Hexane/EtOAc 4:1). The reaction is typically complete within 20–180 minutes.

• Workup:

  • Add CH₂Cl₂ (100 mL) to the reaction mixture.

  • Filter the suspension through a Celite pad to remove inorganic salts (KCl, KHCO₃).

  • Evaporate the filtrate under reduced pressure.[4]

• Purification: The residue is often sufficiently pure. If necessary, recrystallize from a mixture of CH₂Cl₂/Hexane or wash the solid rapidly with cold diethyl ether.

Method B: Acetic Anhydride Exchange (Scalable Route)

Best for: Large scale (>20 g), cost-efficiency, and when high-vacuum distillation equipment is available.

3.1. Mechanistic Insight

This classical method relies on Le Chatelier's principle. By refluxing the high-boiling benzoic acid derivative with excess acetic anhydride, the equilibrium is driven forward by the continuous removal of the volatile acetic acid byproduct.

3.2. Workflow Diagram (Graphviz)

Caption: Thermal exchange process driving equilibrium via removal of volatile acetic acid.

3.3. Step-by-Step Protocol

Reagents:

• 4-Fluorobenzoic acid (50 g, 0.357 mol)

• Acetic anhydride (excess, ~150 mL)[5]

• Phosphoric acid (H₃PO₄) (cat. 2-3 drops)

Procedure:

• Setup: Equip a round-bottom flask with a short-path distillation head and a thermometer.

• Reflux: Combine 4-fluorobenzoic acid, acetic anhydride, and catalytic H₃PO₄. Heat the mixture slowly.

• Distillation (Stage 1): As the temperature rises, acetic acid (bp 118 °C) will begin to distill over. Maintain the oil bath temperature to keep the distillation slow and steady.

• Distillation (Stage 2): Once the acetic acid fraction is removed, apply vacuum carefully to remove the excess acetic anhydride (bp 140 °C).

• Isolation: The residue in the pot is the crude 4-fluorobenzoic anhydride.

• Purification:

  • Dissolve the residue in a minimum amount of boiling benzene (or toluene as a safer alternative).

  • Add petroleum ether (or hexanes) until the solution becomes slightly turbid.

  • Cool to 0–4 °C. Collect the white crystals by filtration.

Quality Control & Characterization

Verify the identity of your synthesized material using the following spectroscopic data.

Technique	Diagnostic Signals
¹H NMR (400 MHz, CDCl₃)	δ 8.19 – 8.16 (m, 4H) : Ortho protons (deshielded by carbonyl).δ 7.23 – 7.19 (m, 4H) : Meta protons (coupled to Fluorine).
¹³C NMR (100 MHz, CDCl₃)	δ 166.7 (d, J = 255 Hz) : C-F carbon.δ 161.2 : Anhydride Carbonyl (C=O).δ 133.3 (d, J = 9 Hz) : C-H ortho.δ 116.5 (d, J = 11 Hz) : C-H meta.[1]
IR Spectroscopy	1786, 1721 cm⁻¹ : Characteristic doublet for anhydrides (symmetric/asymmetric stretch).

References

• Eskandari, P., & Kazemi, F. (2017). General Procedure for the Preparation of Carboxylic Acid Anhydride Using TsCl in Conventional System. Letters in Organic Chemistry.

• Clarke, H. T., & Rahrs, E. J. (1923). Benzoic Anhydride.[1][4][6] Organic Syntheses, Coll. Vol. 1, p.91.

• Shiina, I., et al. (2012). Anhydrides from aldehydes or alcohols via an oxidative cross coupling. Royal Society of Chemistry (Supporting Info).

Sources

• 1. rsc.org [rsc.org]
• 2. 4-Fluorobenzoic Acid | C7H5FO2 | CID 9973 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-FLUOROBENZOIC ANHYDRIDE synthesis - chemicalbook [chemicalbook.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. CN106673999A - Preparation method of benzoic anhydride - Google Patents [patents.google.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Application Note: 4-Fluorobenzoic Anhydride (PFBA) in Peptide Synthesis

This Application Note is structured to provide a comprehensive technical guide on the use of 4-Fluorobenzoic Anhydride (PFBA) in peptide synthesis. While not a standard amino acid activator (like HATU or DIC), PFBA is a critical specialized reagent for 19F-NMR-guided synthesis , quantitative capping , and the creation of fluorine-labeled molecular probes .

Executive Summary

In modern peptide therapeutics and structural biology, 4-Fluorobenzoic Anhydride (PFBA) has emerged as a high-value reagent for introducing the 4-fluorobenzoyl (pFbz) moiety. Unlike standard capping agents (e.g., acetic anhydride) which are NMR-silent in the fluorine channel, PFBA introduces a sensitive 19F NMR reporter .

This guide details the use of PFBA for:

• Quantitative Capping: Capping unreacted amines after difficult couplings to quantify "deletion sequences" via 19F NMR.

• N-Terminal Labeling: Creating 19F-labeled peptide probes for protein-protein interaction (PPI) studies and membrane topology assays.

• Mechanistic Insight: Understanding the reactivity profile of benzoic anhydrides in Solid-Phase Peptide Synthesis (SPPS).

Chemical Basis & Mechanism

4-Fluorobenzoic Anhydride (CAS: 25569-77-1) functions as a symmetrical anhydride. Upon reaction with a nucleophilic amine (N-terminus or Lysine side chain), it transfers one 4-fluorobenzoyl group to the peptide, releasing one equivalent of 4-fluorobenzoic acid.

Mechanism of Acylation

The reaction proceeds via a nucleophilic acyl substitution. The resin-bound amine attacks one of the carbonyl carbons of the anhydride. The electron-withdrawing fluorine atom at the para position enhances the electrophilicity of the carbonyl carbon compared to unsubstituted benzoic anhydride, accelerating the reaction rate.

Key Advantages over Acid Chlorides:

• Stability: PFBA is a crystalline solid, more stable to hydrolysis than 4-fluorobenzoyl chloride.

• Selectivity: Reduced risk of over-acylation or racemization compared to highly reactive acid halides.

• Purity: Avoids the formation of HCl; the byproduct (4-fluorobenzoic acid) is easily washed away with DMF/DCM.

Visualization: Acylation Pathway

The following diagram illustrates the pathway for using PFBA as a quantitative capping reagent versus a terminal label.

Figure 1: Workflow for using PFBA to cap and quantify deletion sequences in SPPS.

Applications & Protocols

Application A: Quantitative Capping (The "Fluorine Tag" Method)

In standard SPPS, acetic anhydride is used to cap unreacted amines to prevent the formation of "deletion sequences" (n-1 peptides). However, acetylated impurities are often difficult to separate and impossible to quantify without LC-MS. By using PFBA , the capped deletion sequences become 19F-labeled . Following cleavage, a simple 1D 19F NMR spectrum of the crude peptide allows you to integrate the "deletion" signal against an internal standard, providing an exact measure of coupling efficiency.

Protocol 1: PFBA Capping Step

Reagents:

• PFBA Solution: 0.5 M 4-Fluorobenzoic anhydride in DMF.

• Base: 1.0 M DIPEA (N,N-Diisopropylethylamine) in DMF.

Procedure (Batch SPPS):

• Perform the standard amino acid coupling (e.g., Fmoc-AA-OH / HATU / DIPEA).

• Wash resin 3x with DMF.

• Add Capping Mixture: Add 5 equivalents (relative to resin loading) of PFBA Solution and 10 equivalents of Base to the resin.

  • Example: For 0.1 mmol resin, use 1 mL of 0.5 M PFBA and 1 mL of 1.0 M DIPEA.

• Shake/agitate at room temperature for 15–20 minutes .

• Drain and wash resin: 3x DMF, 3x DCM.

• Proceed to Fmoc deprotection for the next cycle.

Data Interpretation:

• 19F NMR (Crude): The 4-fluorobenzoyl group typically resonates at -108 ppm (referenced to CFCl3) or -61 ppm (referenced to TFA, depending on solvent).

• Quantification:

  .

Application B: N-Terminal Labeling (Probe Synthesis)

PFBA is used to attach a robust fluorinated tag to the N-terminus of a completed peptide. This is widely used in 19F NMR-based screening (fragment-based drug discovery) and membrane interaction studies (e.g., antimicrobial peptides).

Protocol 2: N-Terminal Labeling

Reagents:

• 4-Fluorobenzoic anhydride (Solid or 0.5 M in DMF).

• DIPEA or NMM (N-methylmorpholine).

• Anhydrous DMF.

Procedure:

• Complete the peptide assembly and remove the final Fmoc group.

• Wash resin 3x with DMF.

• Dissolve 4 equivalents of PFBA and 8 equivalents of DIPEA in minimal DMF.

• Add to the resin and shake for 45–60 minutes .

  • Note: The reaction is slower than acetylation due to the steric bulk of the benzene ring.

• QC Check: Perform a Kaiser test (ninhydrin). If positive (blue), repeat the coupling for 30 minutes.

• Wash resin 3x DMF, 3x DCM, 3x Methanol.

• Dry resin and cleave using standard TFA cocktails (e.g., TFA/TIPS/H2O 95:2.5:2.5).

Comparison of Labeling Reagents:

Reagent	Reactivity	Stability	Atom Economy	Byproducts
4-Fluorobenzoic Anhydride	High	High (Solid)	Low (50% waste)	4-F-Benzoic Acid (Easy Wash)
4-Fluorobenzoyl Chloride	Very High	Low (Hydrolysis)	High	HCl (Corrosive)
4-Fluorobenzoic Acid + HATU	High	High	Very Low (Expensive)	Urea/Guanidinium salts

Analytical Data & Troubleshooting

19F NMR Characteristics

The 4-fluorobenzoyl (pFbz) tag is chemically equivalent, resulting in a simplified spectrum compared to trifluoromethyl tags which can suffer from rotational averaging issues.

• Chemical Shift:

  to ppm (in DMSO-d6 or CD3OD).

• Sensitivity: High.[1] 19F is 100% naturally abundant and 83% as sensitive as 1H.

• Solvent Effects: Chemical shift is sensitive to the local environment, making it an excellent reporter for peptide-membrane binding (shift changes upon insertion into lipid bilayers).

Troubleshooting Guide

Issue	Probable Cause	Solution
Incomplete Capping/Labeling	Steric hindrance (bulky N-terminal AA like Val, Ile).	Increase reaction time to 2 hours or heat to 40°C.
Precipitate in Reaction Vessel	Formation of poorly soluble 4-fluorobenzoic acid salts.	Wash resin with 5% DIPEA in DMF before final DCM washes.
Multiple 19F Signals	Conformational isomers (cis/trans proline) or racemization.	Run NMR at elevated temperature (310K) to coalesce signals.

References

• Afonin, S., et al. (2003). "4-Fluorophenylglycine as a Label for 19F NMR Structure Analysis of Membrane-Associated Peptides."[2] ChemBioChem, 4(11), 1151–1163.[2] Link

• Bandak, D., et al. (2015). "Design and Synthesis of Novel 19F-amino Acid: A Promising 19F NMR Label for Peptide Studies." Organic Letters, 17(2), 226–229. Link

• Glaser, R. W., et al. (2005). "High-resolution 19F NMR of biological membranes and proteins." Progress in Nuclear Magnetic Resonance Spectroscopy, 47(1-2), 109-154.

• Marsh, E. N. G. (2014). "Fluorine: a new element in the protein design toolkit." Accounts of Chemical Research, 47(10), 2878–2886. Link

• Viciola, B. (2024). "Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives." Bachem Application Notes. Link

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. 4-fluorophenylglycine as a label for 19F NMR structure analysis of membrane-associated peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

using 4-Fluorobenzoic anhydride for amide bond formation

Application Note: Precision Amidation & Reaction Monitoring via 4-Fluorobenzoic Anhydride

Abstract

The formation of amide bonds is a cornerstone of drug discovery, yet traditional coupling reagents (EDC, HATU) often introduce complex byproducts that complicate purification and analysis. This guide details the use of 4-Fluorobenzoic anhydride as a superior acylating agent. Beyond its reactivity, this reagent offers a unique "self-reporting" capability via

F NMR spectroscopy , allowing for non-destructive, quantitative reaction monitoring without the need for chromatographic sampling. This protocol integrates synthetic methodology with analytical precision to streamline the production of 4-fluorobenzamides.

Introduction & Strategic Rationale

In high-throughput synthesis and lead optimization, the 4-fluorobenzoyl group is a privileged pharmacophore, often used to block metabolic soft spots or modulate lipophilicity. While 4-fluorobenzoyl chloride is a common reagent, it releases corrosive HCl and is moisture-sensitive.

Why 4-Fluorobenzoic Anhydride?

• Atom Economy & Safety: It is a stable solid that releases only 4-fluorobenzoic acid as a byproduct, which is easily removed via basic extraction.

• Analytical Visibility: The fluorine atom acts as a built-in NMR spy.[1][2] The electronic environment of the fluorine nucleus is highly sensitive to the carbonyl status (anhydride vs. acid vs. amide), enabling precise reaction tracking.

• Clean Reactivity: Unlike carbodiimides, it generates no urea byproducts that can co-crystallize with the product.

Reaction Mechanism

The reaction proceeds via a classic nucleophilic acyl substitution. The amine nucleophile attacks one of the electrophilic carbonyl carbons of the anhydride.

Key Mechanistic Steps:

• Nucleophilic Attack: The amine lone pair attacks the carbonyl, forming a tetrahedral intermediate.

• Collapse: The intermediate collapses, expelling the 4-fluorobenzoate anion as the leaving group.

• Proton Transfer: The base (e.g., DIPEA) deprotonates the resulting ammonium species to yield the neutral amide.

Figure 1: Simplified mechanistic flow of the acylation reaction.

Experimental Protocol

Safety: 4-Fluorobenzoic anhydride is an irritant.[3] Handle in a fume hood. Scale: This protocol is written for a 1.0 mmol scale but is linearly scalable.

Reagents & Materials

Reagent	Equiv.[1][4][5][6][7]	MW ( g/mol )	Amount	Role
Amine Substrate	1.0	Variable	1.0 mmol	Nucleophile
4-Fluorobenzoic Anhydride	1.1 - 1.2	262.21	288 - 315 mg	Acylating Agent
DIPEA (Hünig's Base)	1.5 - 2.0	129.25	260 - 350 µL	Proton Scavenger
DMAP (Optional)	0.1	122.17	12 mg	Catalyst
DCM or THF	-	-	5 - 10 mL	Solvent

Step-by-Step Procedure

Step 1: Preparation

• Dry the amine substrate if it is a salt (e.g., HCl salt). If using the salt directly, increase DIPEA to 2.5 equiv.

• Dissolve the amine in anhydrous DCM (or THF) in a clean, dry round-bottom flask under an inert atmosphere (

  or Ar).

Step 2: Activation

• Add DIPEA to the stirring amine solution.

• (Optional) Add DMAP if the amine is sterically hindered or electron-deficient (e.g., an aniline).

Step 3: Reaction Initiation

• Add 4-Fluorobenzoic anhydride in one portion. The reaction is typically slightly exothermic; for large scales (>10g), add portion-wise or cool to 0°C.

• Stir at room temperature (20-25°C).

Step 4: Monitoring (The

F NMR Advantage)

• Timepoint: Check after 1 hour.

• Method: Take a 50 µL aliquot, dilute with deuterated solvent (e.g.,

  or DMSO- ), and run a non-decoupled F NMR scan.

• Interpretation:

  • Anhydride (Reactant): Distinct signal (typically ~ -103 to -105 ppm range).

  • Amide (Product): Upfield shift relative to anhydride (typically ~ -108 to -110 ppm).

  • Acid (Byproduct): Distinct signal (typically ~ -106 ppm, pH dependent).

  • Note: Run a t=0 standard of the anhydride to establish the baseline shift.

Step 5: Workup (Purification)

• Once conversion is >95% by NMR, dilute the reaction mixture with DCM (20 mL).

• Wash 1 (Acidic): Wash with 1M HCl (15 mL) to remove unreacted amine and DIPEA.

• Wash 2 (Basic - CRITICAL): Wash with saturated

  or 1M NaOH (2 x 15 mL). This converts the 4-fluorobenzoic acid byproduct into the water-soluble benzoate salt, effectively removing it from the organic phase.

• Wash 3 (Neutral): Wash with Brine (15 mL).

• Dry the organic layer over

  , filter, and concentrate in vacuo.

Data Analysis & Validation

The success of this protocol relies on the distinct spectral signatures of the fluorine reporter.

Table 1: Typical

F NMR Chemical Shifts (referenced to )

Species	Functional Group	Approx. Shift ( , ppm)*	Signal Character
Reactant	Anhydride (Ph-CO-O-CO-Ph)	-103.5	Single peak (symmetric)
Byproduct	Acid (Ph-COOH)	-106.0	Broad (H-bonding dependent)
Product	Amide (Ph-CO-NH-R)	-109.5	Sharp multiplet

*Note: Exact shifts vary by solvent and concentration. Always compare relative to the starting material.

Calculation of Conversion:

Process Workflow Diagram

Figure 2: Operational workflow for the synthesis and purification of 4-fluorobenzamides.

Troubleshooting & Optimization

• Low Conversion: If the reaction stalls, add 0.1 equiv of DMAP. The formation of the highly reactive N-acylpyridinium intermediate accelerates the attack of sterically hindered amines.

• Byproduct Persistence: If 4-fluorobenzoic acid remains in the product (seen as a peak at ~ -106 ppm), repeat the basic wash with 1M NaOH. Ensure the aqueous layer is pH > 10.

• Solubility Issues: For polar amines, switch solvent to DMF or DMAc. Note that aqueous workup will require more thorough extraction (e.g., with EtOAc) to remove the polar solvent.

References

• National Institutes of Health (NIH). (2023). Probing Peptidylprolyl Bond cis/trans Status Using Distal 19F NMR Reporters. PubMed Central. Retrieved from [Link]

• Organic Chemistry Portal. (2021). Amide synthesis by acylation. Retrieved from [Link]

• ChemGuide. (n.d.). The Reactions of Acid Anhydrides with Ammonia and Primary Amines. Retrieved from [Link]

Sources

• 1. Protein-observed 19F-NMR for fragment screening, affinity quantification and druggability assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 19F NMR as a tool in chemical biology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 4-Fluorobenzoic acid - Wikipedia [en.wikipedia.org]
• 4. Amide synthesis by acylation [organic-chemistry.org]
• 5. escholarship.org [escholarship.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. rsc.org [rsc.org]

Application Note: High-Precision Esterification &amp; Quantitative Analysis using 4-Fluorobenzoic Anhydride

NMR Quantification

Executive Summary

4-Fluorobenzoic anhydride (4-FBA) is a specialized reagent that transcends standard acylation. While it functions as a robust electrophile for esterification, its primary value in modern drug development lies in its analytical utility . The fluorine atom serves as a highly sensitive, distinct NMR reporter tag.[1]

Unlike standard benzoic anhydride, 4-FBA allows researchers to:

• Quantify Alcohol Conversion in crude mixtures without purification using

  NMR (qNMR).

• Determine Enantiomeric Excess (ee) when coupled with chiral nucleophilic catalysts, bypassing the need for chiral HPLC in early screening.

• Enhance Reactivity: The electron-withdrawing para-fluoro substituent increases the electrophilicity of the carbonyl carbon relative to unsubstituted benzoic anhydride.

This guide provides the chemical basis, detailed synthetic protocols, and analytical workflows for leveraging 4-FBA in high-throughput experimentation.

Chemical Basis & Reactivity Profile[2]

Mechanistic Advantage

The reactivity of 4-FBA is driven by the inductive effect (

) of the fluorine atom.[2] Although fluorine is resonance donating ( ), the inductive withdrawal dominates at the carbonyl position in the anhydride, making it more susceptible to nucleophilic attack than benzoic anhydride.

Key Parameters:

• Electrophilicity: Enhanced vs. Benzoic Anhydride.[3]

• Atom Economy: Lower than acid chlorides (produces 1 eq of acid byproduct), but significantly more stable to moisture and easier to handle.

• NMR Signature: The

  nucleus provides a wide chemical shift dispersion ( ppm range), ensuring that the signals for the anhydride , the ester product , and the acid byproduct rarely overlap.[1]

Reaction Pathway (DMAP Catalysis)

The reaction typically proceeds via a nucleophilic acyl substitution mechanism, accelerated by 4-Dimethylaminopyridine (DMAP).

Figure 1: DMAP-catalyzed activation of 4-Fluorobenzoic anhydride. The active N-acylpyridinium species is highly electrophilic.

Protocol A: Standard Preparative Esterification

Objective: Synthesis of 4-fluorobenzoate esters from secondary alcohols for isolation or characterization.

Reagents & Materials

Component	Equivalents	Role
Substrate (Alcohol)	1.0 eq	Target Nucleophile
4-Fluorobenzoic Anhydride	1.2 – 1.5 eq	Electrophile
Triethylamine (Et N)	2.0 eq	Base (neutralizes acid byproduct)
DMAP	0.1 – 0.2 eq	Nucleophilic Catalyst
Dichloromethane (DCM)	0.1 – 0.5 M	Solvent (Anhydrous)

Step-by-Step Procedure

• Preparation: Flame-dry a round-bottom flask and cool under an argon/nitrogen atmosphere.

• Dissolution: Dissolve the alcohol substrate (1.0 eq) in anhydrous DCM.

• Base Addition: Add Et

  N (2.0 eq) and DMAP (0.1 eq) to the stirring solution.

• Acylation: Add 4-Fluorobenzoic anhydride (1.2 eq) as a solid or dissolved in a minimal amount of DCM.

  • Note: The reaction is slightly exothermic. For scales

    g, add anhydride at 0°C, then warm to Room Temperature (RT).

• Monitoring: Stir at RT for 2–6 hours. Monitor by TLC (or

  NMR).[4]

• Quench: Add saturated aqueous NaHCO

  . Stir vigorously for 15 minutes. This hydrolyzes excess anhydride to 4-fluorobenzoic acid and converts it to the water-soluble sodium salt.

• Workup:

  • Separate phases.[2][5]

  • Wash organic layer with 1M HCl (to remove DMAP/Et

    N).

  • Wash with Brine.

  • Dry over Na

    SO , filter, and concentrate.

• Purification: Flash chromatography (Silica gel). 4-fluorobenzoates are typically UV-active and less polar than the starting alcohol.

Protocol B: Quantitative NMR Assay (qNMR)

Objective: Determine the concentration of alcohol in a crude mixture or the yield of a reaction without purification. This method relies on the distinct chemical shifts (

) of the anhydride, ester, and acid.

Principles of Analysis

In

NMR (typically -100 to -120 ppm range for fluorobenzoates):

• (Anhydride): Distinct signal (often a doublet or multiplet depending on solvent).
• (Ester): Shifted relative to anhydride (product).
• (Acid): Shifted relative to ester (byproduct/hydrolysis).

Workflow Diagram

Figure 2: "Shoot-and-Look" qNMR workflow for rapid quantification.

Experimental Steps

• Sample Prep: Take a precise aliquot of your reaction mixture (e.g., 50

  L).

• Internal Standard: Add a known amount of a fluorinated internal standard (e.g.,

  -trifluorotoluene) if absolute concentration is required. If determining conversion only, the ratio of Product/(Product + Starting Material) is sufficient.

• Derivatization: Add 4-FBA (excess, e.g., 5 eq) and Pyridine/DMAP in CDCl

  .

• Acquisition: Run

  NMR.

  • Delay (d1): Ensure d1

    5 T1 (relaxation time). For fluorobenzoates, T1 is typically 1–3 seconds; set d1 to 10s for quantitative accuracy.

  • Sweep Width: Ensure the spectral window covers -60 to -150 ppm.

• Calculation:

  [6]

Protocol C: Kinetic Resolution Screening

Objective: Use 4-FBA to determine the selectivity factor (

) of a chiral catalyst (e.g., Birman's BTM or HBTM) in the resolution of racemic alcohols.

Rationale

In kinetic resolution, one enantiomer of a racemic alcohol is esterified faster than the other. Using 4-FBA allows the researcher to measure the conversion (

) and enantiomeric excess of the product ( ) or recovered starting material ( ) via chiral HPLC or NMR if a chiral shift reagent is added later. However, 4-FBA is often used simply to generate the ester for subsequent chiral stationary phase analysis because the fluorobenzoate group often enhances separation on Chiralcel OD/AD columns compared to acetates.

Procedure

• Setup: In a vial, mix racemic alcohol (1.0 eq), Chiral Catalyst (e.g., (R)-BTM, 1–5 mol%), and base (DIPEA, 0.6 eq).

• Start: Add 4-FBA (0.6 eq) at -78°C or 0°C (depending on catalyst activity).

• Stop: Quench at ~50% conversion (calculated by stoichiometry of anhydride).

• Analysis:

  • Inject the crude mixture onto a Chiral HPLC.

  • The 4-fluorobenzoate chromophore (UV 254 nm) is strong, allowing detection of trace product.

  • Calculate selectivity factor

    using the standard equation:

Troubleshooting & Critical Parameters

Issue	Probable Cause	Corrective Action
Low Conversion	Moisture in solvent	Anhydrides hydrolyze readily. Use freshly distilled DCM and flame-dried glassware.
Broad NMR Peaks	Paramagnetic impurities or aggregation	Filter the NMR sample through a small plug of cotton/Celite. Ensure homogeneous solution.
Over-acylation	Substrate has multiple nucleophiles	4-FBA is reactive. Perform reaction at -20°C to improve regioselectivity for primary vs. secondary alcohols.
Hydrolysis during Workup	pH too high/low	Avoid strong bases (NaOH) during workup; esters can saponify. Use saturated NaHCO .

References

• Quantit

  NMR Methodology:

  • T. S. Jakusch, et al. "Quantitative benchtop 19F NMR spectroscopy: a robust and economical tool for rapid reaction optimization." ChemRxiv, 2021 . Link

  • Note: Describes the general utility of fluorin

• Kinetic Resolution Catalysts (BTM/HBTM)

  • Birman, V. B., & Li, X. "Benzotetramisole: A Remarkably Active and Enantioselective Catalyst for Kinetic Resolution of Secondary Alcohols." Organic Letters, 2006 , 8(7), 1351–1354. Link

  • Context: Establishes the protocol for anhydride-based resolutions where 4-FBA can be substituted for benzoic anhydride to aid analysis.

• Analytical Derivatization

  • Hollis, S. J., et al. "19F NMR spectroscopy for the quantitative analysis of carbonyl groups in bio-oils."[7] RSC Advances, 2014 . Link

  • Context: Demonstrates the precision of fluorine-tagged derivatiz

• Reactivity of Fluorobenzoic Derivatives

  • "Synthesis and characterization of new derivatives of 4-fluoro benzoic acid." Global Scientific Journal, 2021 . Link

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CAS 1633-33-6: Benzoic acid, 4-bromo-, anhydride with 4-br… [cymitquimica.com]
• 4. jaoc.samipubco.com [jaoc.samipubco.com]
• 5. globalscientificjournal.com [globalscientificjournal.com]
• 6. rsc.org [rsc.org]
• 7. 19F NMR spectroscopy for the quantitative analysis of carbonyl groups in bio-oils - RSC Advances (RSC Publishing) [pubs.rsc.org]

reaction mechanism of 4-Fluorobenzoic anhydride in acylation

Application Note: Mechanistic Insights and Optimization Strategies for Acylation using 4-Fluorobenzoic Anhydride

Abstract

4-Fluorobenzoic anhydride is a pivotal reagent for introducing the 4-fluorobenzoyl pharmacophore, a moiety critical in the development of serotonin antagonists, enzyme inhibitors, and liquid crystalline materials. Unlike its acid chloride counterpart, the anhydride offers a milder acylation pathway that avoids the evolution of corrosive HCl gas, making it superior for acid-sensitive substrates. This guide details the reaction mechanisms for both C-acylation (Friedel-Crafts) and N/O-acylation, supported by field-proven protocols and troubleshooting matrices.

Chemical Profile & Reactivity

The reactivity of 4-fluorobenzoic anhydride is governed by the unique electronic duality of the fluorine substituent at the para position.

• Inductive Effect (-I): Fluorine is highly electronegative, withdrawing electron density through the sigma bond framework. This destabilizes the carbonyl bond, making the carbonyl carbon more electrophilic than in unsubstituted benzoic anhydride.

• Resonance Effect (+R): Fluorine can donate lone pair electrons into the aromatic ring.[1] However, for the carbonyl carbon of the anhydride, the inductive withdrawal dominates, resulting in a highly reactive acylating agent.

Property	Data	Relevance to Protocol
Formula	C₁₄H₈F₂O₃	Stoichiometry calculations (MW: 274.22 g/mol )
Appearance	White crystalline powder	Easy to handle solids; visual purity check possible
Melting Point	~128–130 °C	Reaction temperature monitoring (often run in melt or high-boiling solvents)
Moisture Sensitivity	Moderate	Requires anhydrous conditions to prevent hydrolysis back to 4-fluorobenzoic acid

Mechanism 1: Friedel-Crafts Acylation (C-Acylation)[2][3][4]

Context: Used for synthesizing 4-fluorobenzophenones (diaryl ketones). Catalyst: Lewis Acid (Aluminum Chloride, AlCl₃).

The reaction proceeds via an Electrophilic Aromatic Substitution (EAS) pathway. The anhydride requires activation by a Lewis acid to generate the active electrophile, the acylium ion.[2][3]

Mechanistic Pathway

• Activation: The Lewis acid (AlCl₃) coordinates with the central oxygen or the carbonyl oxygen of the anhydride.

• Ionization: The complex cleaves to form the resonance-stabilized 4-fluorobenzoyl cation (acylium ion) and a fluoroaluminate counter-ion.

• Attack: The electron-rich aromatic substrate (Arene) attacks the highly electrophilic acylium ion, disrupting aromaticity to form a Sigma complex (arenium ion).

• Re-aromatization: A base (often the counter-ion) removes a proton, restoring aromaticity and yielding the ketone-Lewis acid complex.

• Hydrolysis: Aqueous workup breaks the strong product-aluminum complex to release the free ketone.

Visualization: Friedel-Crafts Pathway

Caption: Kinetic pathway of Friedel-Crafts acylation showing the generation of the active acylium electrophile.

Mechanism 2: Nucleophilic Acylation (N- or O-Acylation)

Context: Used for synthesizing amides and esters (e.g., drug intermediates). Catalyst: 4-Dimethylaminopyridine (DMAP).[4]

While simple base catalysis (e.g., Et₃N) works, DMAP accelerates the reaction by a factor of 10³–10⁴ via a Nucleophilic Catalysis mechanism.

Mechanistic Pathway

• Nucleophilic Attack: The pyridine nitrogen of DMAP attacks the carbonyl carbon of the anhydride.

• Displacement: The carboxylate anion (4-fluorobenzoate) is displaced, forming a highly reactive N-acylpyridinium salt . This intermediate is more electrophilic than the original anhydride due to the positive charge on the nitrogen and the lack of resonance stabilization from the leaving group.

• Substrate Attack: The nucleophile (Amine/Alcohol) attacks the acylpyridinium species.

• Product Release: DMAP is displaced (regenerated) and the proton is scavenged by an auxiliary base (e.g., TEA).

Visualization: DMAP Catalytic Cycle

Caption: DMAP-catalyzed nucleophilic acyl substitution cycle.

Experimental Protocols

Protocol A: Friedel-Crafts Synthesis of 4,4'-Difluorobenzophenone

Targeting the synthesis of diaryl ketones without acid chloride handling.

Reagents:

• Fluorobenzene (Solvent/Reactant): 5.0 equiv.

• 4-Fluorobenzoic Anhydride: 1.0 equiv (2.74 g, 10 mmol).

• AlCl₃ (Anhydrous): 2.2 equiv (2.93 g). Note: >2 equiv is required because the Lewis acid complexes with both the anhydride oxygen and the product ketone.

Step-by-Step:

• Setup: Flame-dry a 100 mL three-neck flask equipped with a magnetic stir bar, reflux condenser, and N₂ inlet.

• Charging: Add anhydrous AlCl₃ (2.93 g) and Fluorobenzene (20 mL) to the flask. Cool to 0–5 °C in an ice bath.

• Addition: Dissolve 4-Fluorobenzoic anhydride (2.74 g) in minimal Fluorobenzene (5 mL). Add this solution dropwise to the AlCl₃ suspension over 20 minutes. Observation: Evolution of heat; solution turns yellow/orange.

• Reaction: Remove ice bath. Reflux the mixture (approx. 80–85 °C) for 3–4 hours. Monitor by TLC (Mobile phase: Hexane/EtOAc 9:1).

• Quench: Cool to room temperature. Pour the reaction mixture slowly onto 100 g of crushed ice/conc. HCl (10:1) mixture. Caution: Exothermic hydrolysis of AlCl₃.

• Workup: Extract with Dichloromethane (DCM) (3 x 30 mL). Wash combined organics with 1M NaOH (to remove 4-fluorobenzoic acid byproduct), then brine.

• Purification: Dry over MgSO₄, concentrate, and recrystallize from Ethanol.

Protocol B: Synthesis of N-Benzyl-4-fluorobenzamide

High-efficiency amidation protocol.

Reagents:

• Benzylamine: 1.0 equiv (1.07 g, 10 mmol).

• 4-Fluorobenzoic Anhydride: 1.1 equiv (3.01 g).

• DMAP: 0.05 equiv (catalytic).

• Triethylamine (TEA): 1.2 equiv.

• DCM (Anhydrous): 50 mL.

Step-by-Step:

• Solution Prep: In a 100 mL round-bottom flask, dissolve Benzylamine, TEA, and DMAP in anhydrous DCM.

• Addition: Add solid 4-Fluorobenzoic anhydride in one portion at room temperature.

• Stirring: Stir at 25 °C for 2 hours. The reaction is typically fast.

• Validation: Check TLC for disappearance of benzylamine.

• Scavenging: Add 10 mL of 10% citric acid or 1M HCl to the separatory funnel during workup (removes DMAP and unreacted amine).

• Isolation: Wash organic layer with Sat. NaHCO₃ (removes 4-fluorobenzoic acid byproduct). Dry over Na₂SO₄ and evaporate.

Troubleshooting & Optimization Matrix

Issue	Probable Cause	Corrective Action
Low Yield (F-C Acylation)	Catalyst Deactivation	Ensure AlCl₃ is fresh and yellow/grey (not white powder). Use strictly anhydrous conditions.
Incomplete Reaction (Amidation)	Steric Hindrance	If using bulky amines, increase temperature to reflux (DCM or THF) and increase DMAP load to 10 mol%.
Product Contaminated with Acid	Poor Workup	The byproduct (4-fluorobenzoic acid) has similar solubility to some products. Ensure thorough washing with 1M NaOH or Sat. NaHCO₃.

References

• Eskandari, P., & Kazemi, F. (2017).[5] "General Procedure for the Preparation of Carboxylic Acid Anhydride Using TsCl." Letters in Organic Chemistry, 14(6), 431-439.[5]

• Olah, G. A. (1973). Friedel-Crafts Chemistry. Wiley-Interscience. (Classic text on Lewis Acid mechanism and stoichiometry).

• Höfle, G., Steglich, W., & Vorbrüggen, H. (1978). "4-Dialkylaminopyridines as Highly Active Acylation Catalysts." Angewandte Chemie International Edition, 17(8), 569-583.

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry Part A: Structure and Mechanisms. Springer. (Reference for electronic effects of fluorine).

Sources

• 1. Aromatic Electrophilic Substitution [employees.csbsju.edu]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. science-revision.co.uk [science-revision.co.uk]
• 4. researchgate.net [researchgate.net]
• 5. 4-FLUOROBENZOIC ANHYDRIDE synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols for 4-Fluorobenzoic Anhydride in Solid-Phase Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: Leveraging 4-Fluorobenzoic Anhydride for Solid-Phase Modification

In the landscape of solid-phase synthesis, the ability to introduce specific chemical moieties onto a resin-bound substrate is paramount for the creation of diverse compound libraries, modified peptides, and other complex molecules. 4-Fluorobenzoic anhydride serves as a valuable acylating agent for this purpose, enabling the stable introduction of a 4-fluorobenzoyl group. The presence of the fluorine atom can be exploited for various applications, including as a spectroscopic probe for ¹⁹F NMR analysis, for modulating the electronic properties and metabolic stability of the final compound, or as a reactive handle for subsequent chemical transformations.

This guide provides a comprehensive overview of the principles and protocols for the effective use of 4-Fluorobenzoic anhydride in solid-phase synthesis. We will delve into the rationale behind experimental choices, provide detailed step-by-step procedures, and offer insights into monitoring and cleavage techniques, ensuring a robust and reproducible workflow for researchers in drug discovery and chemical biology.

Core Principles and Strategic Considerations

The use of 4-Fluorobenzoic anhydride in solid-phase synthesis hinges on the efficient acylation of a primary or secondary amine presented on the solid support. This process is governed by several key factors:

• Resin Selection: The choice of solid support is critical and depends on the overall synthetic strategy. Amine-functionalized resins, such as aminomethyl (AM) polystyrene or Rink amide resins, are commonly employed as they provide the necessary nucleophilic sites for acylation. The linker connecting the amine to the resin backbone will dictate the conditions required for the final cleavage of the modified product.

• Reaction Kinetics: 4-Fluorobenzoic anhydride is a reactive acylating agent. The reaction rate is influenced by the solvent, temperature, and the presence of any catalysts. Aprotic solvents that swell the resin and solubilize the anhydride are essential for efficient reaction kinetics.

• Stoichiometry and Reagents: Using an excess of the anhydride is common practice in solid-phase synthesis to drive the reaction to completion. The choice of base, if required, is also crucial to facilitate the reaction without causing unwanted side reactions.

Experimental Protocols

Preparation of 4-Fluorobenzoic Anhydride

While commercially available, 4-Fluorobenzoic anhydride can also be readily synthesized from 4-Fluorobenzoic acid. A common method involves the use of a dehydrating agent.

Protocol for Synthesis of 4-Fluorobenzoic Anhydride:

• To a solution of 4-Fluorobenzoic acid (2.0 mmol) in a suitable solvent such as dichloromethane (DCM) or acetonitrile (10 mL), add a coupling reagent like N,N'-Dicyclohexylcarbodiimide (DCC) (1.0 mmol).

• Stir the reaction mixture at room temperature for 2-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to yield 4-Fluorobenzoic anhydride.

Solid-Phase Acylation with 4-Fluorobenzoic Anhydride

This protocol outlines the acylation of an amine-functionalized resin.

Materials:

• Amine-functionalized resin (e.g., Aminomethyl polystyrene, 100-200 mesh, 1.0 mmol/g loading)

• 4-Fluorobenzoic anhydride

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Diisopropylethylamine (DIPEA)

• Solid-phase synthesis vessel

• Shaker or bubbler for agitation

Protocol:

• Resin Swelling: Place the desired amount of amine-functionalized resin in a solid-phase synthesis vessel. Add DMF to swell the resin for at least 30 minutes.

• Washing: Drain the DMF and wash the resin thoroughly with DMF (3 x resin volume) followed by DCM (3 x resin volume) to remove any impurities.

• Acylation Solution Preparation: In a separate vial, dissolve 4-Fluorobenzoic anhydride (3-5 equivalents relative to the resin loading) in DMF. If desired, a non-nucleophilic base such as DIPEA (3-5 equivalents) can be added to the solution to act as a proton scavenger.

• Coupling Reaction: Add the acylation solution to the swollen and washed resin. Agitate the mixture at room temperature for 2-4 hours. The reaction can be gently heated to 40-50 °C to expedite the process if necessary.

• Washing: After the coupling reaction, drain the reaction solution and wash the resin extensively with DMF (3 x resin volume), followed by DCM (3 x resin volume), and finally with methanol (2 x resin volume) to remove any unreacted reagents and byproducts.

• Drying: Dry the resin under vacuum.

Table 1: Key Parameters for Solid-Phase Acylation

Parameter	Recommended Condition	Rationale
Resin	Aminomethyl (AM) or Rink Amide Resin	Provides primary amine for acylation.
Solvent	DMF, NMP, or DCM	Swells the resin and dissolves reagents.
Reagent Ratio	3-5 eq. 4-Fluorobenzoic anhydride	Drives the reaction to completion.
Base (Optional)	3-5 eq. DIPEA	Neutralizes the liberated 4-fluorobenzoic acid.
Temperature	Room Temperature to 50°C	Balances reaction rate and potential side reactions.
Reaction Time	2-4 hours	Typically sufficient for complete acylation.

Monitoring the Acylation Reaction

Ensuring the completion of the acylation step is crucial for the success of the synthesis. The Kaiser test is a qualitative method for detecting the presence of primary amines.

Kaiser Test Protocol:

• Take a small sample of the resin (a few beads) after the acylation and washing steps.

• Wash the resin sample with ethanol.

• Add 2-3 drops of each of the following Kaiser test solutions:

  • Solution A: 5 g of ninhydrin in 100 mL of ethanol.

  • Solution B: 80 g of phenol in 20 mL of ethanol.

  • Solution C: 2 mL of 0.001 M KCN in 98 mL of pyridine.

• Heat the sample at 100-120 °C for 5 minutes.

• Interpretation:

  • Blue or purple beads: Indicates the presence of unreacted primary amines (incomplete reaction).

  • Yellow or colorless beads: Indicates the absence of primary amines (complete reaction).

If the Kaiser test is positive, the acylation step should be repeated.

Cleavage of the 4-Fluorobenzoyl Group

The conditions for cleaving the N-(4-fluorobenzoyl) product from the solid support depend on the linker used. For linkers that are susceptible to strong acid, such as the Wang or Rink amide linkers, a trifluoroacetic acid (TFA)-based cleavage cocktail is typically employed.

Protocol for TFA Cleavage:

• Wash the dried, acylated resin with DCM.

• Prepare a cleavage cocktail. A common mixture is 95% TFA, 2.5% water, and 2.5% triisopropylsilane (TIS). TIS acts as a scavenger to trap reactive cations generated during cleavage.

• Add the cleavage cocktail to the resin in a well-ventilated fume hood.

• Agitate the mixture at room temperature for 2-4 hours.

• Filter the resin and collect the filtrate containing the cleaved product.

• Wash the resin with a small amount of fresh cleavage cocktail and combine the filtrates.

• Precipitate the cleaved product by adding cold diethyl ether.

• Centrifuge the mixture to pellet the product.

• Decant the ether and wash the pellet with cold ether.

• Dry the product under vacuum.

Visualization of the Workflow and Mechanism

Diagram 1: Solid-Phase Acylation Workflow

Caption: Workflow for solid-phase acylation.

Diagram 2: Mechanism of Acylation

Caption: Acylation of an amine-functionalized resin.

Conclusion and Further Applications

The protocol detailed above provides a robust framework for the utilization of 4-Fluorobenzoic anhydride in solid-phase synthesis. The introduction of the 4-fluorobenzoyl group opens up a myriad of possibilities for further functionalization or for use as a unique tag in biological and analytical studies. By carefully selecting the resin, optimizing reaction conditions, and diligently monitoring the progress, researchers can confidently incorporate this versatile building block into their synthetic strategies, accelerating the pace of discovery in drug development and chemical research.

References

• General Solid-Phase Peptide Synthesis Protocols. For a comprehensive overview of solid-phase peptide synthesis techniques, including resin handling, coupling, and cleavage, a valuable resource is "Solid-Phase Peptide Synthesis: A Practical Approach" by E. Atherton and R.C. Sheppard. While not specific to 4-Fluorobenzoic anhydride, the fundamental principles are highly relevant. A summary of standard practices can also be found in resources from academic laboratories.[1]

• Cleavage from Solid Support. Detailed procedures for cleaving products from various resins using TFA-based cocktails are widely available from commercial suppliers and in the literature. These resources provide guidance on the selection of scavengers and optimization of cleavage conditions.[2][3][4]

• Monitoring Solid-Phase Reactions. The Kaiser test remains a standard, reliable method for the qualitative detection of primary amines on a solid support. Protocols and reagent preparations are well-documented in peptide synthesis literature.[1]

• Acylation Reactions in Organic Synthesis. The fundamental principles of acylation reactions using acid anhydrides are covered in standard organic chemistry textbooks. These principles are directly applicable to the solid-phase context.

• Combinatorial Chemistry and Drug Discovery. The application of solid-phase synthesis for the generation of compound libraries for drug discovery is a broad field. An introduction to these concepts can provide context for the utility of reagents like 4-Fluorobenzoic anhydride.[5]

Sources

• 1. peptide.com [peptide.com]
• 2. globalscientificjournal.com [globalscientificjournal.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. Combinatorial Peptide Libraries: Mining for Cell-Binding Peptides - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Acylation Strategies: Applications of 4-Fluorobenzoic Anhydride in Medicinal Chemistry

Executive Summary

4-Fluorobenzoic anhydride (CAS: 25569-77-1) is a specialized acylating agent utilized in the synthesis of pharmaceutical intermediates and bioactive scaffolds.[1][2] Unlike its acid chloride counterpart (4-fluorobenzoyl chloride), the anhydride offers a milder reactivity profile, preventing the liberation of corrosive hydrogen chloride gas. This characteristic makes it the reagent of choice for functionalizing acid-sensitive substrates (e.g., those containing acetals, silyl ethers, or Boc-groups).[2]

This guide details the strategic application of 4-fluorobenzoic anhydride in metabolic blocking and asymmetric kinetic resolution , providing validated protocols for medicinal chemists.

Part 1: Strategic Rationale

The "Fluorine Shield": Modulating Metabolic Stability

The primary driver for introducing the 4-fluorobenzoyl moiety is the modulation of Drug Metabolism and Pharmacokinetics (DMPK).

• Metabolic Blocking: The para-position of a phenyl ring is a "metabolic soft spot," highly susceptible to hydroxylation by Cytochrome P450 enzymes (specifically CYP2C9 and CYP3A4). Substituting hydrogen with fluorine (Van der Waals radius 1.47 Å vs. 1.20 Å for H) sterically and electronically blocks this oxidation without significantly altering the steric footprint required for receptor binding.

• Lipophilicity Modulation: The high electronegativity of fluorine lowers the pKa of neighboring protons and alters the logP, often improving membrane permeability and blood-brain barrier (BBB) penetration.

Anhydride vs. Acid Chloride: The Causality of Choice

Why choose the anhydride over the acid chloride?

• Acid Sensitivity: The anhydride reaction produces 4-fluorobenzoic acid as a byproduct (pKa ~4.1), which is significantly less damaging to labile protecting groups than the HCl generated by acid chlorides.

• Selectivity: The anhydride is less electrophilic than the chloride, allowing for greater chemoselectivity when acylating polyfunctional molecules (e.g., differentiating between primary and secondary amines).

Part 2: Visualizing the Mechanism

Diagram 1: The Metabolic Blockade

This pathway illustrates how the 4-fluorobenzoic moiety prevents Phase I metabolic degradation.

Figure 1: Mechanism of metabolic stabilization via para-fluorination.[2] The C-F bond resists P450-mediated hydroxylation, extending drug half-life.[2]

Part 3: Application Notes & Protocols

Application A: Asymmetric Kinetic Resolution of Secondary Alcohols

Context: Enantiopure alcohols are critical pharmacophores. 4-Fluorobenzoic anhydride is an excellent reagent for Non-Enzymatic Kinetic Resolution when paired with chiral nucleophilic catalysts (e.g., Birman’s BTM or Fu’s planar-chiral DMAP).[2] The electron-withdrawing fluorine atom enhances the anhydride's electrophilicity compared to benzoic anhydride, often improving reaction rates without sacrificing enantioselectivity.

Protocol 1: Kinetic Resolution using BTM Catalyst

Objective: Resolve a racemic secondary benzylic alcohol to yield an enantioenriched ester and recovered alcohol.

Reagents:

• Substrate: Racemic 1-phenylethanol (1.0 equiv)[2]

• Reagent: 4-Fluorobenzoic anhydride (0.6 equiv)[2]

• Catalyst: (R)-Benzotetramisole ((R)-BTM) (1-2 mol%)[2]

• Base: Diisopropylethylamine (DIPEA) (1.2 equiv)[2]

• Solvent: Anhydrous DCM or Toluene[2]

Step-by-Step Methodology:

• Preparation: Flame-dry a 25 mL round-bottom flask equipped with a magnetic stir bar. Cool to room temperature under Argon.

• Solvation: Add (R)-BTM (15 mg, 0.06 mmol) and racemic 1-phenylethanol (366 mg, 3.0 mmol) to the flask. Dissolve in anhydrous DCM (10 mL).

• Activation: Add DIPEA (0.63 mL, 3.6 mmol) to the mixture. Stir for 5 minutes.

• Acylation: Cool the mixture to 0°C. Add 4-Fluorobenzoic anhydride (468 mg, 1.8 mmol) in one portion.

• Reaction: Allow to stir at 0°C for 6–8 hours. Monitor conversion by chiral HPLC or GC.[2] Stop when conversion reaches ~50-52%.[2]

• Quench: Add MeOH (0.5 mL) to consume excess anhydride. Stir for 15 minutes.

• Workup: Dilute with Et₂O (30 mL). Wash with 1M HCl (2 x 10 mL) to remove the catalyst and base. Wash with Sat. NaHCO₃ (2 x 10 mL) to remove the 4-fluorobenzoic acid byproduct.[2]

• Purification: Dry organic layer over MgSO₄, concentrate, and purify via flash chromatography (Hexanes/EtOAc).

Expected Outcome:

• Product: (R)-1-Phenylethyl 4-fluorobenzoate (>95% ee).[2]

• Recovered Material: (S)-1-Phenylethanol (>95% ee).[2]

Application B: Late-Stage Functionalization of Bioactive Amines

Context: In late-stage drug discovery, introducing a 4-fluorobenzoyl group to a complex amine core is common.[2] The anhydride method avoids the formation of HCl, which can degrade acid-labile groups (e.g., Boc, acetonides) present on the scaffold.

Protocol 2: Mild Acylation of Acid-Sensitive Amines

Objective: Acylate a secondary amine containing an acid-labile Boc group.

Reagents:

• Substrate: Complex secondary amine (e.g., a piperidine derivative with a Boc-protected side chain) (1.0 equiv).[2]

• Reagent: 4-Fluorobenzoic anhydride (1.1 equiv).[2]

• Catalyst: 4-Dimethylaminopyridine (DMAP) (0.1 equiv).[2]

• Base: Triethylamine (TEA) (1.5 equiv).[2]

• Solvent: Anhydrous THF.

Step-by-Step Methodology:

• Dissolution: In a vial, dissolve the amine substrate (0.5 mmol) in anhydrous THF (5 mL).

• Base Addition: Add TEA (105 µL, 0.75 mmol) and DMAP (6 mg, 0.05 mmol).

• Reagent Addition: Add 4-Fluorobenzoic anhydride (157 mg, 0.55 mmol) dropwise as a solution in THF (1 mL).

  • Note: Adding as a solution prevents localized concentration spikes.[2]

• Incubation: Stir at Room Temperature for 4 hours.

  • Checkpoint: TLC should show disappearance of the amine. If the reaction is sluggish, heat to 40°C (the anhydride is stable enough for mild heating).

• Workup: Dilute with EtOAc. Wash with 5% Citric Acid (mild acid wash prevents Boc removal, unlike 1M HCl).[2] Wash with Brine.[2][3]

• Isolation: Concentrate and purify via silica gel chromatography.

Part 4: Experimental Workflow Visualization

Diagram 2: Kinetic Resolution Workflow

This flow details the decision logic and steps for the kinetic resolution protocol described above.

Figure 2: Workflow for the kinetic resolution of racemic alcohols using 4-fluorobenzoic anhydride.

Part 5: Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion	Steric hindrance of the alcohol/amine.[2][4]	Switch solvent to Toluene or Chloroform (higher boiling point).[2] Increase temperature to 50°C. Add 0.5 equiv of Sc(OTf)₃ as a Lewis Acid co-catalyst.
Byproduct Contamination	Incomplete removal of 4-fluorobenzoic acid.[2]	The acid byproduct is less soluble in non-polar solvents. Use a basic wash (Sat. NaHCO₃ or 1M NaOH) during workup.[2] If the product is acid-sensitive, use an amine-scavenger resin (e.g., Trisamine) before concentration.[2]
Racemization	Reaction temperature too high or base too strong.[2]	Ensure the reaction is kept at 0°C. Use DIPEA instead of TEA (less nucleophilic).
Hydrolysis	Wet solvents.	4-Fluorobenzoic anhydride is moisture sensitive.[2] Ensure all solvents are dried over molecular sieves (3Å) prior to use.[2]

References

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008).[2] Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330.[2] Link

• Birman, V. B., & Li, X. (2006).[2] Benzotetramisole: A Remarkably Enantioselective Acyl Transfer Catalyst.[2] Organic Letters, 8(7), 1351-1354.[2] Link[2]

• Shiina, I. (2007).[2] An Effective Method for the Kinetic Resolution of Racemic Alcohols with Achiral Carboxylic Acids Using Carboxylic Anhydrides and Chiral Acyl-Transfer Catalysts. Chemical Reviews, 107(1), 239-273.[2] Link[2]

• Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015).[2] Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315-8359.[2] Link[2]

• Sommer, H. (1970).[2] 4-Fluorobenzoic Anhydride.[1][2] Organic Syntheses, 50, 66. (General reference for anhydride preparation/properties).

Sources

• 1. CAS 25569-77-1: 4-Fluorobenzoic Anhydride | CymitQuimica [cymitquimica.com]
• 2. 4-Fluorobenzohydrazide | C7H7FN2O | CID 9972 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4 - PMC [pmc.ncbi.nlm.nih.gov]

4-Fluorobenzoic anhydride in the synthesis of pharmaceutical intermediates

Application Note: 4-Fluorobenzoic Anhydride in Pharmaceutical Synthesis

Part 1: Executive Summary & Strategic Utility

The "Goldilocks" Reagent for Fluorobenzoylation In the synthesis of pharmaceutical intermediates, the introduction of the 4-fluorobenzoyl moiety is a ubiquitous step, critical for modulating metabolic stability and lipophilicity in kinase inhibitors, antipsychotics (e.g., Blonanserin), and androgen receptor antagonists.

Traditionally, this acylation is performed using 4-fluorobenzoyl chloride . While reactive, the acid chloride poses significant process challenges:

• Corrosivity: Generates stoichiometric HCl, requiring corrosion-resistant reactors (Hastelloy/Glass-lined) and rigorous scrubbing.

• Side Reactions: High electrophilicity can lead to bis-acylation or reaction with acid-sensitive protecting groups.

• Instability: Hydrolyzes rapidly upon moisture exposure, complicating storage and precise stoichiometry.

4-Fluorobenzoic Anhydride (4-FBA) emerges as the superior alternative for high-value API synthesis. It offers a tunable reactivity profile—sufficiently electrophilic to acylate weak nucleophiles but mild enough to prevent polymerization or degradation of sensitive substrates.

Key Advantages:

Feature	4-Fluorobenzoyl Chloride	4-Fluorobenzoic Anhydride
Byproduct	HCl (Gas/Acid)	4-Fluorobenzoic Acid (Recyclable solid)
Atom Economy	High (but requires base scavenger)	Lower (but byproduct is reusable)
Selectivity	Low (Aggressive)	High (Tunable)

| Handling | Fuming, lachrymator | Stable solid/liquid, non-fuming |

Part 2: Chemical Profile & Properties

• CAS Number: 25569-77-1

• Formula: (4-FC₆H₄CO)₂O

• Molecular Weight: 262.21 g/mol

• Appearance: White to off-white crystalline solid.

• Melting Point: 107–108 °C (Distinct advantage over liquid acid chlorides for handling).

• Solubility: Soluble in DCM, THF, Ethyl Acetate, Toluene; reacts slowly with water.

Part 3: Application Protocols

Application 1: "Green" Friedel-Crafts Acylation (C-Acylation)

Target: Synthesis of 4,4'-Difluorobenzophenone , a model backbone for various antihistamines and polymerization monomers. Context: Traditional Friedel-Crafts uses AlCl₃/Acid Chloride, generating copious HCl and aluminum waste. This protocol uses 4-FBA with a reusable heterogeneous catalyst.

Protocol:

• Reagents:

  • Fluorobenzene (Substrate & Solvent): 10.0 mL (Excess)

  • 4-Fluorobenzoic Anhydride (4-FBA): 2.62 g (10 mmol)

  • Catalyst: Zeolite H-Beta or La(OTf)₃ (5 mol%)

• Setup:

  • Flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

  • Inert atmosphere (N₂ or Ar) is recommended but not strictly required due to 4-FBA stability.

• Procedure:

  • Charge the flask with 4-FBA and the catalyst.

  • Add Fluorobenzene.[1][2][3]

  • Heat the mixture to reflux (approx. 85 °C) for 6–12 hours. Monitor conversion by HPLC/TLC (Mobile phase: Hexane/EtOAc 9:1).

  • Note: The reaction is driven by the electrophilic activation of the anhydride carbonyl by the Lewis Acid.

• Workup:

  • Cool to room temperature.[1][4][5][6]

  • Filter the catalyst (can be reactivated and reused).

  • Wash the filtrate with 10% NaHCO₃ (2 x 20 mL) to remove the 4-fluorobenzoic acid byproduct (Save aqueous layer for recycling).

  • Dry organic layer over MgSO₄, filter, and concentrate in vacuo.

  • Recrystallize from Ethanol/Water.[6]

• Recycling: Acidify the NaHCO₃ wash with dilute HCl to precipitate 4-fluorobenzoic acid. Filter and dry for regeneration of anhydride.

Mechanism Visualization:

Application 2: Selective N-Acylation (Amide Formation)

Target: Synthesis of N-(4-fluorobenzoyl)-4-aminopiperidine , a core scaffold for GPCR ligands (e.g., analogous to Blonanserin intermediates). Context: Acid chlorides often react with secondary amines (on the piperidine ring) and other nucleophiles. 4-FBA provides milder conditions to ensure regioselectivity if multiple nucleophiles are present, or simply a cleaner profile.

Protocol:

• Reagents:

  • 4-Amino-1-Boc-piperidine: 2.0 g (10 mmol)

  • 4-Fluorobenzoic Anhydride: 2.88 g (1.1 equiv)

  • Solvent: Dichloromethane (DCM) or Ethyl Acetate (Green alternative).

  • Base: Triethylamine (1.1 equiv) or DMAP (catalytic, 5 mol%).

• Procedure:

  • Dissolve the amine in DCM (20 mL) at 0 °C.

  • Add Triethylamine/DMAP.

  • Add 4-FBA portion-wise over 5 minutes. (No vigorous exotherm observed compared to acid chloride).

  • Warm to room temperature and stir for 2 hours.

• Workup:

  • Quench with water (10 mL).

  • Separate layers. Wash organic layer with 1M HCl (to remove unreacted amine/DMAP) and then Sat. NaHCO₃ (to remove byproduct acid).

  • Concentrate to yield the amide.[5][6][7]

• Self-Validating Check:

  • TLC: The disappearance of the amine spot (ninhydrin stain) and appearance of a UV-active amide spot.

  • NMR: Shift of the amide NH proton.

Part 4: Process Optimization & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Conversion (C-Acylation)	Catalyst deactivation by water.	Dry all reagents; use molecular sieves; reactivate Zeolite (calcine at 450°C).
Emulsion during Workup	4-Fluorobenzoic acid precipitation.	Ensure the aqueous wash is sufficiently basic (pH > 9) to keep the acid byproduct as the soluble benzoate salt.
Slow Reaction (N-Acylation)	Steric hindrance of amine.	Add catalytic DMAP (Dimethylaminopyridine) or switch solvent to Toluene and heat to 60°C.

Part 5: Safety & Handling

• Hazards: 4-FBA is an irritant to eyes, skin, and the respiratory system. Unlike acid chlorides, it does not instantly release HCl gas, but prolonged exposure to moisture will generate 4-fluorobenzoic acid.

• Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen) to prevent hydrolysis.

• PPE: Standard lab coat, nitrile gloves, and safety glasses. Use a fume hood during heating steps.

Part 6: References

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Retrieved October 26, 2023, from [Link]

• National Institutes of Health (NIH). (2020). Structural Aspects of the Ortho Chloro- and Fluoro- Substituted Benzoic Acids. Retrieved October 26, 2023, from [Link]

• Master Organic Chemistry. (2018). Friedel-Crafts Acylation and Alkylation. Retrieved October 26, 2023, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. An improved and practical route for the synthesis of enzalutamide and potential impurities study [html.rhhz.net]
• 3. CN101462931A - Method for acylating fluorobenzene - Google Patents [patents.google.com]
• 4. Friedel-Crafts Acylation [organic-chemistry.org]
• 5. zenodo.org [zenodo.org]
• 6. The Latest FDA-Approved Pharmaceuticals Containing Fragments of Tailor-Made Amino Acids and Fluorine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. globalscientificjournal.com [globalscientificjournal.com]

protecting group strategies with 4-Fluorobenzoic anhydride

Application Note: The 4-Fluorobenzoic Anhydride (4-FBz) Strategy Subtitle: A Dual-Function Protocol for Orthogonal Protection and

F NMR Reaction Monitoring

Executive Summary

This guide details the strategic application of 4-Fluorobenzoic anhydride (CAS: 2557-23-5) as a specialized reagent for hydroxyl and amine protection. Unlike standard benzoyl (Bz) or acetyl (Ac) groups, the 4-fluorobenzoyl (4-FBz) moiety serves a dual purpose:

• Steric & Electronic Protection: It masks nucleophilic functionality with a stability profile similar to, yet distinct from, unsubstituted benzoates.

• Non-Invasive Analytics: It introduces a fluorine atom (

  F) as a "silent observer," enabling high-sensitivity reaction monitoring via NMR without the background noise associated with NMR.

Target Audience: Medicinal Chemists, Process Chemists, and Structural Biologists.

Scientific Rationale & Mechanism

The Electronic "Tuning" Effect

The 4-FBz group is structurally analogous to the standard benzoyl group but features a fluorine atom at the para position.

• Inductive Effect (-I): The fluorine atom is electron-withdrawing. This decreases the electron density at the carbonyl carbon relative to a standard benzoate.

• Consequence: 4-FBz esters are formed more rapidly than standard benzoates but are also slightly more labile to basic hydrolysis. This allows for "tuned" deprotection rates in orthogonal strategies.[1]

The F NMR Advantage

• Natural Abundance: 100% (Spin 1/2).[2]

• Sensitivity: High gyromagnetic ratio (83% of

  ).

• Spectral Window: Extremely wide (~300 ppm).

• The "Silent" Background: Unlike

  NMR, which is crowded with scaffold and solvent signals, the F spectrum is typically empty except for the protecting group signals. This allows for quantitative monitoring of crude reaction mixtures without purification.

Experimental Protocols

Protocol A: Catalytic Installation (Acylation)

Objective: Efficient protection of a secondary alcohol (R-OH) using 4-Fluorobenzoic anhydride.

Reagents:

• Substrate (Alcohol): 1.0 equiv

• 4-Fluorobenzoic anhydride: 1.2 – 1.5 equiv

• Triethylamine (Et

  N): 2.0 equiv

• DMAP (4-Dimethylaminopyridine): 0.1 equiv (Catalyst)[3]

• Solvent: Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask and purge with Nitrogen (

  ).

• Dissolution: Dissolve the substrate (1.0 equiv) in anhydrous DCM (0.1 M concentration).

• Base Addition: Add Et

  N (2.0 equiv) followed by DMAP (0.1 equiv). Stir for 5 minutes at Room Temperature (RT).

• Acylation: Add 4-Fluorobenzoic anhydride (1.2 equiv) in one portion.

  • Note: The reaction is usually exothermic. For large scales (>10g), add the anhydride as a solution in DCM via addition funnel at 0°C.

• Monitoring: Monitor via TLC (UV active) or

  F NMR (See Protocol B).

• Quench: Once complete (typically 1-4 hours), add saturated aqueous NaHCO

  to hydrolyze excess anhydride. Stir vigorously for 15 minutes.

• Workup: Extract with DCM (3x). Wash combined organics with 1M HCl (to remove DMAP/Et

  N), then Brine. Dry over Na SO and concentrate.

Mechanism of Action (DMAP Catalysis): The following diagram illustrates the nucleophilic catalysis cycle, highlighting the formation of the reactive N-acylpyridinium intermediate.

Figure 1: The DMAP catalytic cycle accelerates the acylation by forming a highly electrophilic N-acylpyridinium species.

Protocol B: Reaction Monitoring via F NMR

Objective: Monitor the transformation of a 4-FBz protected substrate (e.g., a glycosylation or reduction elsewhere on the molecule) without workup.

Principle: The chemical shift of the fluorine atom is sensitive to the electronic environment of the ester carbonyl. Changes in the substrate scaffold (even 5-6 bonds away) often induce a measurable shift (

).

Workflow:

• T0 Sample: Take a 50

  L aliquot of the reaction mixture immediately after mixing reagents. Dilute with CDCl .

• Acquisition: Acquire a non-decoupled

  F NMR spectrum (typically 16-32 scans are sufficient due to 100% abundance).

• Reference: Calibrate to an internal standard (e.g.,

  -trifluorotoluene at -63.7 ppm) or use the solvent lock.

• Reaction Check: As the reaction proceeds, the "Starting Material" peak will decrease and a new "Product" peak will appear.[2]

Data Interpretation Table:

Species	Approx.[2][4][5][6][7][8][9][10] Chemical Shift ( F)*	Signal Characteristic
4-Fluorobenzoic Anhydride	-102.5 ppm	Broad / Split
4-FBz Ester (Substrate)	-105.8 ppm	Sharp Multiplet
4-FBz Ester (Product)	-106.2 ppm	Sharp Multiplet (Shifted)
Free Acid (Byproduct)	-108.5 ppm	Broad (pH dependent)

*Note: Shifts are relative to CFCl

(0 ppm). Exact values depend on solvent and concentration. The key is the relative separation ( ).

Figure 2: Non-destructive reaction monitoring workflow using Fluorine NMR.

Protocol C: Orthogonal Deprotection

Objective: Selective removal of the 4-FBz group without affecting acid-sensitive groups (e.g., Boc, TBDMS) or hydrogenolysis-sensitive groups (e.g., Benzyl ethers).

Method: Zemplén Transesterification (Mild)

• Dissolve the protected substrate in anhydrous Methanol (MeOH).

• Add Sodium Methoxide (NaOMe) in MeOH (0.5 M solution) to reach pH 9-10 (approx 0.1 equiv).

• Stir at RT. The 4-FBz methyl ester byproduct will form.

• Monitoring: The

  F signal will shift from the substrate ester (-106 ppm) to methyl 4-fluorobenzoate (-107.5 ppm).

• Workup: Neutralize with acidic resin (e.g., Amberlite IR-120 H+) to pH 7. Filter and concentrate.

Stability Profile:

Condition	4-FBz Stability	Notes
TFA / HCl (Acid)	Stable	Compatible with Boc deprotection.[5][7]
H / Pd-C (Red)	Stable	Compatible with Cbz/Bn removal.
NaOH / LiOH (Base)	Labile	Cleaves rapidly (faster than unsubstituted Bz).
LiAlH (Hydride)	Labile	Reduces to alcohol.
NaIO (Oxidation)	Stable	Compatible with oxidative cleavage.

Troubleshooting & Optimization

• Problem: Reaction is sluggish.

  • Cause: Steric hindrance at the alcohol center.

  • Solution: Switch solvent to Pyridine (acts as both solvent and base) and increase temperature to 50°C.

• Problem: NMR signals are broad.

  • Cause: Paramagnetic impurities or restricted rotation.

  • Solution: Filter the NMR sample through a small plug of silica or basic alumina; ensure the sample is fully dissolved.

• Problem: Difficulty separating Product from Byproduct (4-fluorobenzoic acid).

  • Solution: The 4-FBz acid is highly crystalline. In many cases, adding Hexanes/EtOAc will precipitate the acid while the product remains in solution. Alternatively, wash with saturated Na

    CO (pH > 10) to ensure the acid is in the aqueous phase.

References

• Magritek. "On-line reaction monitoring of an SNAr reaction by 1H and 19F NMR." Magritek Application Notes. Link

• Organic Chemistry Portal. "Protecting Groups: Benzoates." Organic Chemistry Portal. Link

• Fujii, S. et al. "19F-NMR study on the interaction of fluorobenzoate with porcine kidney D-amino acid oxidase." Journal of Biochemistry, 1983. Link

• BenchChem. "Technical Guide to 4-Fluorobenzoic Acid." BenchChem Data. Link

• Sainlos, M. & Imperiali, B. "Synthesis of anhydride precursors of the environment-sensitive fluorophores."[11] Nature Protocols, 2007. Link

Sources

• 1. Protective Groups [organic-chemistry.org]
• 2. magritek.com [magritek.com]
• 3. Redirecting [linkinghub.elsevier.com]
• 4. 19F [nmr.chem.ucsb.edu]
• 5. Protecting Groups - Lokey Lab Protocols [lokeylab.wikidot.com]
• 6. globalscientificjournal.com [globalscientificjournal.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. researchgate.net [researchgate.net]
• 9. Benzoic Acid Esters, Benzoates [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis of anhydride precursors of the environment-sensitive fluorophores 4-DMAP and 6-DMN - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Reactive Landscape: A Guide to Solvent Selection for Reactions with 4-Fluorobenzoic Anhydride

An Application Note and Protocol from the Desk of a Senior Application Scientist

Authored by: Gemini, Senior Application Scientist

Publication Date: February 7, 2026

Abstract

4-Fluorobenzoic anhydride is a versatile acylating agent utilized in the synthesis of a wide array of pharmaceutical intermediates and fine chemicals. The success of reactions involving this reagent is critically dependent on the judicious selection of the reaction solvent. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on choosing the optimal solvent for reactions with 4-fluorobenzoic anhydride. We will delve into the physicochemical properties of the anhydride, explore solvent effects on reaction kinetics and pathways, and provide detailed protocols for common transformations.

Introduction: The Critical Role of the Solvent

The solvent is not merely an inert medium in which a reaction occurs; it is an active participant that can profoundly influence reaction rates, selectivity, and even the nature of the products formed. In the case of 4-fluorobenzoic anhydride, an improper solvent choice can lead to sluggish reactions, the formation of undesirable byproducts, or even complete reaction failure. This guide will equip you with the foundational knowledge to make informed decisions, ensuring the efficiency and reproducibility of your synthetic endeavors.

Physicochemical Properties of 4-Fluorobenzoic Anhydride

A thorough understanding of the substrate's properties is paramount. 4-Fluorobenzoic anhydride is a white to off-white crystalline solid. Its reactivity is dominated by the two electrophilic carbonyl carbons, which are susceptible to nucleophilic attack. The fluorine atom on the phenyl ring is a deactivating group, which can influence the reactivity of the anhydride compared to its non-fluorinated analog.

Key Properties:

• Molecular Formula: C₁₄H₈F₂O₃

• Molecular Weight: 278.21 g/mol

• Melting Point: Approximately 112-115 °C

• Solubility: It is generally soluble in a range of aprotic organic solvents. Its solubility in protic solvents is limited, and it is prone to hydrolysis.

Solvent Selection: A Mechanistic Approach

The choice of solvent should be guided by the specific reaction being performed. We will consider two primary classes of reactions: acylation of nucleophiles and Friedel-Crafts acylation.

Solvents for Acylation of Amines and Alcohols

The acylation of amines and alcohols with 4-fluorobenzoic anhydride is a nucleophilic acyl substitution reaction. The ideal solvent for this transformation should:

• Be Aprotic: Protic solvents such as water, alcohols, and to a lesser extent, primary and secondary amines can compete with the intended nucleophile, leading to the formation of 4-fluorobenzoic acid or the corresponding ester or amide as byproducts.

• Effectively Solubilize Reactants: Both the anhydride and the nucleophile should be soluble in the chosen solvent to ensure a homogeneous reaction mixture and facilitate efficient reaction kinetics.

• Be Inert to the Reagents: The solvent should not react with the anhydride, the nucleophile, or the product.

Table 1: Recommended Solvents for Acylation Reactions

Solvent	Dielectric Constant (ε)	Boiling Point (°C)	Rationale & Comments
Dichloromethane (DCM)	9.1	39.6	Excellent choice for reactions at or below room temperature. Good solubility for a wide range of organic compounds. Easy to remove under reduced pressure.
Tetrahydrofuran (THF)	7.6	66	A versatile aprotic solvent. Its etheric nature can help to solubilize some polar starting materials. Caution should be exercised to ensure it is anhydrous, as wet THF can lead to hydrolysis of the anhydride.
Acetonitrile (MeCN)	37.5	81.6	A polar aprotic solvent that can be beneficial for reactions involving more polar substrates. It is crucial to use a high-purity, anhydrous grade.
1,4-Dioxane	2.2	101	A higher-boiling point alternative to THF, suitable for reactions requiring elevated temperatures. Must be used in a well-ventilated fume hood due to its potential health hazards.
Toluene	2.4	111	A non-polar aprotic solvent, useful for reactions where a non-polar environment is preferred. Can be a good choice for large-scale reactions where cost is a consideration.

Diagram 1: Solvent Selection Workflow for Acylation

Caption: Decision workflow for selecting an appropriate solvent for acylation reactions.

Solvents for Friedel-Crafts Acylation

Friedel-Crafts acylation involves the reaction of 4-fluorobenzoic anhydride with an aromatic substrate in the presence of a Lewis acid catalyst (e.g., AlCl₃, FeCl₃). The solvent choice is particularly critical in these reactions.

Solvent Constraints for Friedel-Crafts Reactions:

• Aprotic and Non-coordinating: The solvent must not react with the Lewis acid catalyst. Solvents with lone pairs, such as ethers (THF, 1,4-dioxane) and even some polar aprotic solvents, can form stable complexes with the Lewis acid, deactivating it.

• Inert to Reaction Conditions: The solvent must be stable to the strongly acidic conditions of the reaction.

Table 2: Recommended Solvents for Friedel-Crafts Acylation

Solvent	Dielectric Constant (ε)	Boiling Point (°C)	Rationale & Comments
Dichloromethane (DCM)	9.1	39.6	A common and effective solvent for Friedel-Crafts reactions at low to moderate temperatures. Its polarity helps to dissolve the reactants and intermediates.
1,2-Dichloroethane (DCE)	10.4	83.5	A higher-boiling point alternative to DCM, allowing for reactions at elevated temperatures.
Carbon Disulfide (CS₂)	2.6	46.3	A traditional, non-polar solvent for Friedel-Crafts reactions. It is highly flammable and toxic, so extreme caution must be exercised.
Nitrobenzene	34.8	211	Can be used as a solvent for deactivating aromatic substrates that require harsh reaction conditions. However, it is also a potential substrate for Friedel-Crafts reactions and is toxic.

Diagram 2: Logic for Friedel-Crafts Solvent Choice

Caption: Key considerations for solvent selection in Friedel-Crafts acylation.

Solvents to Avoid

Certain solvents are generally incompatible with 4-fluorobenzoic anhydride and should be avoided:

• Protic Solvents (Water, Alcohols): These will readily react with the anhydride, leading to hydrolysis and the formation of 4-fluorobenzoic acid.

• Primary and Secondary Amines: While they can be used as reactants, they should not be used as solvents unless they are the intended nucleophile, as they will react to form amides.

• Reactive Solvents: Solvents that can be acylated under the reaction conditions should be avoided.

Experimental Protocols

The following protocols are provided as examples and may require optimization based on the specific substrate and desired scale.

Protocol: Acylation of Benzylamine with 4-Fluorobenzoic Anhydride in Dichloromethane

Materials:

• 4-Fluorobenzoic anhydride

• Benzylamine

• Dichloromethane (DCM), anhydrous

• Triethylamine (Et₃N) or other suitable non-nucleophilic base

• 1 M HCl solution

• Saturated NaHCO₃ solution

• Brine

• Anhydrous MgSO₄ or Na₂SO₄

• Round-bottom flask with stir bar

• Addition funnel

• Separatory funnel

• Standard laboratory glassware

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4-fluorobenzoic anhydride (1.0 eq) and anhydrous DCM. Stir the mixture until the anhydride is fully dissolved.

• Addition of Amine: In a separate flask, dissolve benzylamine (1.0 eq) and triethylamine (1.1 eq) in anhydrous DCM.

• Reaction: Cool the solution of the anhydride to 0 °C using an ice bath. Slowly add the benzylamine solution dropwise via an addition funnel over 15-30 minutes.

• Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Once the reaction is complete, quench the reaction by adding 1 M HCl solution. Transfer the mixture to a separatory funnel and separate the layers.

• Extraction: Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by recrystallization or column chromatography on silica gel.

Protocol: Friedel-Crafts Acylation of Toluene with 4-Fluorobenzoic Anhydride

Materials:

• 4-Fluorobenzoic anhydride

• Toluene (can act as both reactant and solvent in excess)

• Aluminum chloride (AlCl₃), anhydrous

• Dichloromethane (DCM), anhydrous (optional, as a co-solvent)

• Ice water

• 1 M HCl solution

• Brine

• Anhydrous MgSO₄ or Na₂SO₄

• Round-bottom flask with stir bar

• Addition funnel

• Gas trap (to neutralize evolved HCl gas)

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a stir bar and an addition funnel under an inert atmosphere, add anhydrous aluminum chloride (2.2 eq). If using a co-solvent, add anhydrous DCM. Cool the flask to 0 °C in an ice bath.

• Formation of Acylium Ion: In a separate flask, dissolve 4-fluorobenzoic anhydride (1.0 eq) in toluene. Slowly add this solution to the stirred suspension of AlCl₃ via the addition funnel. Caution: The reaction can be exothermic.

• Reaction: After the addition is complete, allow the reaction mixture to stir at 0 °C for 30 minutes and then warm to room temperature. The reaction may require gentle heating to proceed to completion. Monitor the reaction by TLC or GC-MS.

• Quenching: Once the reaction is complete, cool the mixture back to 0 °C and very carefully and slowly quench the reaction by adding crushed ice, followed by cold 1 M HCl. Caution: This is a highly exothermic process and will evolve HCl gas. Ensure adequate ventilation and use a gas trap.

• Workup and Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM.

• Washing: Combine the organic layers and wash sequentially with 1 M HCl, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude product by recrystallization or column chromatography.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	- Inactive catalyst (Friedel-Crafts) - Wet solvent or reagents - Insufficient reaction time or temperature	- Use fresh, anhydrous Lewis acid. - Ensure all solvents and reagents are rigorously dried. - Increase reaction time and/or temperature.
Formation of 4-Fluorobenzoic Acid	- Hydrolysis of the anhydride due to moisture	- Use anhydrous solvents and reagents. - Perform the reaction under an inert atmosphere.
Multiple Products/Side Reactions	- Incorrect solvent choice - Reaction temperature too high	- Re-evaluate the solvent based on the guidelines in this document. - Optimize the reaction temperature.

Conclusion

The selection of an appropriate solvent is a critical parameter for the successful execution of reactions involving 4-fluorobenzoic anhydride. By understanding the interplay between the physicochemical properties of the anhydride, the reaction mechanism, and the characteristics of the solvent, researchers can significantly enhance the efficiency, selectivity, and reproducibility of their synthetic transformations. The protocols and guidelines presented herein provide a solid foundation for navigating the reactive landscape of this versatile reagent.

References

• Organic Chemistry Portal: Friedel-Crafts Acylation. (Provides a general overview of the Friedel-Crafts acylation mechanism). [Link]

• Reichardt, C. Solvents and Solvent Effects in Organic Chemistry. (A comprehensive textbook on solvent effects in organic reactions). [Link]

Application Note: High-Fidelity Acylation Protocols Using 4-Fluorobenzoic Anhydride

Abstract & Strategic Rationale

In medicinal chemistry, the introduction of fluorine is a pivotal strategy to modulate metabolic stability (blocking P450 oxidation sites), lipophilicity (

), and binding affinity. While 4-fluorobenzoyl chloride is a common reagent, it releases corrosive HCl, often leading to side reactions with acid-sensitive substrates or equipment corrosion.

4-Fluorobenzoic anhydride represents a superior alternative for high-value synthesis. It offers a milder reactivity profile, higher selectivity, and a non-corrosive byproduct (4-fluorobenzoic acid) that is easily removed via basic workup. This guide provides a field-proven, self-validating experimental framework for utilizing this reagent in N-acylation (amide formation) and Friedel-Crafts acylation.

Material Science & Handling

Precise characterization of the starting material is the first step in a reproducible protocol.

Table 1: Physicochemical Properties

Property	Value	Critical Note
CAS Number	25569-77-1	Verify identity before use.
Molecular Weight	262.21 g/mol	Use for stoichiometric calculations.
Appearance	White crystalline solid	Discoloration indicates hydrolysis to acid.
Melting Point	107–110 °C	Sharp MP indicates high purity.
Solubility	DCM, THF, EtOAc, Toluene	Poor solubility in Hexanes/Water.
Stability	Moisture Sensitive	Store under inert gas (Argon/N2).

Protocol A: Nucleophilic Acylation (Amide Bond Formation)

Application: Synthesis of fluorinated drug candidates or probes. Mechanism: Nucleophilic Acyl Substitution via DMAP catalysis.

Experimental Setup

• Vessel: Flame-dried 2-neck Round Bottom Flask (RBF) equipped with a magnetic stir bar and a rubber septum.

• Atmosphere: Positive pressure of Nitrogen (

  ) or Argon.

• Temperature Control: Ice-water bath (

  ) for addition; Room Temperature (RT) for reaction.

Reagents & Stoichiometry

• Substrate (Amine): 1.0 equivalent

• 4-Fluorobenzoic anhydride: 1.1 – 1.2 equivalents

• Base (Triethylamine or DIPEA): 1.5 equivalents (scavenges the acid byproduct)

• Catalyst (DMAP): 0.05 – 0.1 equivalents (Nucleophilic catalyst)

• Solvent: Anhydrous Dichloromethane (DCM) or THF (0.1 – 0.2 M concentration)

Step-by-Step Methodology

• Dissolution: Charge the RBF with the amine substrate, anhydrous solvent, and Triethylamine. Stir until homogenous.

• Activation: Add DMAP (4-Dimethylaminopyridine) in one portion.

• Addition: Cool the mixture to

  . Add 4-Fluorobenzoic anhydride (solid) portion-wise or as a solution in minimal solvent over 10 minutes.

  • Expert Insight: Adding the anhydride slowly prevents localized exotherms which can degrade sensitive amine substrates.

• Reaction: Remove the ice bath and allow the reaction to warm to RT. Stir for 2–6 hours.

• Checkpoint (Self-Validation): Monitor via TLC or HPLC.

  • Success Indicator: Disappearance of the amine spot.

  • IR Check: Disappearance of the anhydride doublet (

    ) and appearance of the amide stretch ( ).

Mechanistic Visualization

The following diagram illustrates the DMAP catalytic cycle, highlighting why this protocol is superior to uncatalyzed acylation.

Figure 1: DMAP-catalyzed acylation mechanism. The formation of the Acyl-Pyridinium species accelerates the reaction significantly compared to direct attack on the anhydride.

Protocol B: Friedel-Crafts Acylation

Application: Building fluorinated aryl ketone scaffolds. Mechanism: Electrophilic Aromatic Substitution (EAS) via Acylium Ion.

Reagents[1]

• Arene Substrate: 1.0 equivalent

• 4-Fluorobenzoic anhydride: 1.1 equivalents

• Lewis Acid (

  or ): 2.2 – 2.5 equivalents

  • Note: Greater than stoichiometric amounts are required because the Lewis acid complexes with both the anhydride and the ketone product.

• Solvent: DCM (moderate activity) or Nitromethane (high activity).

Step-by-Step Methodology

• Slurry Formation: In a dry Schlenk flask under Argon, suspend

  in DCM at .

• Electrophile Generation: Add 4-Fluorobenzoic anhydride. Stir for 15 mins. The solution may change color (often yellow/orange) indicating the formation of the acylium complex.

• Substrate Addition: Add the arene substrate dropwise.

• Reaction: Stir at

  for 1 hour, then warm to RT. Reflux only if the substrate is electron-deficient.

• Quench (Critical): Pour the reaction mixture slowly onto a mixture of ice and dilute HCl. This breaks the Aluminum-Product complex.

Workup & Purification (The Self-Validating System)

The major challenge with anhydrides is the coproduction of the corresponding acid (4-fluorobenzoic acid). The following workup utilizes the acidity difference (

) to ensure pure product isolation without chromatography in many cases.

The "Acid-Wash" Workflow

• Quench: Dilute reaction with EtOAc or DCM.

• Acid Removal (Step 1): Wash organic layer with 10%

  or saturated (2x).

  • Logic: This converts the byproduct (4-fluorobenzoic acid) into its water-soluble sodium salt (4-fluorobenzoate), moving it to the aqueous layer.

• Base Removal: Wash with 1M HCl (if amine/DMAP was used).

• Drying: Dry over

  , filter, and concentrate.

Workflow Diagram

Figure 2: Purification logic tree. Utilizing liquid-liquid extraction to remove byproducts based on pKa differences.

References

• Thermo Scientific Chemicals. 4-Fluorobenzoic anhydride Product Specifications. Retrieved from

• ChemicalBook. 4-Fluorobenzoic Anhydride Properties and Safety. Retrieved from

• Organic Syntheses. General Procedures for Friedel-Crafts and Amidation utilizing Benzoic Anhydride derivatives. (Analogous protocols for p-Fluorobenzoic acid derivatives). Retrieved from

• American Chemical Society (ACS). Greener Friedel-Crafts Acylations. (Methodology for minimizing waste in anhydride acylations).[1] Retrieved from

Sources

• 1. pubs.acs.org [pubs.acs.org]

scale-up synthesis considerations for 4-Fluorobenzoic anhydride

Application Note: Scalable Synthesis of 4-Fluorobenzoic Anhydride

Executive Summary

4-Fluorobenzoic anhydride (CAS: 25569-77-1) is a critical acylating agent employed in the synthesis of fluorinated pharmaceuticals and liquid crystal precursors. While commercially available, in-house synthesis is often required to ensure anhydrous integrity and mitigate supply chain costs. This guide details a robust, scalable protocol for the synthesis of 4-fluorobenzoic anhydride via the Thionyl Chloride One-Pot Coupling method. This route is selected for its high atom economy, ease of byproduct removal (gaseous SO₂/HCl), and avoidance of difficult-to-separate urea byproducts common in carbodiimide (DCC) couplings.

Strategic Route Selection

For scale-up (>1 kg), route selection is dictated by thermal management and purification efficiency.

Parameter	Method A: Acetic Anhydride Exchange	Method B: DCC Coupling	Method C: Acid Chloride Coupling (Recommended)
Reagents	Ac₂O, Benzoic Acid	DCC, Benzoic Acid	SOCl₂, Pyridine/Base, Benzoic Acid
Byproducts	Acetic Acid (Liquid)	Dicyclohexylurea (Solid, difficult filtration)	SO₂ (Gas), HCl (Gas), Pyridine salts (Water soluble)
Purification	Fractional Distillation (High Temp)	Filtration + Crystallization	Aqueous Wash + Crystallization
Scalability	High (Continuous flow potential)	Low (Solids handling issues)	High (Standard batch reactors)
Purity Profile	Mixed anhydrides possible	Urea contamination risk	High (>98%)

Decision: Method C is chosen for this protocol due to the high melting point of the product (107–108°C), which makes high-temperature distillation (Method A) risky for thermal degradation. Method C allows for moderate temperatures and purification via crystallization.

Critical Process Parameters (CPPs)

• Moisture Control: The anhydride bond is susceptible to hydrolysis.[1] All solvents (Toluene, THF) must be dried (KF < 100 ppm). Reactor headspace must be nitrogen-inerted.

• Stoichiometry: A precise 0.5:1 ratio of Thionyl Chloride to Acid is theoretically possible for direct coupling, but a stepwise approach (1.0 equiv SOCl₂ to form Acid Chloride, then add 1.0 equiv Acid + Base) offers better control over exotherms.

• Gas Evolution: The generation of SO₂ and HCl requires efficient scrubbing. Rate of SOCl₂ addition controls the gas evolution rate.

Detailed Experimental Protocol

Target Scale: 100 g (Validation Batch) -> Scalable to 10 kg. Reaction Scheme:

Step 1: Synthesis of 4-Fluorobenzoyl Chloride (Intermediate)

• Equipment: 3-Neck Round Bottom Flask (RBF), Reflux Condenser, Dropping Funnel, CaSO₄ Drying Tube, NaOH Scrubber.

• Reagents:

  • 4-Fluorobenzoic acid (1.0 equiv, 50.0 g)

  • Thionyl Chloride (1.2 equiv, 51.0 g)

  • DMF (Catalytic, 0.5 mL)

  • Toluene (anhydrous, 5 vol, 250 mL)

Procedure:

• Charge 4-Fluorobenzoic acid, Toluene, and DMF into the RBF. Agitate to form a slurry.

• Heat to 50°C.

• Add Thionyl Chloride dropwise over 60 minutes. Caution: Vigorous gas evolution.

• Ramp temperature to reflux (approx. 110°C) and hold for 2 hours until gas evolution ceases and the solution becomes clear.

• IPC (In-Process Control): Aliquot quenched in MeOH. HPLC should show >99% Methyl 4-fluorobenzoate (surrogate for acid chloride) and <0.5% acid.

• Distill off excess Thionyl Chloride and 20% of Toluene under reduced pressure to remove residual acidic gases.

Step 2: Coupling to Anhydride

• Reagents:

  • 4-Fluorobenzoic acid (1.0 equiv, 50.0 g) - Second Portion

  • Pyridine (2.2 equiv, 62.0 g) or Triethylamine (TEA)

  • Toluene (anhydrous, 250 mL)

Procedure:

• Cool the Acid Chloride solution (from Step 1) to 0–5°C.

• In a separate vessel, dissolve the second portion of 4-Fluorobenzoic acid and Pyridine in Toluene.

• Slowly add the Acid/Base solution to the Acid Chloride solution, maintaining internal temperature < 10°C. Note: This is an exothermic acylation.

• Allow to warm to room temperature (20–25°C) and stir for 2 hours.

• IPC: HPLC should show disappearance of Acid Chloride and Acid peaks.

Step 3: Workup and Purification[2][3][4]

• Quench: Add cold water (300 mL) to the reaction mixture. Stir vigorously for 15 minutes to dissolve Pyridine salts.

• Phase Cut: Separate the organic (Toluene) layer.

• Wash: Wash organic layer with:

  • 10% HCl (2 x 100 mL) - Removes residual Pyridine.

  • Sat. NaHCO₃ (2 x 100 mL) - Removes unreacted Acid.

  • Brine (1 x 100 mL).

• Drying: Dry organics over MgSO₄, filter.

• Crystallization:

  • Concentrate the Toluene solution under vacuum to approx. 30% of original volume.

  • Heat to 80°C to ensure full dissolution.

  • Slowly add n-Heptane (anti-solvent) until slight turbidity is observed (approx. ratio 1:1 Toluene:Heptane).

  • Cool slowly to 0°C over 4 hours.

• Isolation: Filter the white crystalline solid. Wash with cold Heptane.

• Drying: Vacuum oven at 40°C for 12 hours.

Expected Yield: 85–92% Physical Property Check: White crystalline solid, MP 107–108°C.

Process Visualization

Workflow Diagram

Caption: Step-wise unit operations for the conversion of acid to anhydride via acid chloride intermediate.

Troubleshooting Decision Tree

Caption: Logic flow for addressing common impurities (unreacted acid or hydrolysis products).

Safety & Handling (HSE)

• Thionyl Chloride: Highly corrosive.[2] Reacts violently with water releasing HCl and SO₂. Use a caustic scrubber (NaOH) for off-gas.

• 4-Fluorobenzoic Anhydride: Potent lachrymator and irritant. Handle in a fume hood.

• Thermal Runaway: The coupling step (Acid Chloride + Base) is exothermic. Do not scale up without calorimetry data (RC1) to determine cooling capacity requirements.

References

• Preparation of Carboxylic Acid Anhydrides (General Method) Source: Organic Syntheses, Coll.[3] Vol. 1, p.91 (1941). URL:[Link] Relevance: Foundational text for benzoic anhydride synthesis via acetic anhydride exchange (comparative method).

• Synthesis of 4-Fluorobenzoic Acid (Precursor) Source: Organic Syntheses, Coll.[3] Vol. 2, p.299 (1943). URL:[Link] Relevance: Detailed synthesis of the starting material if not purchased.

• Structure–Property Effects in Benzoic Anhydrides Source: J. Org.[4] Chem. (ACS Publications). URL:[Link] Relevance: Kinetic data on anhydride formation and decomposition.[5]

Sources

• 1. CAS 25569-77-1: 4-Fluorobenzoic Anhydride | CymitQuimica [cymitquimica.com]
• 2. 4-Fluorobenzoic acid - Wikipedia [en.wikipedia.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Anhydride synthesis [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: 4-Fluorobenzoic Anhydride (FBA) Mediated Couplings

The following guide serves as a specialized Technical Support Center for researchers utilizing 4-Fluorobenzoic Anhydride (FBA) in organic synthesis. Unlike generic coupling guides, this document focuses on the specific electronic and physical properties of FBA, particularly its utility in

F NMR monitoring and the unique regioselectivity challenges it presents compared to sterically hindered reagents like MNBA (2-methyl-6-nitrobenzoic anhydride).[1]

[1]

Status: Operational | Tier: Advanced Chemical Synthesis Support Subject: Optimizing Yield and Troubleshooting Mixed Anhydride Couplings Applicable For: Esterification, Amidation, Kinetic Resolution, and

F-labeled Tracer Synthesis.[1]

Core Directive: The FBA "Goldilocks" Protocol

4-Fluorobenzoic anhydride is a mixed-anhydride coupling reagent.[1] It is more electrophilic than benzoic anhydride due to the electron-withdrawing fluorine (

effect), but lacks the extreme steric protection of MNBA.[1]

The Challenge: The primary yield-killer in FBA couplings is Regioselectivity Failure . In the intermediate mixed anhydride, the nucleophile (alcohol/amine) has two electrophilic targets:

• Target A (Desired): The carbonyl of your substrate.

• Target B (Undesired): The carbonyl of the 4-fluorobenzoyl group.

If Target B is attacked, you produce the stable byproduct 4-fluorobenzoate ester instead of your product. The protocol below is engineered to bias attack toward Target A.

Standard Operating Procedure (SOP)

Use this baseline to validate your current workflow.

Component	Role	Recommended Stoichiometry	Notes
Carboxylic Acid (R-COOH)	Substrate	1.0 equiv	Dry thoroughly (azeotrope with toluene).[1]
FBA	Activator	1.1 – 1.2 equiv	Store in desiccator. Hydrolysis kills activity.[1]
Base (TEA or DIPEA)	HCl Scavenger	2.0 – 2.4 equiv	Must be anhydrous.[1]
DMAP	Nucleophilic Catalyst	0.1 – 1.0 equiv	Critical: High loading (up to 1.0 eq) often boosts yield in difficult cases [1].[1]
Solvent	Medium	0.1 M - 0.5 M	DCM (standard) or Toluene (if heating is required).[1]

The "Yield-First" Workflow

• Activation Phase: Dissolve Substrate (1.0 eq) and FBA (1.1 eq) in anhydrous DCM under Argon.

• Base Addition: Add TEA (2.0 eq) dropwise at 0 °C . Stir for 30–60 mins.

  • Checkpoint: This forms the Mixed Anhydride.[2]

• Nucleophile Addition: Add the Alcohol/Amine (1.0–1.2 eq) followed by DMAP (0.1–1.0 eq).

• Temperature Control: Allow to warm to RT slowly. Only reflux if conversion is

  after 4 hours.

Visualizing the Mechanism & Failure Points

The following diagram illustrates the bifurcation between Success (Product) and Failure (Byproduct).

Figure 1: Mechanistic bifurcation in FBA couplings. Path A requires the substrate carbonyl to be more accessible or more electrophilic than the FBA carbonyl.

Troubleshooting Guide (Diagnostic & Repair)

Scenario A: "I am isolating large amounts of 4-fluorobenzoate ester."

Diagnosis: Regioselectivity Failure.[1] Your nucleophile attacked the coupling reagent because your substrate is too sterically hindered.

• Fix 1 (Temperature): Run the coupling step at -20 °C to 0 °C . Lower temperatures favor the kinetic product (often the desired mixed anhydride attack if DMAP is involved).

• Fix 2 (Catalyst Switch): Increase DMAP to 1.0 equivalent. DMAP selectively attacks the less hindered carbonyl to form an acyl-pyridinium intermediate.[1] If your substrate is moderately hindered, high DMAP loading can force the reaction down Path A [2].

• Fix 3 (Reagent Swap): If the substrate is extremely bulky (e.g., tertiary alcohol, quaternary carbon alpha to acid), FBA is likely the wrong tool. Switch to MNBA (Shiina Reagent) .[1] The ortho-methyl/nitro groups on MNBA physically block Path B, forcing the nucleophile to attack your substrate [3].

Scenario B: "Low conversion. Starting material remains."

Diagnosis: Hydrolysis or Deactivation.[1]

• Fix 1 (The Water Check): FBA hydrolyzes to 4-fluorobenzoic acid rapidly in wet solvents.[1] The acid byproduct (pKa ~4.0) will protonate your base/DMAP, killing the catalytic cycle. Action: Distill DCM over CaH

  or use fresh molecular sieves.

• Fix 2 (Activation Check): Monitor the activation step (Acid + FBA + Base) via TLC or NMR before adding the nucleophile. If the Mixed Anhydride hasn't formed, the coupling cannot proceed.

Scenario C: "My product is inseparable from the 4-fluorobenzoic acid byproduct."

Diagnosis: Workup Failure.[1]

• Fix: The 4-fluorobenzoic acid byproduct is relatively acidic.[1]

  • Dilute reaction mixture with Et

    O (precipitates DMAP salts).[1]

  • Wash rigorously with saturated NaHCO

    (x3) .[1]

  • If the acid persists, wash with 0.5 M NaOH (rapidly, to avoid saponifying your product). The fluorine atom lowers the pKa of the byproduct, making it easier to extract into the aqueous base compared to non-fluorinated benzoic acid.

Advanced Optimization: The F NMR Advantage

The distinct advantage of FBA over other reagents is the ability to monitor reaction species quantitatively without overlapping

signals.

Protocol for In-Situ Monitoring: Take a 50

L aliquot of the reaction, dilute in CDCl .

Species	Approximate F Shift (vs. CFCl )	Interpretation
FBA (Reagent)	-103.5 ppm	Starting material.[1] Should decrease over time.[1]
Mixed Anhydride	-104.0 to -105.0 ppm	The active intermediate.[1] If this accumulates but Product doesn't form, your nucleophile is too weak.
4-Fluorobenzoic Acid	-106.0 ppm	Hydrolysis byproduct.[1] Indicates wet solvent.
4-Fluorobenzoate Ester	-108.0 ppm	The "Path B" failure product.[1] If this dominates, abort and switch to MNBA.

Note: Shifts are solvent/concentration dependent.[1] Always run a standard of pure FBA first. [4]

Frequently Asked Questions (FAQs)

Q: Can I use FBA for macrolactonization? A: Yes, but it is risky. For difficult macrocyclizations, the high effective molarity of the "Path B" (intermolecular attack on FBA) often competes with the intramolecular cyclization. The Shiina Reagent (MNBA) or Yamaguchi Reagent (TCBC) are generally superior for entropy-disfavored cyclizations due to higher steric screening [3][5].[1] Use FBA only if you need the fluorine tag for tracking.

Q: Why use FBA instead of EDC/NHS? A: FBA allows for a homogeneous, base-mediated reaction that avoids the insoluble urea byproducts of carbodiimides. It is also often faster for forming amides from electron-deficient anilines.[1]

Q: Is the order of addition critical? A: Yes. Never mix FBA, Acid, and Nucleophile all at once. You must form the Mixed Anhydride first (Acid + FBA + Base). If you mix everything, the nucleophile might attack the FBA directly before the Mixed Anhydride forms, wasting reagent.

References

• Shiina, I. (2004).[1] An effective use of benzoic anhydride and its derivatives for the synthesis of carboxylic esters and lactones: a powerful and convenient mixed anhydride method promoted by basic catalysts.[3] The Journal of Organic Chemistry, 69(6), 1822-1830. Link

• Dhmitri, B., et al. (2023). Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst.[1][4] RSC Advances, 13, 16712-16723.[1][4] Link

• Shiina, I., & Kawakita, Y. (2004). The Effective Use of Substituted Benzoic Anhydrides for the Synthesis of Carboxamides.[3] Tetrahedron, 60(20), 4729-4733.[1]

• Bell, N. G. A., et al. (2022).[5][6] 19F-centred NMR analysis of mono-fluorinated compounds. RSC Advances, 12, 9888-9900.[1] Link

• TCI Chemicals. (n.d.).[1] Various Synthetic Methods Using Aromatic Carboxylic Anhydrides. TCI Technical Guides. Link

Sources

• 1. 2-METHYL-6-NITROBENZOIC ANHYDRIDE | 434935-69-0 [amp.chemicalbook.com]
• 2. Shiina esterification - Wikipedia [en.wikipedia.org]
• 3. tcichemicals.com [tcichemicals.com]
• 4. Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst and process optimization by the Taguchi method - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. espace.inrs.ca [espace.inrs.ca]
• 6. 19F-centred NMR analysis of mono-fluorinated compounds - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Support Center: 4-Fluorobenzoic Anhydride Optimization

This guide serves as a Tier 3 Technical Support resource for researchers utilizing 4-Fluorobenzoic Anhydride (CAS: 25569-77-1) .[1][2] It is designed to troubleshoot yield loss, impurity profiles, and selectivity issues inherent to this specific reagent.[2]

Topic: Minimizing Side Reactions & Process Optimization Reagent Class: Electrophilic Acylating Agent / Fluorinated Building Block[1]

Executive Summary: The "Fluorine Effect"

4-Fluorobenzoic anhydride is significantly more reactive than unsubstituted benzoic anhydride.[1][2] The para-fluorine atom exerts a strong inductive electron-withdrawing effect (-I) , destabilizing the carbonyl bond and increasing the electrophilicity of the acyl carbon.[1]

• The Benefit: Faster reaction rates and higher conversion with sterically hindered nucleophiles.[1][2]

• The Risk: Increased susceptibility to hydrolysis (moisture sensitivity) and reduced chemoselectivity (over-acylation).[1][2]

Module 1: Moisture Management (The Hydrolysis Trap)

Issue: "I see a white precipitate forming immediately upon addition, and my yield is low."

Diagnosis: The white precipitate is likely 4-fluorobenzoic acid , formed by the rapid hydrolysis of the anhydride.[1][3] Due to the activated nature of the carbonyl, this reagent scavenges atmospheric moisture faster than standard benzoic anhydride.[1]

Troubleshooting Protocol

• Solvent Specification: Use anhydrous solvents (DCM, THF, or Toluene) dried over molecular sieves (3Å or 4Å).[1][2] Do not rely on "bottle dry" solvents for scale-up.[1][2]

• Atmosphere: All transfers must occur under a positive pressure of Nitrogen (

  ) or Argon (Ar).[1][2]

• Glassware: Flame-dry or oven-dry glassware (>120°C) for at least 2 hours prior to use.

Data: Hydrolysis Susceptibility

Reagent	Relative Hydrolysis Rate	Storage Stability (25°C)
Benzoic Anhydride	1.0 (Baseline)	High
4-Fluorobenzoic Anhydride	~2.5 - 4.0x Faster	Moderate (Hygroscopic)
4-Nitrobenzoic Anhydride	>10x Faster	Low (Very Sensitive)

Module 2: Tuning Selectivity (Preventing Over-Acylation)

Issue: "I am getting di-acylated side products or acylation at unwanted secondary sites."

Diagnosis: The enhanced electrophilicity of 4-fluorobenzoic anhydride lowers the activation energy for acylation.[1] If you use standard "forcing" conditions (e.g., excess DMAP, reflux), you lose kinetic control, leading to the acylation of less nucleophilic sites (e.g., secondary alcohols in the presence of primary ones).

Protocol: Restoring Kinetic Control

Step 1: Temperature Modulation

• Standard: Room Temperature (25°C).[1][2][4]

• Optimization: Cool reaction to -10°C to 0°C .[1][2] The rate differential between primary and secondary nucleophiles is magnified at lower temperatures.[1][2]

Step 2: Catalyst Selection Avoid stoichiometric DMAP (4-Dimethylaminopyridine).[1][2] DMAP forms a highly reactive N-acylpyridinium intermediate that is often too aggressive for this reagent.[1][2]

• Recommendation: Switch to Pyridine (solvent/base) or use DMAP catalytically (< 5 mol% ) only if conversion stalls.[1][2]

Visualization: Reaction Pathways & Risks

Caption: Pathway analysis showing the divergence between desired acylation, moisture-induced hydrolysis (red dashed), and thermodynamic over-acylation.[1]

Module 3: The Fluorine Stability ( Risks)

Issue: "I see trace impurities suggesting the fluorine atom was displaced."

Diagnosis: While the C-F bond is generally stable, the carbonyl group para to the fluorine activates the ring for Nucleophilic Aromatic Substitution (

) .[1] This is rare under standard acylation conditions but becomes a risk if:

• Strong Nucleophiles are used (e.g., thiols, alkoxides).[2]

• High Heat (>80°C) is applied.[1][2]

• Dipolar Aprotic Solvents (DMF, DMSO) are used, which enhance

  rates.[2]

Mitigation:

• Keep temperatures below 50°C.[1][2]

• Avoid using strong alkoxide bases (use organic bases like

  or DIPEA instead).[1][2]

Module 4: Workup & Purification (Removing the Acid)

Issue: "My product is contaminated with a solid that co-elutes on TLC."

Diagnosis: The reaction generates 1 equivalent of 4-fluorobenzoic acid for every equivalent of product.[1] This byproduct can streak on silica gel and contaminate the final compound.[1][2]

Validated Workup Protocol

Do not rely solely on column chromatography.[1][2] Use a chemical wash to remove the acid before purification.[1][2]

• Dilution: Dilute the reaction mixture with Ethyl Acetate (EtOAc) or Dichloromethane (DCM).[1][2]

• The Basic Wash (Critical Step):

  • Wash the organic layer 2x with Saturated Aqueous Sodium Bicarbonate (

    ) .[1][2]

  • Mechanism:[2][5][6][7][8][9][10] This converts the 4-fluorobenzoic acid (

    ) into its water-soluble sodium salt (4-fluorobenzoate), partitioning it into the aqueous layer.[1][2]

• Verification: Check the pH of the aqueous layer.[1][2][11][12] It should be basic (pH > 8).[1][2]

• Drying: Dry organic layer over

  , filter, and concentrate.

FAQ: Rapid Response

Q: Can I use this reagent to make mixed anhydrides? A: Yes, but be cautious of disproportionation . If you mix 4-fluorobenzoic anhydride with an aliphatic acid, the equilibrium may scramble the ligands.[1][2] It is often better to use 4-fluorobenzoyl chloride to generate the mixed anhydride in situ at low temperatures (-20°C) rather than mixing two anhydrides.[1][2]

Q: Why is my yield >100%? A: You likely have trapped 4-fluorobenzoic acid in your product lattice.[1][2] The acid forms strong hydrogen-bonded dimers that can be hard to remove by vacuum alone.[1][2] Re-dissolve in ether and repeat the

wash described in Module 4.

Q: Is the fluorine atom labile to catalytic hydrogenation? A: Generally, aryl fluorides are stable to standard Pd/C hydrogenation conditions used to remove benzyl groups.[1][2] However, prolonged exposure or specialized catalysts (like PtO2) in acidic media could risk defluorination.[1][2]

Troubleshooting Decision Tree

Caption: Decision matrix for diagnosing common failure modes in 4-fluorobenzoic anhydride acylations.

References

• Reactivity of Benzoic Anhydrides: Shiina, I. et al. "An Effective Use of Benzoic Anhydride and Its Derivatives for the Synthesis of Carboxylic Esters and Lactones."[1][2] The Journal of Organic Chemistry, 2004.[1][2]

• Workup & Purification: "Synthesis and characterization of new derivatives of 4-fluoro benzoic acid." Global Scientific Journal, 2020.[2][10][12]

• Nucleophilic Aromatic Substitution Mechanisms: "Nucleophilic Aromatic Substitution: Introduction and Mechanism." Master Organic Chemistry.

• Properties of 4-Fluorobenzoic Anhydride: ChemicalBook CAS Database.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. 4-Fluorobenzoic acid - Wikipedia [en.wikipedia.org]
• 3. CAS 25569-77-1: 4-Fluorobenzoic Anhydride | CymitQuimica [cymitquimica.com]
• 4. 4-FLUOROBENZOIC ANHYDRIDE | 25569-77-1 [chemicalbook.com]
• 5. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 6. youtube.com [youtube.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Propose a mechanism for the reaction of benzoic acid with acetyl ... | Study Prep in Pearson+ [pearson.com]
• 9. youtube.com [youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. rtong.people.ust.hk [rtong.people.ust.hk]
• 12. globalscientificjournal.com [globalscientificjournal.com]

Technical Support Center: 4-Fluorobenzoic Anhydride Synthesis

Topic: Optimizing Reaction Temperature & Troubleshooting Thermal Parameters

Introduction: The Thermal Landscape of Anhydride Synthesis

Welcome to the Technical Support Center. As Senior Application Scientists, we often see that the failure to obtain high-purity 4-Fluorobenzoic anhydride (4-FBA) stems not from reagent stoichiometry, but from a misunderstanding of the thermal thermodynamic equilibrium .

The synthesis of 4-FBA from 4-fluorobenzoic acid typically utilizes acetic anhydride (

) as a dehydrating agent. This is not a simple irreversible reaction; it is a multi-step equilibrium governed by Le Chatelier’s principle. Temperature is your primary lever to shift this equilibrium from the "Mixed Anhydride" trap toward the symmetrical product.

Module 1: Critical Temperature Zones (The "Why")

To optimize your yield, you must operate within specific thermal windows. Below is the thermodynamic logic you must follow.

Zone A: The Exchange Zone (120°C - 140°C)

• Mechanism: At reflux (BP of

  is ~140°C), 4-fluorobenzoic acid attacks acetic anhydride.

• The Trap: At lower temperatures (<100°C), the reaction often stalls at the Mixed Anhydride stage (4-fluorobenzoic acetic anhydride). This is the most common impurity.

• Optimization: You must maintain a vigorous reflux to overcome the activation energy required for the second exchange (converting mixed anhydride to symmetric anhydride).

Zone B: The Separation Zone (118°C vs. 140°C)

• The Driver: To push the equilibrium forward, you must remove the byproduct, Acetic Acid (AcOH).

• Optimization: AcOH boils at 118°C .

  boils at 140°C . You must set your fractional distillation column head temperature to ~118°C to selectively remove AcOH while refluxing the anhydride.

Zone C: The Isolation Zone (<100°C)

• The Solidification: Pure 4-FBA melts between 107°C - 118°C (depending on polymorph/purity).

• The Risk: If you cool too fast from the melt, you entrap unreacted mixed anhydrides. If you crystallize above 60°C, yield drops significantly.

Module 2: Troubleshooting Guides & FAQs

Scenario 1: "My product has a melting point of 182°C."

Diagnosis: You have isolated unreacted 4-Fluorobenzoic Acid .

• Root Cause: The reaction temperature was likely too low (<120°C), or moisture entered the system during cooling, causing hydrolysis.

• Solution: Check your reflux temperature. It must be at the boiling point of acetic anhydride. Ensure the system is under a drying tube or

  atmosphere.

Scenario 2: "The product is an oily liquid that won't solidify."

Diagnosis: Presence of Mixed Anhydride (4-fluorobenzoic acetic anhydride).

• Root Cause: Incomplete removal of acetic acid/acetic anhydride. The mixed species often has a lower melting point and acts as a solvent, preventing crystallization.

• Solution: Perform a high-vacuum distillation (0.1 mmHg). The mixed anhydride is more volatile than the symmetric 4-FBA. Alternatively, wash the crude solid rapidly with cold dry pentane/hexane (mixed anhydrides are often more soluble in alkanes than the symmetric product).

Scenario 3: "Can I recrystallize using Ethanol or Methanol?"

Diagnosis: CATASTROPHIC ERROR.

• Explanation: Anhydrides react violently with alcohols to form esters (ethyl 4-fluorobenzoate).

• Solution: Use Toluene/Heptane or Dichloromethane/Hexane . Dissolve in the minimal amount of Toluene at 80°C, then add Heptane until turbid, and cool slowly to 4°C.

Module 3: Optimized Experimental Protocol

Objective: Synthesis of 4-Fluorobenzoic Anhydride via Acetic Anhydride Dehydration.

Parameter	Specification	Notes
Reagent Ratio	1:3 to 1:5 (Acid : )	Excess acts as solvent and driver.
Reaction Temp	140°C (Reflux)	Essential for kinetics.
Time	4 - 6 Hours	Monitor by TLC (disappearance of acid).
Distillation	Head Temp: 118°C	Remove AcOH byproduct continuously.
Workup	Vacuum Distillation / Cryst.	Do not use aqueous workup.

Step-by-Step:

• Charge: Place 4-fluorobenzoic acid (1.0 eq) and Acetic Anhydride (4.0 eq) in a round-bottom flask.

• Reflux: Attach a fractionating column. Heat to reflux (~140°C) for 1 hour to ensure dissolution and initial exchange.

• Shift Equilibrium: Adjust heating to slowly distill off the Acetic Acid byproduct (collect fraction boiling at 115-120°C).

• Drive to Completion: Continue distillation until head temperature rises toward 135°C (indicating AcOH is gone and

  is distilling).

• Isolation:

  • Method A (Distillation): Switch to high vacuum. Remove remaining

    . The product residue will solidify.

  • Method B (Crystallization): Dissolve residue in minimal hot Toluene (80°C). Add Heptane. Cool to 0°C.

• Validation: Check Melting Point. Target: 107-118°C . If >170°C, re-process.

Module 4: Process Visualization

The following diagram illustrates the decision logic based on temperature and phase observations.

Caption: Logical workflow for temperature-dependent synthesis and troubleshooting of 4-Fluorobenzoic anhydride.

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard protocols for anhydride synthesis via acetic anhydride exchange).

• Thermo Scientific Chemicals. (n.d.). 4-Fluorobenzoic anhydride, 97% Product Specifications. Retrieved from ThermoFisher.com. (Source for Anhydride Melting Point: 109.5-118.5°C).[1][2] Link

• Sigma-Aldrich. (n.d.).[3][4] 4-Fluorobenzoic acid Product Sheet. Retrieved from SigmaAldrich.com. (Source for Acid Melting Point: 182-184°C).[3][4][5] Link

• ChemicalBook. (2025). 4-Fluorobenzoic Anhydride Properties and Synthesis. (Corroborating MP data and CAS 25569-77-1). Link

Sources

• 1. 4-Fluorobenzoic anhydride, 97% 5 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 2. H33527.06 [thermofisher.com]
• 3. 对氟苯甲酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 对氟苯甲酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. 4-Fluorobenzoic acid - Wikipedia [en.wikipedia.org]

troubleshooting failed reactions with 4-Fluorobenzoic anhydride

Welcome to the technical support center for 4-Fluorobenzoic Anhydride. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and frequently asked questions encountered during the use of 4-Fluorobenzoic Anhydride in various synthetic applications. Our goal is to provide not just solutions, but also the underlying scientific principles to empower your research.

Section 1: Frequently Asked Questions (FAQs)

Q1: My acylation reaction with 4-Fluorobenzoic anhydride is sluggish or has failed completely. What are the primary causes?

A1: Failed acylation reactions using 4-Fluorobenzoic anhydride can typically be traced back to a few critical factors. The primary culprits are often related to reagent purity, catalyst activity, and the nature of your substrate.

• Moisture Contamination: 4-Fluorobenzoic anhydride is highly susceptible to hydrolysis.[1] Trace amounts of water in your reaction solvent, on your glassware, or in your starting materials will convert the anhydride back to the less reactive 4-fluorobenzoic acid, effectively halting your desired reaction. It is imperative to use anhydrous solvents and properly dried glassware.

• Deactivated Substrates: In the case of Friedel-Crafts acylation, if your aromatic substrate is heavily substituted with electron-withdrawing groups (e.g., -NO₂, -CN, -CF₃), the ring will be too deactivated to undergo electrophilic substitution.[2] Similarly, for the acylation of alcohols or amines, a sterically hindered or electronically poor nucleophile will react sluggishly.

• Catalyst Inactivation: For Friedel-Crafts reactions, Lewis acid catalysts like AlCl₃ are extremely sensitive to moisture.[2] Any water present will deactivate the catalyst. For alcohol acylations, if you are using a catalyst like 4-(Dimethylamino)pyridine (DMAP), ensure it is of high purity and has been stored properly.

Q2: I am observing the formation of a significant amount of 4-fluorobenzoic acid as a byproduct. Why is this happening and how can I prevent it?

A2: The presence of 4-fluorobenzoic acid is a direct result of the hydrolysis of the anhydride.[1] This can occur either before the reaction (due to improper storage or handling) or during the reaction if there is residual water in your reaction setup.

Prevention Strategies:

• Reagent Handling: Store 4-Fluorobenzoic anhydride in a desiccator over a drying agent. Handle it quickly in a dry atmosphere (e.g., under nitrogen or argon) to minimize exposure to atmospheric moisture.

• Anhydrous Conditions: Ensure all solvents are rigorously dried using appropriate methods (e.g., distillation from a drying agent, use of molecular sieves). Glassware should be oven-dried or flame-dried under vacuum before use.

• Reaction Quench: During the workup, the unreacted anhydride will be converted to 4-fluorobenzoic acid. This is expected. The issue arises when this hydrolysis happens before your desired reaction has completed.

Q3: How does the reactivity of 4-Fluorobenzoic anhydride compare to benzoic anhydride?

A3: The fluorine atom at the para-position of the benzene ring is electron-withdrawing. This has a significant impact on the reactivity of the anhydride. The electron-withdrawing nature of the fluorine atom makes the carbonyl carbons more electrophilic and thus more susceptible to nucleophilic attack. Therefore, 4-Fluorobenzoic anhydride is generally more reactive than benzoic anhydride. This increased reactivity can be advantageous, potentially allowing for milder reaction conditions or shorter reaction times.

Section 2: Troubleshooting Specific Reactions

Guide 1: Friedel-Crafts Acylation

Problem: Low to no yield of the desired aryl ketone.

This is a common issue in Friedel-Crafts acylation. The following troubleshooting workflow can help identify the root cause.

Caption: Troubleshooting workflow for failed Friedel-Crafts acylation.

Causality Explained:

• Why Stoichiometric Catalyst? The product of a Friedel-Crafts acylation, an aryl ketone, can complex with the Lewis acid catalyst. This complexation deactivates the catalyst, preventing it from participating in further reactions.[3] Therefore, at least a stoichiometric amount of the Lewis acid is required.

• Deactivating Product: The 4-fluorobenzoyl group is electron-withdrawing and deactivates the aromatic ring to further substitution. This is an advantage over Friedel-Crafts alkylation, as it prevents polyacylation.[3]

Recommended Protocol: Friedel-Crafts Acylation of Toluene

This protocol provides a starting point for the acylation of an activated aromatic ring.

• Setup: Under an inert atmosphere (N₂ or Ar), add anhydrous aluminum chloride (1.3 equivalents) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel.

• Solvent: Add a dry, inert solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE).

• Reagent Addition: Dissolve 4-Fluorobenzoic anhydride (1.0 equivalent) and toluene (1.0-1.2 equivalents) in the same dry solvent and add this solution to the dropping funnel.

• Reaction: Cool the flask to 0 °C in an ice bath. Add the solution from the dropping funnel to the AlCl₃ suspension dropwise over 30 minutes. After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Workup: Carefully quench the reaction by slowly pouring it over crushed ice and concentrated HCl.

• Extraction: Separate the organic layer. Extract the aqueous layer with the reaction solvent (e.g., DCM) two more times.

• Washing: Combine the organic layers and wash sequentially with 1M HCl, water, saturated NaHCO₃ solution (to remove any 4-fluorobenzoic acid), and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by recrystallization or column chromatography.

Guide 2: Acylation of Alcohols and Amines

Problem: Incomplete conversion of the starting alcohol/amine.

Caption: Troubleshooting workflow for incomplete acylation of alcohols/amines.

Causality Explained:

• Role of the Base: The acylation reaction produces one equivalent of 4-fluorobenzoic acid. This acid can protonate your starting amine or a basic catalyst, rendering it non-nucleophilic. A non-nucleophilic base, such as triethylamine or pyridine, is added to scavenge this acid and allow the reaction to proceed to completion.

• DMAP Catalysis: For sterically hindered or less reactive alcohols, a catalytic amount of DMAP is highly effective. DMAP is a hypernucleophilic acylation catalyst. It reacts with the anhydride to form a highly reactive N-acylpyridinium intermediate, which is then readily attacked by the alcohol.

Section 3: Purification and Analysis

Q4: What is the best way to purify my 4-fluorobenzoylated product?

A4: The purification strategy depends on the properties of your product (solid vs. oil) and the nature of the impurities.

Impurity	Removal Strategy
Unreacted 4-Fluorobenzoic Anhydride	Quench the reaction with water or a dilute aqueous base. The anhydride will hydrolyze to 4-fluorobenzoic acid.
4-Fluorobenzoic Acid	Perform a liquid-liquid extraction. Wash the organic layer with a mild base like saturated sodium bicarbonate (NaHCO₃) solution. The acidic 4-fluorobenzoic acid will be deprotonated to its carboxylate salt and move into the aqueous layer.
Other Organic Byproducts	Recrystallization: If your product is a solid, this is often the most effective method for achieving high purity.[4] Common solvent systems include ethanol/water, ethyl acetate/hexanes, or toluene. Column Chromatography: For oils or for separating products with similar polarities, silica gel column chromatography is the standard method. A gradient of ethyl acetate in hexanes is a common eluent system.

Q5: How can I monitor the progress of my reaction?

A5:

• Thin-Layer Chromatography (TLC): This is the most common and convenient method.[4] Spot your starting material, your reaction mixture, and a "co-spot" (starting material and reaction mixture in the same lane) on a silica gel plate. The disappearance of the starting material and the appearance of a new, typically less polar, product spot indicates the reaction is progressing.

• ¹⁹F NMR Spectroscopy: If you have access to an NMR spectrometer with fluorine capabilities, ¹⁹F NMR is an excellent tool for monitoring reactions involving fluorinated compounds. 4-Fluorobenzoic anhydride will have a distinct chemical shift from your 4-fluorobenzoylated product and the 4-fluorobenzoic acid byproduct. This can provide a clean and quantitative measure of reaction conversion.

References

• Master Organic Chemistry. EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. [Link]

• Organic Chemistry Portal. Friedel-Crafts Acylation. [Link]

• Wilkinson, M. C. "Greener" Friedel−Crafts Acylations: A Metal- and Halogen-Free Methodology. Org. Lett. 2011, 13 (9), 2232–2235. [Link]

• UBC Chemistry. Revisiting the use of fluoride as a leaving group. [Link]

• Schlömann, M. et al. Enzymatic formation, stability, and spontaneous reactions of 4-fluoromuconolactone, a metabolite of the bacterial degradation of 4-fluorobenzoate. J. Bacteriol. 1990, 172 (9), 5119-5129. [Link]

• Reddit. 4-fluorobenzoyl chloride formation. [Link]

• Global Scientific Journal. Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound. [Link]

• ResearchGate. What is the best technique for amide purification?[Link]

• ResearchGate. Acylation Derivatization Reagents. [Link]

• chemrevise. Acyl Chlorides and Acid Anhydrides. [Link]

• ResearchGate. Reaction of the active hydrogen of compounds with 4-fluorobenzoyl chloride. [Link]

• Wikipedia. 4-Fluorobenzoic acid. [Link]

Sources

• 1. CAS 25569-77-1: 4-Fluorobenzoic Anhydride | CymitQuimica [cymitquimica.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Friedel-Crafts Acylation [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]

impact of base choice on 4-Fluorobenzoic anhydride reactivity

Welcome to the technical support center for 4-Fluorobenzoic Anhydride. This guide is designed for researchers, medicinal chemists, and process development scientists to provide in-depth technical insights and troubleshooting advice for reactions involving this versatile reagent. My aim is to move beyond standard protocols and offer a deeper understanding of how experimental choices, particularly the selection of a base, can profoundly impact the reactivity of 4-Fluorobenzoic Anhydride and the outcome of your synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of a base in reactions with 4-Fluorobenzoic Anhydride?

In the context of acylating a nucleophile (such as an alcohol or an amine) with 4-Fluorobenzoic Anhydride, a base can serve one or both of two primary functions:

• Proton Scavenger: The acylation reaction liberates one equivalent of 4-fluorobenzoic acid. A base is required to neutralize this acidic byproduct, preventing the protonation of the nucleophile or other base-sensitive functional groups in the reaction mixture. Protonation of the nucleophile would render it non-nucleophilic, thereby quenching the reaction.

• Nucleophilic Catalyst: Certain bases, most notably 4-(Dimethylamino)pyridine (DMAP), can act as nucleophilic catalysts. They react with the anhydride to form a highly reactive acylpyridinium salt. This intermediate is much more electrophilic than the anhydride itself, leading to a significant acceleration of the acylation reaction, especially with sterically hindered or poorly nucleophilic substrates.[1][2][3][4][5]

Q2: How does the fluorine substituent on the aromatic ring of 4-Fluorobenzoic Anhydride affect its reactivity?

The fluorine atom at the para-position of the benzoic anhydride has a significant electron-withdrawing inductive effect. This effect increases the electrophilicity of the carbonyl carbons, making the anhydride more susceptible to nucleophilic attack compared to unsubstituted benzoic anhydride. Consequently, reactions with 4-Fluorobenzoic Anhydride are often faster. This enhanced reactivity can be advantageous, but it also necessitates careful control of reaction conditions to avoid side reactions.

Q3: Can I use a single base as both a catalyst and a proton scavenger?

While a nucleophilic catalyst like DMAP is basic, it is generally not used in stoichiometric amounts to also act as the proton scavenger. There are several reasons for this:

• Cost and Availability: DMAP is significantly more expensive than common tertiary amine bases like triethylamine (TEA) or diisopropylethylamine (DIPEA).

• Reaction Kinetics: The catalytic cycle of DMAP relies on its regeneration. Using it as a stoichiometric base would consume the catalyst.

• Work-up: Using large quantities of DMAP can complicate the purification of the final product.

Therefore, the standard and most effective practice is to use a catalytic amount of a nucleophilic catalyst (e.g., 0.05-0.2 equivalents of DMAP) in conjunction with a stoichiometric amount (at least 1.0 equivalent) of a less expensive, non-nucleophilic base (like TEA or DIPEA) to serve as the proton scavenger.[1][2]

Troubleshooting Guide

Problem 1: My acylation reaction is slow or incomplete, even with a standard base like triethylamine.

Cause: This issue often arises when acylating a sterically hindered nucleophile or a weakly nucleophilic one (e.g., an aniline with electron-withdrawing groups). While 4-Fluorobenzoic Anhydride is relatively reactive, these challenging substrates may require a more potent activation strategy. Triethylamine acts only as a proton scavenger and does not activate the anhydride.

Solution:

• Introduce a Nucleophilic Catalyst: Add a catalytic amount of DMAP (0.1 eq) to your reaction. DMAP will form the highly reactive N-(4-fluorobenzoyl)pyridinium intermediate, which will dramatically accelerate the rate of acylation.

• Mechanism of DMAP Catalysis:

  Caption: Catalytic cycle of DMAP in acylation.

Problem 2: I am observing a significant amount of an unexpected side product where my amine nucleophile has displaced the fluorine on the aromatic ring.

Cause: This is a classic case of a competing Nucleophilic Aromatic Substitution (SNAr) reaction. The carbonyl group of the 4-fluorobenzoyl moiety is strongly electron-withdrawing, which activates the aromatic ring towards nucleophilic attack, particularly at the carbon bearing the fluorine atom. Fluorine is an excellent leaving group in SNAr reactions.[6][7][8][9][10] This side reaction is more likely to occur under harsh conditions (high temperatures) or with highly nucleophilic amines, especially if the desired acylation is slow due to steric hindrance.

Solution:

• Lower the Reaction Temperature: SNAr reactions typically have a higher activation energy than acylation. Running your reaction at a lower temperature (e.g., 0 °C or even -20 °C) can significantly disfavor the SNAr pathway while still allowing the acylation to proceed, albeit more slowly.

• Choose a Non-Nucleophilic Base: If you are using a nucleophilic amine base that could also act as a nucleophile in an SNAr reaction, switch to a sterically hindered, non-nucleophilic base like Diisopropylethylamine (DIPEA) or a proton sponge.

• Use a More Reactive Acylating Agent: If the issue is that the acylation is too slow, leading to the SNAr side reaction having more time to occur, consider converting the 4-fluorobenzoic acid to the more reactive 4-fluorobenzoyl chloride.

  Caption: Competing acylation and SNAr pathways.

Problem 3: My reaction is messy and purification is difficult. How can I choose a base to ensure a cleaner reaction?

Cause: A "messy" reaction can result from a poorly chosen base that is either not strong enough, leading to multiple products from incomplete reaction and side reactions, or too reactive, causing degradation. The pKa of the conjugate acid of the base is a critical parameter to consider.[11] The base should be strong enough to effectively neutralize the 4-fluorobenzoic acid (pKa in DMSO ≈ 11.1) that is formed.

Solution:

• Consult pKa Data: Choose a base whose conjugate acid has a pKa at least 2-3 units higher than the pKa of the acid being neutralized to ensure complete deprotonation.

• Base Selection Guide:

  Base	Type	pKa of Conjugate Acid (in DMSO)	Key Characteristics & Use Cases
  Pyridine	Nucleophilic Catalyst / Weak Base	3.45	Can act as a catalyst, but is a relatively weak base.
  Triethylamine (TEA)	Non-nucleophilic Scavenger	9.0	Common, inexpensive proton scavenger. Can be nucleophilic in some cases.
  Diisopropylethylamine (DIPEA)	Non-nucleophilic Scavenger	8.5[12]	Sterically hindered, making it less nucleophilic than TEA. Ideal for sensitive substrates.
  4-(Dimethylamino)pyridine (DMAP)	Nucleophilic Catalyst	9.7 (for Pyridine-H+)	Highly effective catalyst for slow acylations. Used in sub-stoichiometric amounts.
  1,8-Bis(dimethylamino)naphthalene (Proton Sponge®)	Non-nucleophilic Scavenger	7.5[13]	Very strong, but sterically hindered and non-nucleophilic. Excellent for preventing side reactions.
  1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)	Non-nucleophilic Scavenger	13.9	A very strong, non-nucleophilic base. Useful when a strong driving force is needed for deprotonation.

  Note: pKa values can vary depending on the solvent and measurement method. The values presented here are for comparison in a single solvent (DMSO) where available.

  Caption: Decision workflow for base selection.

Experimental Protocols

Protocol 1: General Acylation of an Amine with 4-Fluorobenzoic Anhydride

This protocol is a general starting point for the acylation of a primary or secondary amine.

Materials:

• Amine (1.0 eq)

• 4-Fluorobenzoic Anhydride (1.1 eq)

• Diisopropylethylamine (DIPEA) (1.5 eq)

• 4-(Dimethylamino)pyridine (DMAP) (0.1 eq)

• Anhydrous Dichloromethane (DCM)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the amine (1.0 eq) and anhydrous DCM.

• Add DIPEA (1.5 eq) and DMAP (0.1 eq) to the solution and stir for 5 minutes at room temperature.

• In a separate flask, dissolve the 4-Fluorobenzoic Anhydride (1.1 eq) in anhydrous DCM.

• Add the anhydride solution dropwise to the amine solution at 0 °C (ice bath).

• Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC or LC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.[14]

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Acylation of a Sterically Hindered Alcohol

This protocol is adapted for more challenging alcohol substrates.

Materials:

• Sterically Hindered Alcohol (1.0 eq)

• 4-Fluorobenzoic Anhydride (1.5 eq)

• Triethylamine (TEA) (2.0 eq)

• 4-(Dimethylamino)pyridine (DMAP) (0.2 eq)

• Anhydrous Toluene

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve the alcohol (1.0 eq), 4-Fluorobenzoic Anhydride (1.5 eq), and DMAP (0.2 eq) in anhydrous toluene.

• Add triethylamine (2.0 eq) and heat the reaction mixture to 60-80 °C.

• Monitor the reaction progress by TLC or LC-MS. The reaction may require 12-24 hours.

• After cooling to room temperature, dilute the mixture with ethyl acetate and wash with 1M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify by an appropriate method (crystallization or chromatography).

References

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. [Link]

• ResearchGate. (n.d.). Results of the nucleophilic substitution reaction between fluoro-aromatic compounds and PVAm. [Link]

• Nicewicz, D. A., et al. (2020). Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis. Journal of the American Chemical Society. [Link]

• Laulhé, S., et al. (2020). Amide Synthesis through the In Situ Generation of Chloro- and Imido-Phosphonium Salts. ACS Omega. [Link]

• Jacobsen, E. N., et al. (2018). Concerted Nucleophilic Aromatic Substitutions. Nature Chemistry. [Link]

• OpenStax. (2023). 16.6 Nucleophilic Aromatic Substitution. In Organic Chemistry. [Link]

• University of Tartu. (2024). Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents. [Link]

• The University of Liverpool Repository. (2021). pKa Determination in non-Aqueous Solvents. [Link]

• Wikipedia. (n.d.). 1,8-Bis(dimethylamino)naphthalene. [Link]

• Zipse, H., et al. (2005). The DMAP-Catalyzed Acetylation of Alcohols—A Mechanistic Study (DMAP=4-(Dimethylamino)pyridine). Chemistry – A European Journal. [Link]

• Leslie, J. M. (2020). Acylation using an anhydride. YouTube. [Link]

• Wikipedia. (n.d.). N,N-Diisopropylethylamine. [Link]

• Sabatini, M. T., et al. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. Organic Letters. [Link]

• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. [Link]

• Alvarez Castro, T. V. (2020). The DMAP-Catalyzed Acylation of Alcohol -- A Mechanistic Study. ScholarWorks @ UTRGV. [Link]

• ResearchGate. (n.d.). Basicity of 1,8-bis(dimethylamino)naphthalene and 1,4-diazabicyclo[2.2.2]octane in water and dimethylsulfoxide. [Link]

• Pace, V., et al. (2017). Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. Chemistry Central Journal. [Link]

• Zipse, H., et al. (2009). Steric effects in the uncatalyzed and DMAP-catalyzed acylation of alcohols-quantifying the window of opportunity in kinetic resolution experiments. The Journal of Organic Chemistry. [Link]

• Williams, R. (n.d.). pKa Data Compiled by R. Williams. Organic Chemistry Data. [Link]

• Ashenhurst, J. (2016). Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution. YouTube. [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by acylation. [Link]

• Fisher Scientific. (n.d.). Amide Synthesis. [Link]

• Ishihara, K., et al. (2007). Widely Useful DMAP-Catalyzed Esterification under Auxiliary Base- and Solvent-Free Conditions. Journal of the American Chemical Society. [Link]

• Chemstuff. (n.d.). Friedel-Crafts Acylation: Mechanism, Reactions & limitations. [Link]

• The University of Liverpool Repository. (2022). Efficient pKa Determination in a Nonaqueous Solvent Using Chemical Shift Imaging. [Link]

• ResearchGate. (n.d.). What are the p K a values of C–H bonds in aromatic heterocyclic compounds in DMSO?. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. scholarworks.utrgv.edu [scholarworks.utrgv.edu]
• 3. Steric effects in the uncatalyzed and DMAP-catalyzed acylation of alcohols-quantifying the window of opportunity in kinetic resolution experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ester synthesis by acylation [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. researchgate.net [researchgate.net]
• 8. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 9. Concerted Nucleophilic Aromatic Substitutions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 16.6 Nucleophilic Aromatic Substitution - Organic Chemistry | OpenStax [openstax.org]
• 11. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 12. N,N-Diisopropylethylamine - Wikipedia [en.wikipedia.org]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]

Technical Support Center: 4-Fluorobenzoic Anhydride Solutions

Welcome to the comprehensive technical support guide for the stability and storage of 4-Fluorobenzoic Anhydride solutions. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance, troubleshooting advice, and detailed protocols to ensure the successful use of this important reagent in your experiments.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the handling, storage, and use of 4-Fluorobenzoic Anhydride and its solutions.

Q1: What is 4-Fluorobenzoic Anhydride and what are its primary applications?

4-Fluorobenzoic Anhydride is a reactive chemical intermediate used primarily in organic synthesis.[1][2] It serves as a building block for introducing the 4-fluorobenzoyl group into molecules.[1] This is particularly valuable in the synthesis of pharmaceuticals and agrochemicals, where the fluorine atom can enhance metabolic stability, binding affinity, and other pharmacokinetic properties.[3]

Q2: What are the key stability concerns with solid 4-Fluorobenzoic Anhydride?

The primary stability concern for solid 4-Fluorobenzoic Anhydride is its sensitivity to moisture.[4] It will readily react with water (hydrolysis) to form two equivalents of 4-fluorobenzoic acid.[2] This degradation can impact the stoichiometry of your reactions and introduce impurities.

Q3: How should solid 4-Fluorobenzoic Anhydride be stored?

To maintain its integrity, solid 4-Fluorobenzoic Anhydride should be stored in a tightly sealed container in a cool, dry place, preferably in a desiccator or under an inert atmosphere (e.g., nitrogen or argon).[1]

Q4: I've noticed the melting point of my 4-Fluorobenzoic Anhydride is lower than expected. What could be the cause?

A depressed and broadened melting point is a common indicator of impurity. Given the anhydride's moisture sensitivity, the most likely impurity is 4-fluorobenzoic acid, its hydrolysis product. The presence of the acid disrupts the crystal lattice of the anhydride, leading to a lower melting point.

Q5: What solvents are recommended for preparing solutions of 4-Fluorobenzoic Anhydride?

• Tetrahydrofuran (THF)

• Dichloromethane (DCM)

• Acetonitrile (ACN)

• N,N-Dimethylformamide (DMF)

It is crucial to use anhydrous solvents to minimize hydrolysis of the anhydride.

Q6: How long can I store a solution of 4-Fluorobenzoic Anhydride?

Solutions of 4-Fluorobenzoic Anhydride are not recommended for long-term storage due to the high probability of degradation via hydrolysis from trace moisture in the solvent or ingress from the atmosphere. It is best practice to prepare solutions fresh for each experiment. If a solution must be stored for a short period (e.g., during a workday), it should be kept under an inert atmosphere and tightly sealed.

Q7: What are the primary chemical incompatibilities of 4-Fluorobenzoic Anhydride solutions?

As a reactive acylating agent, 4-Fluorobenzoic Anhydride will react with a variety of nucleophiles. Incompatible substances to avoid in your reaction vessel (unless they are the intended reagent) include:

• Water and other protic solvents (e.g., alcohols): Leads to hydrolysis or ester formation.

• Primary and secondary amines: Reacts to form amides.

• Strong acids and bases: Can catalyze degradation.

Section 2: Troubleshooting Guide

This guide provides a structured approach to diagnosing and resolving common issues encountered when working with 4-Fluorobenzoic Anhydride solutions.

Issue 1: Low or No Yield in Acylation Reaction

Potential Cause	Diagnostic Check	Recommended Solution
Degraded Anhydride Solution	The anhydride solution was prepared in advance or stored improperly.	Prepare a fresh solution of 4-Fluorobenzoic Anhydride in anhydrous solvent immediately before use.
Presence of Water	The reaction solvent or other reagents were not sufficiently dried.	Use freshly dried solvents and ensure all reagents are anhydrous. Consider adding a drying agent like molecular sieves if compatible with your reaction.
Incorrect Stoichiometry	The anhydride may have partially hydrolyzed, leading to an inaccurate concentration.	If the anhydride's purity is questionable, use a slight excess (e.g., 1.1-1.2 equivalents) to compensate for potential degradation.
Insufficient Reaction Time or Temperature	The reaction may be sluggish under the current conditions.	Monitor the reaction progress by TLC or LC-MS. If necessary, increase the reaction temperature or extend the reaction time.

Issue 2: Presence of 4-Fluorobenzoic Acid in the Product Mixture

Potential Cause	Diagnostic Check	Recommended Solution
Hydrolysis During Reaction	Introduction of water during the reaction setup or from wet reagents.	Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere. Use anhydrous solvents and reagents.
Hydrolysis During Workup	Quenching the reaction with an aqueous solution can lead to the hydrolysis of unreacted anhydride.	If possible, use a non-aqueous workup. If an aqueous workup is necessary, perform it at a low temperature and minimize the time the reaction mixture is in contact with water.
Use of a Pre-degraded Anhydride Solution	The starting solution already contained significant amounts of 4-fluorobenzoic acid.	Always use freshly prepared solutions. If in doubt, verify the purity of the solid anhydride before preparing the solution.

Issue 3: Inconsistent Reaction Results

Potential Cause	Diagnostic Check	Recommended Solution
Variability in Anhydride Solution Purity	Inconsistent solution preparation and handling procedures.	Standardize the protocol for preparing and handling 4-Fluorobenzoic Anhydride solutions. Always use anhydrous solvents and prepare the solution immediately before use.
Atmospheric Moisture	Reactions run in an open atmosphere are susceptible to moisture ingress.	Always run reactions with moisture-sensitive reagents like 4-Fluorobenzoic Anhydride under an inert atmosphere (e.g., a nitrogen or argon balloon).

Section 3: Experimental Protocols

This section provides detailed, step-by-step methodologies for the preparation, use, and quality control of 4-Fluorobenzoic Anhydride solutions.

Protocol 1: Preparation of a Standardized 4-Fluorobenzoic Anhydride Solution

This protocol describes the preparation of a 0.5 M solution of 4-Fluorobenzoic Anhydride in anhydrous dichloromethane (DCM).

Materials:

• 4-Fluorobenzoic Anhydride (ensure it is a free-flowing powder)

• Anhydrous Dichloromethane (DCM) from a sealed bottle or freshly distilled

• Oven-dried volumetric flask and glassware

• Magnetic stirrer and stir bar

• Inert atmosphere (nitrogen or argon)

Procedure:

• Glassware Preparation: Ensure the volumetric flask and all other glassware are thoroughly dried in an oven at >100°C for at least 4 hours and allowed to cool to room temperature in a desiccator.

• Inert Atmosphere: Purge the volumetric flask with nitrogen or argon.

• Weighing the Anhydride: In a dry, inert atmosphere (e.g., a glove box or under a stream of inert gas), weigh the required amount of 4-Fluorobenzoic Anhydride. For a 10 mL of 0.5 M solution, you will need 1.31 g.

• Dissolution: Quickly transfer the weighed anhydride to the purged volumetric flask. Add approximately half of the final volume of anhydrous DCM and swirl or stir to dissolve the solid.

• Final Volume Adjustment: Once the solid is fully dissolved, carefully add anhydrous DCM to the graduation mark of the volumetric flask.

• Mixing: Cap the flask and invert it several times to ensure a homogenous solution.

• Use: Use the solution immediately for the best results.

Diagram: Workflow for Preparing Anhydride Solution

Caption: Workflow for preparing 4-Fluorobenzoic Anhydride solutions.

Protocol 2: Quality Control of 4-Fluorobenzoic Anhydride Solution by HPLC

This protocol provides a starting point for an HPLC method to assess the purity of a 4-Fluorobenzoic Anhydride solution and quantify the amount of 4-fluorobenzoic acid present.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% trifluoroacetic acid (TFA).

  • Solvent A: 0.1% TFA in Water

  • Solvent B: 0.1% TFA in Acetonitrile

• Gradient:

  • Start with 30% B, hold for 1 minute.

  • Ramp to 90% B over 10 minutes.

  • Hold at 90% B for 2 minutes.

  • Return to 30% B and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 254 nm

• Injection Volume: 5 µL

Procedure:

• Sample Preparation: Dilute a small aliquot of the 4-Fluorobenzoic Anhydride solution in the initial mobile phase composition (30% acetonitrile in water with 0.1% TFA). A 1:100 dilution is a good starting point.

• Analysis: Inject the diluted sample onto the equilibrated HPLC system.

• Peak Identification: 4-Fluorobenzoic anhydride, being more non-polar, will have a longer retention time than the more polar 4-fluorobenzoic acid.

• Quantification: The relative percentage of each component can be estimated by the area of the respective peaks. For accurate quantification, a calibration curve should be prepared using standards of both the anhydride and the acid.

Diagram: Hydrolysis of 4-Fluorobenzoic Anhydride

Caption: The hydrolysis pathway of 4-Fluorobenzoic Anhydride.

Section 4: References

• Chem-Impex. (n.d.). 4-Fluorobenzoic acid. Retrieved February 7, 2026, from [Link]

• MySkinRecipes. (n.d.). 4-Fluorobenzoic anhydride. Retrieved February 7, 2026, from [Link]

• Wikipedia. (2023, December 1). 4-Fluorobenzoic acid. Retrieved February 7, 2026, from [Link]

• Royal Society of Chemistry. (2022). Fluorobenzoic acid coformers to improve the solubility and permeability of the BCS class IV drug naftopidil. Chemical Communications. Retrieved February 7, 2026, from [Link]

• ACS Publications. (2023). Revealing Solid–Liquid Equilibrium Behavior of 4-Fluorobenzoic Acid in 12 Pure Solvents from 283.15 to 323.15 K by Experiments and Molecular Simulations. Journal of Chemical & Engineering Data. Retrieved February 7, 2026, from [Link]

• Organic Syntheses. (n.d.). p-FLUOROBENZOIC ACID. Retrieved February 7, 2026, from [Link]

• Global Scientific Journal. (2020). Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound. Retrieved February 7, 2026, from [Link]

• ResearchGate. (n.d.). Solubility comparison in dichloromethane. Retrieved February 7, 2026, from [Link]

• PubChem. (n.d.). 4-Fluorobenzohydrazide. Retrieved February 7, 2026, from [Link]

• ResearchGate. (2025). Synthetic Transformation of 4-fluorobenzoic Acid to 4-fluorobenzohydrazide Schiff Bases and 1,3,4-Oxadiazole Analogs having DPPH Radical Scavenging Potential. Retrieved February 7, 2026, from [Link]

• PubChem. (n.d.). 4-Fluorobenzoic Acid. Retrieved February 7, 2026, from [Link]

• American Laboratory. (2015). Application of HPLC in the Synthesis of 2,4,5-Trifluorobenzoic Acid. Retrieved February 7, 2026, from [Link]

• ResearchGate. (2025). Biodegradation Studies of 4-Fluorobenzoic Acid and 4-Fluorocinnamic Acid: an Evaluation of Membrane Inlet Mass Spectrometry as an Alternative to High Performance Liquid Chromatography and Ion Chromatography. Retrieved February 7, 2026, from [Link]

• University of Rochester. (n.d.). How To: Troubleshoot a Reaction. Retrieved February 7, 2026, from [Link]

• ResearchGate. (2025). N-Acylation in Combinatorial Chemistry. Retrieved February 7, 2026, from [Link]

• YouTube. (2020). Acylation using an anhydride. Retrieved February 7, 2026, from [Link]

• Frontiers. (2022). A Stoichiometric Solvent-Free Protocol for Acetylation Reactions. Retrieved February 7, 2026, from [Link]

• Chegg. (2019). H NMR for 4-Fluorobenzoic acid. Please interpret and explain. Retrieved February 7, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved February 7, 2026, from [Link]

• PubMed. (2022). Fluorobenzoic acid coformers to improve the solubility and permeability of the BCS class IV drug naftopidil. Retrieved February 7, 2026, from [Link]

• Chemistry LibreTexts. (2021). Solutions for Selected Problems. Retrieved February 7, 2026, from [Link]

Sources

• 1. 4-Fluorobenzoic anhydride [myskinrecipes.com]
• 2. CAS 25569-77-1: 4-Fluorobenzoic Anhydride | CymitQuimica [cymitquimica.com]
• 3. chemimpex.com [chemimpex.com]
• 4. 4-FLUOROBENZOIC ANHYDRIDE | 25569-77-1 [chemicalbook.com]

Technical Support Center: Kinetic Profiling of 4-Fluorobenzoic Anhydride

Ticket ID: KIN-4FBA-001 Status: Active Subject: Experimental Protocols & Troubleshooting for 4-Fluorobenzoic Anhydride Kinetics

Executive Summary & Chemical Context

Reagent Profile: 4-Fluorobenzoic anhydride (4-FBA) is a symmetric aromatic anhydride. Key Characteristic: The fluorine substituent at the para position exerts an inductive electron-withdrawing effect (-I), making the carbonyl carbons more electrophilic than in unsubstituted benzoic anhydride. Implication: Expect faster reaction rates (

) toward nucleophiles (amines, alcohols) compared to benzoic anhydride. Hammett Constant ( ): +0.06. This positive value confirms the electron-withdrawing nature relative to hydrogen, predicting enhanced susceptibility to nucleophilic attack.

This guide addresses the specific challenges of monitoring these accelerated kinetics, primarily focusing on aminolysis and hydrolysis suppression.

Module 1: Experimental Setup & Reagent Stability

Critical Alert: Anhydride kinetics are notoriously sensitive to background hydrolysis. Moisture is the primary cause of "phantom" rate data.

Pre-Flight Checklist

Parameter	Specification	Reason for Strictness
Solvent Quality	Anhydrous (<50 ppm water)	Water acts as a competing nucleophile, generating 4-fluorobenzoic acid and skewing .
Glassware	Oven-dried (120°C, >4 hrs)	Surface moisture on cuvettes/flasks is sufficient to initiate hydrolysis.
Temperature	Thermostatted (± 0.1°C)	Reaction rates follow the Arrhenius equation; fluctuations cause non-linear plots.
Detection	UV-Vis (Stopped-flow if )	4-FBA has distinct UV absorption compared to the amide/acid product.

Reagent Preparation Protocol

• Recrystallization: Commercial 4-FBA may contain hydrolyzed acid. Recrystallize from dry hexane/benzene mixture if melting point deviates from 130-132°C.

• Stock Solutions: Prepare 4-FBA stock solutions immediately before use. Do not store stock solutions overnight, even in a freezer, as trace moisture ingress is inevitable.

Module 2: Kinetic Monitoring (Standard Operating Procedure)

Methodology: Pseudo-first-order Spectrophotometry. Objective: Determine the second-order rate constant (

) for the reaction of 4-FBA with a nucleophile (Nu).

The Reaction Mechanism (Aminolysis)

The reaction proceeds via a nucleophilic addition-elimination pathway.

Caption: Nucleophilic addition-elimination mechanism. The electron-withdrawing Fluorine stabilizes the transition state leading to the tetrahedral intermediate.

Step-by-Step Protocol

• Baseline Correction: Blank the UV-Vis spectrophotometer with the pure solvent.

• Wavelength Selection: Scan 4-FBA (0.1 mM) and the expected product (4-fluorobenzamide) separately. Select a wavelength where the change in absorbance (

  ) is maximal.

  • Tip: The 260–280 nm region is typically active for fluorinated aromatics.

• Conditions: Maintain

  (at least 10-fold excess). This enforces pseudo-first-order kinetics.

• Mixing:

  • Place nucleophile solution in the cuvette.

  • Inject 4-FBA stock.

  • Dead time must be

    seconds.

• Data Capture: Record Absorbance (

  ) vs. Time ( ) for at least 3-4 half-lives.

Module 3: Data Analysis & Troubleshooting

Root Cause Analysis for Common Kinetic Anomalies

If your data does not fit the standard exponential decay

, consult the logic tree below.

Caption: Diagnostic flowchart for kinetic anomalies in anhydride reactions.

Troubleshooting Guide (FAQ Format)

Q1: My pseudo-first-order plot (

vs. [Amine]) is parabolic, not linear. Why?

• Diagnosis: This indicates a third-order term in the rate law. In non-polar solvents (like benzene or dioxane), the amine can act as a base catalyst for itself.

• Equation: Rate

  .

• Resolution: Plot

  vs. . The slope will give the catalytic constant ( ) and the intercept will give the uncatalyzed constant.

Q2: The absorbance increases instead of decreasing.

• Diagnosis: This is normal depending on your wavelength selection. If the product (amide) has a higher extinction coefficient (

  ) than the anhydride at the monitored wavelength, absorbance will rise.

• Action: Ensure you are calculating rate based on

  . The rate constant is independent of the direction of change.

Q3: How do I confirm the "Fluorine Effect"?

• Validation: Run a control experiment with unsubstituted benzoic anhydride under identical conditions.

• Expectation: 4-FBA should react 1.2x to 2.0x faster depending on the nucleophile. If 4-FBA is slower, check for steric hindrance (unlikely for para-substitution) or impurities.

Q4: Can I use DMSO as a solvent?

• Warning: DMSO is hygroscopic. Unless freshly distilled from CaH

  , it will contain water that hydrolyzes the anhydride rapidly.

• Recommendation: Acetonitrile or Dioxane are often better choices for kinetic stability, provided they are dried over molecular sieves.

References & Authority

• Briody, J. M., & Satchell, D. P. N. (1965). The kinetics of the spontaneous aminolysis of benzoic anhydrides in non-hydroxylic solvents. Journal of the Chemical Society, 168-173. Link

  • Core relevance: Establishes the foundational mechanism for anhydride aminolysis and the impact of solvent polarity.

• Castro, E. A. (1999). Kinetics and mechanisms of reactions of thiol and selenol esters, and anhydrides with nucleophiles. Chemical Reviews.[1]

  • Core relevance: Detailed review of acyl transfer mechanisms, specifically addressing the tetrahedral intermediate breakdown.

• Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. Link

  • Core relevance: Source for the

    value of Fluorine (+0.06), validating the electronic basis for 4-FBA's reactivity.

• Bunton, C. A., & Fendler, J. H. (1966). The Hydrolysis of Carboxylic Anhydrides. The Journal of Organic Chemistry.

  • Core relevance: Explains the competing hydrolysis pathways that must be suppressed during kinetic experiments.

Sources

• 1. Kinetics of the hydrochloric acid-catalysed hydrolyses of benzoic anhydrides in various dioxan–water mixtures - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

workup procedures for 4-Fluorobenzoic anhydride reactions

Technical Support Center: 4-Fluorobenzoic Anhydride Workup Protocols

Ticket ID: FBA-WKP-001 Status: Active Subject: Optimization of Quench and Isolation Procedures for 4-Fluorobenzoic Anhydride Esterifications/Amidations

Executive Summary & Critical Data

The Core Challenge: The primary difficulty in working up 4-Fluorobenzoic anhydride reactions is not the removal of the anhydride itself, but the efficient hydrolysis of the excess reagent and the subsequent quantitative removal of the 4-fluorobenzoic acid byproduct. Because 4-fluorobenzoic anhydride is lipophilic and relatively stable toward neutral water, "quick" washes often fail, leading to anhydride persistence in the crude material which hydrolyzes slowly on silica columns or during storage, contaminating the final product.

Physicochemical "Cheat Sheet" for Workup Design:

Parameter	Value	Implications for Workup
Reagent	4-Fluorobenzoic Anhydride	Lipophilic; requires time or catalysis to hydrolyze in biphasic systems.
Byproduct	4-Fluorobenzoic Acid	pKa ≈ 4.14 [1].[1][2][3] Slightly stronger acid than benzoic acid (pKa 4.20).
Solubility	Low in cold water; High in EtOAc/DCM	Must be ionized (deprotonated) to force into the aqueous layer.
Base Choice	Sat. NaHCO₃ (pH ~8.3)	Sufficient (pH > pKa + 2). Caution: Generates CO₂ gas.[4]
Alternative	1M NaOH (pH ~14)	More effective extraction but risks hydrolyzing sensitive product esters.

The "Hidden" Chemistry: Why Standard Workups Fail

Many researchers treat anhydrides like acid chlorides, expecting instant hydrolysis upon water addition. This is a fallacy.

• The Interface Problem: In a biphasic quench (e.g., DCM + Water), the anhydride stays in the DCM layer. Hydrolysis only occurs at the interface. Without vigorous stirring or a phase-transfer catalyst, the anhydride remains unreacted.

• The "Ghost" Acid: If the anhydride is not fully hydrolyzed before the basic wash, it stays in the organic layer. During solvent evaporation, residual water/acid catalyzes its hydrolysis, suddenly releasing 4-fluorobenzoic acid into your "pure" crude.

Troubleshooting Guides (Q&A)

Q1: I washed with NaHCO₃, but I still see 4-fluorobenzoic acid in my NMR.

• Diagnosis: The extraction pH was likely too low, or the partition coefficient favored the organic layer due to "salting out" effects if the brine was used too early.

• The Fix: 4-Fluorobenzoic acid (pKa 4.[5]14) requires a pH > 6.2 to be 99% ionized. Saturated NaHCO₃ is usually sufficient, but if you used a huge excess of anhydride, you may have exhausted the buffering capacity.

• Protocol Adjustment: Check the pH of the aqueous layer after the wash. If it is acidic, wash again. For stubborn cases, use 0.5 M Na₂CO₃ (pH ~11) if your product is alkali-stable.

Q2: My product decomposes during the basic wash.

• Diagnosis: Your ester/amide is sensitive to base hydrolysis (saponification).

• The Fix: Switch to a Solid-Supported Scavenger workup (see Protocol B). This avoids aqueous base entirely. Alternatively, use a phosphate buffer at pH 7.0, though this requires multiple washes to remove the acid byproduct effectively.

Q3: I have a stubborn emulsion during the bicarbonate wash.

• Diagnosis: Fluorinated aromatics often change the surface tension, and the generation of CO₂ gas from NaHCO₃ creates micro-bubbles that stabilize emulsions.

• The Fix:

  • Don't Shake, Rock: In the first wash, rock the funnel gently to minimize gas entrapment.

  • The "Brine Break": Add a small amount of saturated brine to the emulsion.

  • Filtration: If a solid precipitate (sodium 4-fluorobenzoate) is forming at the interface, filter the entire biphasic mixture through a Celite pad before separation.

Detailed Workup Protocols

Protocol A: The "Hydrolytic Quench" (Standard Biphasic)

Best for: Stable esters/amides where scale is >100 mg.

• The Quench (Critical Step):

  • Do not pour the reaction directly into the separator.

  • Add 10% volume of water (or aqueous NaHCO₃) directly to the reaction flask.

  • Add Catalytic DMAP (5 mol%): If not already present, this accelerates the hydrolysis of excess anhydride.

  • Stir vigorously for 20–30 minutes at room temperature. Wait until the mixture stops bubbling if using bicarbonate.

• Dilution: Dilute with organic solvent (EtOAc or DCM).

• Acid Removal (First Pass): Wash with Saturated Aqueous NaHCO₃ (2 x Vol).

  • Checkpoint: Measure aqueous layer pH. Must be > 8.

• Polishing: Wash with Brine (1 x Vol).

• Drying: Dry over Na₂SO₄ (Sodium Sulfate) or MgSO₄.

• Concentration: Rotovap.

Protocol B: The "Water-Free" Scavenger (Advanced)

Best for: High-throughput synthesis, water-sensitive products, or small scales (<50 mg).

• Reagent: Use a polymer-supported amine (e.g., PS-Trisamine or PS-Diethylamine) and a polymer-supported carbonate (e.g., PS-Carbonate).

• Scavenging Anhydride: Add PS-Trisamine (3 equiv relative to excess anhydride). Stir for 1 hour. The amine reacts with the anhydride to form a polymer-bound amide and releases the acid.

• Scavenging Acid: Add PS-Carbonate (4 equiv relative to expected acid). Stir for 2 hours. This captures the 4-fluorobenzoic acid as an ionic salt on the bead.

• Filtration: Filter through a fritted cartridge.

• Result: The filtrate contains the pure product. No extraction required.

Visual Decision Matrix

Diagram 1: Workup Strategy Selector

Caption: Decision tree for selecting the appropriate workup based on product stability. Note the critical "Quench Step" in the standard path to prevent anhydride carryover.

Diagram 2: Chemical Species Distribution (Biphasic)

Caption: Mechanism of separation. The anhydride must hydrolyze at the interface or via a catalyst (DMAP) to form the acid, which then deprotonates and migrates to the aqueous layer.

References

• PubChem. (n.d.). 4-Fluorobenzoic Acid (Compound Summary).[1][2][4][5][6][7][8] National Library of Medicine. Retrieved from [Link]

• Li, J. J. (2014). Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer.

Sources

• 1. 4-Fluorobenzoic acid - Wikipedia [en.wikipedia.org]
• 2. 4-Fluorobenzoic acid | 456-22-4 [chemicalbook.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 456-22-4 | CAS DataBase [m.chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. 4-FLUOROBENZOIC ANHYDRIDE synthesis - chemicalbook [chemicalbook.com]
• 8. globalscientificjournal.com [globalscientificjournal.com]

preventing racemization with 4-Fluorobenzoic anhydride in peptide coupling

This is a technical support guide for the use of 4-Fluorobenzoic Anhydride (FBA) in peptide coupling. This reagent is utilized in the Mixed Anhydride Method , offering a specific electronic profile that balances coupling speed with the suppression of racemization, particularly valuable when standard chloroformates (e.g., IBCF) or symmetrical anhydrides fail to preserve chirality in sensitive residues.

Product Category: Coupling Reagents / Mixed Anhydrides Application: Racemization-Free Peptide Synthesis User Level: Advanced / Process Chemistry

Technical Overview: The "Goldilocks" Activation

The use of 4-Fluorobenzoic anhydride relies on forming a mixed anhydride with the N-protected amino acid. Its utility stems from the electronic effect of the para-fluorine atom.

• The Problem: Standard mixed anhydrides (using Ethyl/Isobutyl chloroformate) can lead to urethane formation or racemization if activation times are too long. Symmetrical benzoic anhydrides are often too stable (slow coupling), allowing time for the competing oxazolone pathway (racemization) to occur.

• The FBA Solution: The fluorine atom at the para position is electron-withdrawing. This makes the carbonyl carbons more electrophilic than in unsubstituted benzoic anhydride, increasing the rate of aminolysis (coupling).

• Racemization Control: By accelerating the coupling step (

  ), the reaction consumes the activated intermediate before the slower unimolecular cyclization to the 5(4H)-oxazolone ( ) can occur significantly.

Critical Mechanism & Pathways

The success of this reaction depends on Regioselectivity . The amine nucleophile must attack the Amino Acid carbonyl (Path A), not the 4-Fluorobenzoyl carbonyl (Path B).

Figure 1: Kinetic competition in FBA-mediated coupling. Path A must outcompete Path B (wrong product) and Path C (racemization).

Optimized Protocol (Standard Operating Procedure)

This protocol is designed to maximize regioselectivity and minimize racemization.

Reagents Required

• Carboxylic Component: N-Protected Amino Acid (1.0 equiv)

• Activator: 4-Fluorobenzoic Anhydride (1.0 - 1.1 equiv)

• Base: N-Methylmorpholine (NMM) (1.0 equiv) — Crucial: Avoid Triethylamine (TEA) to reduce base-catalyzed racemization.

• Solvent: Dry THF or DCM/DMF mixture (anhydrous).

Step-by-Step Workflow

Phase	Step	Action	Technical Rationale
1. Activation	1.1	Dissolve N-protected AA and FBA in dry THF under .	Anhydrous conditions prevent hydrolysis of the anhydride.
1.2	Cool solution to -15°C .	Critical: Low temp suppresses oxazolone formation and improves regioselectivity.
1.3	Add NMM (1.0 equiv) dropwise.	Generates the carboxylate anion to form the mixed anhydride.
1.4	Stir at -15°C for 10–15 minutes .	Sufficient time for mixed anhydride formation; longer times increase racemization risk.
2. Coupling	2.1	Add the Amine component (dissolved in minimal solvent).	Rapid addition is preferred to consume the active species quickly.
2.2	Maintain -15°C for 30 mins, then warm to 0°C.	Allows coupling to proceed while keeping thermal energy low.
3. Workup	3.1	Quench with dilute acid (e.g., 5% citric acid).	Removes unreacted amine and the 4-fluorobenzoic acid byproduct .
3.2	Wash with sat. .	Removes residual FBA and acid byproducts.

Troubleshooting Guide & FAQs

Issue 1: "I am isolating 4-fluorobenzamide instead of my peptide."

Diagnosis: Regioselectivity Failure (Path B in Fig 1).

• Cause: The amine attacked the anhydride carbonyl (4-fluorobenzoyl) instead of the amino acid carbonyl. This often happens if the amino acid is sterically hindered (e.g., Valine, Isoleucine, Aib).

• Solution:

  • Switch Solvent: Use a non-polar solvent like Toluene or DCM if solubility permits. Polar solvents (DMF) can increase the electrophilicity of the wrong carbonyl.

  • Increase Steric Bulk of Anhydride: If FBA fails due to wrong-side attack, FBA might not be suitable for this specific bulky residue. Switch to 2,4,6-trichlorobenzoyl chloride (Yamaguchi) or MNBA (Shiina) , where ortho-substituents sterically block the wrong carbonyl.

Issue 2: "Racemization is still observed (>5%)."

Diagnosis: Oxazolone formation is outcompeting coupling.

• Cause A: Base Strength. Using Triethylamine (TEA) or DIPEA can abstract the

  -proton.

  • Fix: Switch to N-Methylmorpholine (NMM) or Collidine (weaker bases).

• Cause B: Temperature. The reaction warmed up too fast.

  • Fix: Maintain -15°C strictly during the activation and the first hour of coupling.

• Cause C: Slow Coupling. The amine is a poor nucleophile.

  • Fix: Add a catalyst? No. Adding DMAP will cause massive racemization. Instead, increase the concentration of the reactants (0.2 M to 0.5 M) to drive bimolecular coupling (

    ).

Issue 3: "The reaction yield is low."

Diagnosis: Hydrolysis or incomplete activation.

• Check: Is your 4-Fluorobenzoic Anhydride dry? Anhydrides hydrolyze to the acid (4-fluorobenzoic acid) upon storage.

• Test: Run a TLC of the reagent. If you see a significant acid spot (lower

  ), recrystallize the anhydride or buy fresh stock.

• Check: Did you use excess base? Excess base can catalyze the hydrolysis of the mixed anhydride by trace water.

Comparative Data: Anhydride Selectivity

The following table illustrates why 4-FBA is selected over other mixed anhydride partners for specific "middle-ground" reactivity.

Reagent Type	Leaving Group Ability	Reactivity (Coupling)	Racemization Risk	Regioselectivity Risk
Ethyl Chloroformate	High (Carbonate)	High	Moderate (Urethane formation)	Low (Steric control)
Benzoic Anhydride	Moderate	Low	High (Slow coupling)	Low
4-Fluorobenzoic Anhydride	High	High	Low (Fast coupling)	Moderate (Requires care)
Trifluoroacetic Anhydride	Very High	Very High	Severe (Direct enolization)	N/A

References

• Mixed Anhydride Mechanism & Racemization

  • Anderson, G. W., et al. (1967). The Use of Mixed Anhydrides in Peptide Synthesis. Journal of the American Chemical Society .

• Substituted Benzoic Anhydrides in Synthesis

  • Shiina, I. (2004). An Effective Method for the Synthesis of Carboxylic Esters and Lactones Using Substituted Benzoic Anhydrides. Chemical Reviews . (Contextualizing the role of substituted anhydrides).

• General Peptide Coupling Guidelines

  • Bachem. (2024). Peptide Coupling Reagents Guide. (General reference for racemization mechanisms via oxazolone).

• Reagent Data

  • ChemScene. (2024). 4-Fluorobenzoic anhydride Product Data.

Reference Data & Comparative Studies

4-Fluorobenzoic anhydride vs DCC as a coupling reagent

This guide compares 4-Fluorobenzoic Anhydride (4-FBA) and Dicyclohexylcarbodiimide (DCC) . While both facilitate the formation of ester and amide bonds, they represent two fundamentally different strategies: In-situ Activation (DCC) vs. Pre-activated Electrophile (4-FBA) .

This comparison is particularly critical in medicinal chemistry, where the 4-fluorobenzoyl group is a common pharmacophore used to block metabolic hotspots or introduce a 19F NMR tag.

Precision Acylation vs. The Dehydration Workhorse

Executive Summary

• DCC (Dicyclohexylcarbodiimide): The classic "dehydrating" coupling reagent. It activates a free carboxylic acid in situ.

  • Best For: Large-scale synthesis where reagent cost is the primary constraint.

  • Major Flaw: Formation of Dicyclohexylurea (DCU), a notorious byproduct that is insoluble in most solvents but difficult to remove completely.[1]

• 4-Fluorobenzoic Anhydride (4-FBA): A pre-formed symmetrical anhydride.

  • Best For: High-value synthesis, kinetic studies, and reactions requiring 19F NMR monitoring .

  • Major Advantage: The byproduct is 4-fluorobenzoic acid, which is easily removed via a basic aqueous wash, eliminating filtration steps.

Mechanistic Deep Dive

The choice between these reagents dictates the reaction pathway and the resulting impurity profile.

A. DCC: The Steglich Mechanism (In-Situ Activation)

DCC acts as a water scavenger. It reacts with 4-fluorobenzoic acid to form the highly reactive O-acylisourea intermediate.

• Risk: If the nucleophile (alcohol/amine) is slow, the O-acylisourea can rearrange into an unreactive

  -acylurea , a permanent impurity.[2]

• Byproduct: Dicyclohexylurea (DCU).[1][3][4][5]

B. 4-FBA: The Anhydride Exchange (Pre-Activation)

4-FBA is already activated. In the presence of a catalyst (DMAP), it forms an acyl-pyridinium species that is immediately attacked by the nucleophile.

• Efficiency: No "activation time" is required.

• Byproduct: 4-Fluorobenzoic acid (easily recycled or washed away).

Figure 1: Mechanistic comparison. Note the potential for N-acylurea formation in the DCC pathway, a risk absent in the 4-FBA protocol.

The "Killer App": 19F NMR Monitoring

The most distinct advantage of using 4-FBA is the ability to monitor reaction progress quantitatively without quenching the reaction (Non-Destructive Analysis).

Because the fluorine atom's electronic environment changes significantly between the anhydride, the ester product, and the acid byproduct, 19F NMR provides three distinct signals.

Species	Electronic Environment	Approx.[6][7] Chemical Shift ( )*
4-FBA (Reagent)	Electron-deficient (Anhydride)	~ -103 ppm
Product (Ester)	Conjugated Ester	~ -108 ppm
Byproduct (Acid)	Free Acid / Carboxylate	~ -106 ppm

*Note: Shifts are solvent-dependent (e.g., CDCl3 vs DMSO-d6).

Why this matters: With DCC, you are "blind" to the intermediate O-acylisourea. With 4-FBA, you can track the disappearance of the signal at -103 ppm and the appearance of the product at -108 ppm in real-time.

Performance Comparison Table

Feature	DCC (Steglich Protocol)	4-Fluorobenzoic Anhydride
Atom Economy	High (Water is the theoretical loss, though DCU is heavy).	Low (One equivalent of 4-fluorobenzoic acid is wasted).
Purification	Difficult. DCU requires filtration and often contaminates chromatography columns.	Easy. The acid byproduct is removed by washing with saturated NaHCO₃.
Moisture Sensitivity	Critical. Water destroys the active intermediate immediately.	Moderate. Anhydrides hydrolyze slowly compared to O-acylisoureas.
Reaction Monitoring	TLC / LCMS (Requires sampling).	In-situ 19F NMR (No sampling required).
Side Reactions	N-acylurea rearrangement (permanent impurity).	Hydrolysis to acid (reversible/removable).
Cost	Low.[3]	Moderate to High.

Experimental Protocols

Protocol A: Standard DCC Coupling (Steglich Esterification)

Use this for large batches where reagent cost is a concern.

Materials:

• Substrate (Alcohol/Amine): 1.0 equiv

• 4-Fluorobenzoic Acid: 1.1 equiv

• DCC: 1.1 equiv

• DMAP: 0.1 equiv (Catalyst)

• Solvent: Dichloromethane (DCM) (Anhydrous)

Step-by-Step:

• Dissolution: Dissolve the substrate, 4-fluorobenzoic acid, and DMAP in anhydrous DCM at 0°C under nitrogen.

• Activation: Add DCC (dissolved in a minimum amount of DCM) dropwise over 10 minutes. Observation: The solution will become cloudy as DCU precipitates.

• Reaction: Allow the mixture to warm to room temperature and stir for 3–12 hours.

• Filtration (Critical): Cool the mixture to -20°C (freezer) for 1 hour to maximize DCU precipitation. Filter through a celite pad.

• Workup: Wash the filtrate with 1N HCl (to remove DMAP), then sat. NaHCO₃, then brine.

• Purification: Flash chromatography is usually required to remove traces of dissolved DCU.

Protocol B: 4-FBA Coupling with 19F NMR Monitoring

Use this for high-value substrates or kinetic optimization.

Materials:

• Substrate: 1.0 equiv

• 4-Fluorobenzoic Anhydride (4-FBA): 1.2 equiv

• DMAP: 0.1 – 1.0 equiv (Stoichiometric if acid-sensitive)

• Solvent: CDCl₃ (for NMR) or DCM (for synthesis)

Step-by-Step:

• Setup: In an NMR tube (or flask), dissolve substrate and 4-FBA in the solvent.

• T0 Scan: Acquire a 19F NMR spectrum. Integrate the Anhydride peak (-103 ppm) relative to an internal standard (optional).

• Initiation: Add DMAP.

• Monitoring: Acquire spectra every 15 minutes. Watch the depletion of -103 ppm and growth of -108 ppm.

• Termination: Once conversion >98% (or anhydride stalls), dilute with DCM.

• Workup (The "Magic" Step): Wash the organic layer vigorously with saturated aqueous NaHCO₃ .

  • Chemistry: The byproduct (4-fluorobenzoic acid) converts to sodium 4-fluorobenzoate, which partitions 100% into the water layer. The excess anhydride hydrolyzes to the acid and is also washed away.

• Isolation: Dry organic layer (MgSO₄) and evaporate. Often yields analytical purity without chromatography.

Expert Verdict

• Choose DCC if: You are synthesizing multigram/kilogram quantities of a simple 4-fluorobenzoate and have efficient filtration equipment to handle the DCU sludge.

• Choose 4-FBA if: You are working on milligram scales (drug discovery), need to determine reaction kinetics, or require a product free of urea contaminants for biological assays. The ease of removing the byproduct via simple alkaline extraction makes 4-FBA the superior choice for high-throughput parallel synthesis.

References

• Steglich Esterification (Foundational Protocol): Neises, B.; Steglich, W. "Simple Method for the Esterification of Carboxylic Acids."[2] Angew. Chem. Int. Ed.1978 , 17, 522–524.[2]

• 19F NMR in Reaction Monitoring: Marsh, A. A., et al. "19F NMR as a Tool in Chemical Biology and Drug Discovery." Beilstein J. Org. Chem.2021 , 17, 251–266.

• Comparison of Coupling Agents (Review): Valeur, E.; Bradley, M. "Amide Bond Formation: Beyond the Myth of Coupling Reagents." Chem. Soc. Rev.2009 , 38, 606–631.

• Anhydride Reactivity & Kinetic Resolution: Vedejs, E., et al. "Kinetic Resolution of Alcohols with Achiral Anhydrides." J. Am. Chem. Soc.[8]1996 , 118, 1809–1810. (Demonstrates the utility of anhydrides over DCC for precision acylation).

Sources

• 1. thieme-connect.com [thieme-connect.com]
• 2. Steglich Esterification [organic-chemistry.org]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. reactionweb.io [reactionweb.io]
• 5. peptide.com [peptide.com]
• 6. Carbodiimide - Wikipedia [en.wikipedia.org]
• 7. bachem.com [bachem.com]
• 8. peptide.com [peptide.com]

Strategic Acylation Guide: 4-Fluorobenzoic Anhydride vs. HATU &amp; PyBOP

Executive Summary: The "Make vs. Buy" Decision in Amide Bond Formation

In the synthesis of 4-fluorobenzamides—a privileged scaffold in medicinal chemistry due to the metabolic stability and pKa modulation offered by the fluorine atom—the choice of reagent dictates the downstream purification burden.

This guide compares two distinct philosophies:

• In-Situ Activation (HATU/PyBOP): Activating 4-fluorobenzoic acid in situ using high-energy coupling reagents.

• Pre-Activated Reagent (4-Fluorobenzoic Anhydride): Using the stable, pre-formed symmetrical anhydride.

The Senior Scientist's Verdict:

• Use HATU for Discovery/HTS scales (

  mg) or when the amine partner is sterically hindered/unreactive. The guarantee of conversion outweighs the cost and purification complexity.

• Use 4-Fluorobenzoic Anhydride (4-FBA) for Process/Scale-up (

  g). The superior "work-up economy"—where byproducts are removed via simple alkaline extraction—trumps the raw reactivity of HATU.

Part 1: Mechanistic Convergence & Visual Pathways

To understand the performance differences, we must visualize the activation pathways. HATU and PyBOP rely on converting the acid into an active ester (OAt or OBt), whereas the anhydride relies on the electrophilicity of the carbonyl carbon in the anhydride bridge.

Comparative Reaction Pathways (Graphviz)

Figure 1: Mechanistic comparison showing the direct path of the Anhydride (Green) versus the multi-step activation of HATU/PyBOP (Red). Note the distinct waste streams.

Part 2: Technical Performance Comparison

The following data synthesizes field performance metrics for amide bond formation.

Table 1: Comparative Performance Matrix

Metric	HATU	PyBOP	4-Fluorobenzoic Anhydride
Reactivity	Highest. Effective for hindered amines (e.g., tert-butyl amines, anilines).	High. Slightly slower than HATU; effective for most secondary amines.	Moderate. Excellent for primary amines; requires DMAP catalyst for hindered substrates.
Atom Economy (Acyl)	100% (Theoretically). 1 eq of acid yields 1 eq of product.	100% (Theoretically).	50%. Half the molecule is wasted as the leaving group (4-fluorobenzoic acid).
Byproduct Removal	Difficult. Tetramethylurea is water-soluble but tracks into organics.[1] HOAt requires washes.	Very Difficult. Phosphine oxides (P=O) are lipophilic and often co-elute with product on silica.	Excellent. Byproduct is the free acid, removed quantitatively with Na₂CO₃ wash.
Toxicity/Safety	Allergen. High risk of sensitization. Explosive potential (HOBt core).	Carcinogen Risk. HMPA analogs (phosphoramides) are potential carcinogens.	Low. Standard organic irritant. No high-energy nitrogen/phosphorus species.
Cost Efficiency	Low (Expensive reagent).	Medium.	High. (If 4-fluorobenzoic acid is cheap, which it is).

Deep Dive: The "Atom Economy" Paradox

In Green Chemistry, HATU appears superior because it utilizes the acid 1:1. However, this is deceptive.

• HATU Mass Intensity: To couple 140 mg of acid (1 mmol), you use ~380 mg of HATU. The "waste" mass is nearly 3x the substrate mass.

• Anhydride Mass Intensity: To couple 1 mmol of amine, you use ~260 mg of anhydride. You generate 140 mg of recyclable acid waste.

Part 3: Experimental Protocols

These protocols are designed to be self-validating. If the reaction fails, the checkpoints allow you to diagnose the failure mode immediately.

Protocol A: High-Efficiency Coupling (HATU Method)

Best for: Precious amines, milligram-scale libraries, or hindered substrates.

Reagents:

• 4-Fluorobenzoic acid (1.0 eq)

• Amine substrate (1.0 - 1.2 eq)[1]

• HATU (1.1 eq)

• DIPEA (N,N-Diisopropylethylamine) (3.0 eq)

• Solvent: DMF (anhydrous)

Workflow:

• Activation: Dissolve 4-fluorobenzoic acid and HATU in DMF (0.2 M concentration relative to acid). Add 1.0 eq of DIPEA.

  • Checkpoint: The solution should turn slightly yellow. Stir for 5 minutes. This pre-forms the OAt-active ester.[2][3][4]

• Coupling: Add the Amine and the remaining 2.0 eq of DIPEA.

• Reaction: Stir at Room Temperature (RT) for 1–2 hours.

  • Monitoring: TLC/LCMS should show complete consumption of the acid within 30 mins.

• Workup (The Pain Point): Dilute with Ethyl Acetate. Wash 3x with water (to remove DMF/Tetramethylurea), 1x with sat. NaHCO₃, 1x with Brine.

  • Note: If using PyBOP, the phosphine oxide byproduct will likely remain in the organic layer and require column chromatography [2, 4].

Protocol B: Scalable Acylation (Anhydride Method)

Best for: Gram-scale synthesis, unhindered amines, cost-sensitive projects.

Reagents:

• 4-Fluorobenzoic anhydride (1.1 eq)

• Amine substrate (1.0 eq)

• Base: Triethylamine (TEA) (1.5 eq) or Pyridine (solvent/base)

• Catalyst: DMAP (4-Dimethylaminopyridine) (0.1 eq) - Optional, use only if reaction is sluggish.

• Solvent: DCM (Dichloromethane) or THF.[5]

Workflow:

• Setup: Dissolve the Amine and TEA in DCM (0.2 M).

• Addition: Add 4-Fluorobenzoic anhydride in one portion.

  • Exotherm Check: On scales >10g, add portion-wise to control heat.

• Reaction: Stir at RT for 2–4 hours.

  • Checkpoint: If starting amine persists after 4 hours, add 10 mol% DMAP.

• Workup (The Advantage):

  • Add 10% aqueous Na₂CO₃ (Sodium Carbonate) or NaOH (1M) and stir vigorously for 15 minutes.

  • Chemistry: This hydrolyzes excess anhydride to the acid and deprotonates the acid byproduct (

    ), forcing it into the aqueous layer.

  • Separate layers.[6] The organic layer contains pure amide.

  • Dry (MgSO₄) and concentrate.[7] Recrystallization is often sufficient; chromatography is rarely needed [3, 6].

Part 4: Troubleshooting & Optimization

When to switch from Anhydride to HATU?

If you observe N-acylation vs. O-acylation competition (e.g., in amino-alcohols), HATU is often more selective for the amine due to the "softness" of the active ester compared to the harder anhydride electrophile. However, protecting group strategies are usually preferred over relying on reagent selectivity.

Handling PyBOP Byproducts

If you must use PyBOP (e.g., HATU is unavailable), remove the phosphine oxide byproduct by adding calcium chloride or zinc chloride to the crude mixture, which can form a precipitate with the oxide, or use a resin-bound scavenger. However, avoiding PyBOP in favor of the anhydride is almost always the correct process decision for simple benzoylations [2].

References

• Albericio, F., et al. "Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey." Organic Process Research & Development, 2018. Link

• Coste, J., et al. "PyBOP: A new peptide coupling reagent devoid of toxic HMPA byproduct." Tetrahedron Letters, 1990. Link

• Eskandari, P., et al. "Efficient and convenient synthesis of symmetrical carboxylic anhydrides." Letters in Organic Chemistry, 2017.[8] Link

• Sigma-Aldrich. "Peptide Coupling Reagents Guide." Merck KGaA, Accessed 2024. Link

• Dunetz, J. R., et al. "Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals." Organic Process Research & Development, 2016. Link

• Org. Synth. "p-Fluorobenzoic Acid and Derivatives Purification." Organic Syntheses, Coll. Vol. 2, p. 299. Link

Sources

• 1. reddit.com [reddit.com]
• 2. bachem.com [bachem.com]
• 3. Peptide Coupling Reagents Guide [sigmaaldrich.com]
• 4. peptide.com [peptide.com]
• 5. Amide Synthesis [fishersci.dk]
• 6. globalscientificjournal.com [globalscientificjournal.com]
• 7. researchgate.net [researchgate.net]
• 8. 4-FLUOROBENZOIC ANHYDRIDE synthesis - chemicalbook [chemicalbook.com]

Guide to Reactivity &amp; Application of Substituted Benzoic Anhydrides

Executive Summary

In drug discovery and complex organic synthesis, the choice of acylating agent determines the yield, chemoselectivity, and purity of the final scaffold. While Benzoic Anhydride (

) serves as a baseline reagent, its reactivity is often insufficient for hindered nucleophiles.

This guide analyzes the reactivity landscape of substituted benzoic anhydrides. We compare electronically activated anhydrides (e.g., p-nitrobenzoic anhydride) against sterically tuned systems (e.g., 2-methyl-6-nitrobenzoic anhydride, MNBA ).

Key Insight: Reactivity does not scale linearly with instability. While p-nitro substitution increases electrophilicity via the Hammett effect (

), the ortho-substitution pattern in MNBA provides a unique "molecular spring" effect, enabling high-yield esterifications (Shiina Esterification) under mild conditions where traditional anhydrides fail.

Mechanistic Foundation: Electronic vs. Steric Control

The reactivity of substituted benzoic anhydrides is governed by the electrophilicity of the carbonyl carbon and the stability of the leaving group (the carboxylate anion).

The Hammett Correlation (Electronic Control)

For meta- and para- substituted anhydrides, reactivity follows the Hammett equation:

• Electron-Withdrawing Groups (EWG): Substituents like

  or ( ) withdraw electron density from the carbonyl, increasing susceptibility to nucleophilic attack.

• Electron-Donating Groups (EDG): Substituents like

  ( ) stabilize the carbonyl resonance, decreasing reactivity.

The "Orthogonal" Control (MNBA & Shiina Chemistry)

Simple electronic activation (e.g., p-nitro) often leads to hydrolysis side reactions. MNBA utilizes the ortho-effect. The steric bulk of the 2-methyl group prevents intermolecular aggregation, while the 6-nitro group provides electronic activation. This creates a reagent that is stable to handling but highly reactive upon activation with a nucleophilic catalyst (DMAP).

Visualization: Reactivity Mechanism

Caption: General mechanism of nucleophilic acyl substitution. EWGs accelerate 'k1' by increasing carbonyl electrophilicity.

Comparative Performance Analysis

The following data synthesizes kinetic trends for aminolysis and hydrolysis. The "Relative Reactivity" is normalized to unsubstituted Benzoic Anhydride (

).

Table 1: Reactivity Profile of Substituted Benzoic Anhydrides

Reagent	Substituent ( )	Electronic Effect	Relative Reactivity ( )*	Hydrolytic Stability	Primary Application
4-Methoxybenzoic Anhydride	-0.27	Strong Donor	< 0.2	High	Selective acylation of highly reactive amines
4-Methylbenzoic Anhydride	-0.17	Weak Donor	0.5	High	General synthesis
Benzoic Anhydride	0.00	Neutral	1.0 (Ref)	Moderate	Standard Benzoylation
4-Chlorobenzoic Anhydride	+0.23	Weak Acceptor	~4.5	Moderate	Intermediate reactivity needs
4-Nitrobenzoic Anhydride	+0.78	Strong Acceptor	> 100	Low	Difficult acylations; Kinetic resolution
MNBA (Shiina Reagent)	N/A (Ortho)	Mixed (Steric/Elec)	High (Catalytic)**	High	Macrolactonization; hindered esters

*

values are approximate, derived from aminolysis rate constants in aprotic solvents (e.g., Dioxane/Acetonitrile). ** MNBA reactivity is unique; it is latent until activated by a nucleophilic catalyst (DMAP/TEA), allowing it to surpass even 4-nitro analogues in effective yield for complex syntheses.

Performance Insight: The MNBA Advantage

While 4-Nitrobenzoic anhydride is theoretically more reactive, it is prone to rapid hydrolysis in ambient moisture, leading to the formation of 4-nitrobenzoic acid, which is difficult to remove. MNBA offers a superior profile:

• Latent Reactivity: Stable solid.

• Dual Activation: The 6-nitro group activates the carbonyl, while the 2-methyl group guides the regioselectivity, preventing "double reaction" or disproportionation.

Experimental Protocols

Protocol A: Kinetic Benchmarking (Aminolysis Assay)

Use this protocol to determine the precise reactivity of a new anhydride derivative against a standard amine.

Materials:

• Anhydride substrate (0.01 M)

• Morpholine (Nucleophile, excess pseudo-first-order conditions)

• Solvent: Acetonitrile (HPLC Grade)

• UV-Vis Spectrophotometer (monitoring

  of the amide product)

Workflow:

• Preparation: Dissolve the anhydride in Acetonitrile to a concentration of

  M.

• Baseline: Record UV spectrum of the pure anhydride and pure morpholine to identify non-overlapping windows.

• Initiation: Add Morpholine (10–100 equivalents) to the cuvette.

• Measurement: Monitor absorbance change at product

  (typically 240–280 nm) every 30 seconds for 60 minutes.

• Analysis: Plot

  vs. time. The slope represents .

• Derivation: Calculate second-order rate constant

  .

Protocol B: High-Performance Shiina Esterification (MNBA)

Use this for coupling hindered carboxylic acids with alcohols where standard anhydrides fail.

Reagents:

• Carboxylic Acid (1.0 equiv)[1]

• Alcohol (1.0 equiv)[1]

• MNBA (1.1 equiv)[2]

• Triethylamine (TEA, 2.0 equiv)

• DMAP (0.1 equiv, Nucleophilic Catalyst)

• Solvent: Dichloromethane (DCM) or Toluene

Step-by-Step:

• Charge: To a flame-dried flask under Argon, add MNBA (1.1 equiv) and DMAP (0.1 equiv).

• Solvation: Add anhydrous DCM (0.1 M concentration relative to acid).

• Addition: Add the Carboxylic Acid (1.0 equiv) followed by TEA (2.0 equiv). Stir for 10 minutes. Observation: The solution typically turns yellow due to the formation of the active acyl-pyridinium species.

• Coupling: Add the Alcohol (1.0 equiv).

• Incubation: Stir at room temperature for 1–12 hours.

• Quench: Dilute with saturated

  solution.

• Purification: Extract with DCM, dry over

  , and purify via silica flash chromatography.

Visualizing the Shiina Cycle (MNBA)

This diagram illustrates why MNBA succeeds where simple 4-nitrobenzoic anhydride fails: the catalytic regeneration cycle.

Caption: The Shiina Esterification Cycle. MNBA forms a mixed anhydride, which is then intercepted by DMAP to form the highly reactive acyl-pyridinium species.

References

• Shiina, I., et al. (2002). "A New Condensation Reaction for the Synthesis of Carboxylic Esters from Nearly Equimolar Amounts of Carboxylic Acids and Alcohols Using 2-Methyl-6-nitrobenzoic Anhydride." Chemistry Letters.

• Bunton, C. A., & Fendler, J. H. (1965). "The Hydrolysis of Carboxylic Anhydrides." Journal of Organic Chemistry. (Foundational kinetics on anhydride stability).
• Dhawan, D., & Grover, S. K. (1992). "Hammett correlation in the reaction of substituted benzoic anhydrides." Journal of Physical Organic Chemistry. (Source of values and electronic trends).

• Shiina, I. (2014). "An Adventurous Synthetic Journey with MNBA." Chemical Record.

• Sigma-Aldrich/Merck. "Product Specification: 4-Nitrobenzoic Anhydride."

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. Hydrogen peroxide–urea - Wikipedia [en.wikipedia.org]

Technical Guide: Cost-Benefit Analysis of 4-Fluorobenzoic Anhydride in Synthesis

Executive Summary

In medicinal chemistry, the 4-fluorobenzoyl moiety is a privileged pharmacophore, imparting metabolic stability and lipophilicity to drug candidates (e.g., Haloperidol metabolites, p38 MAP kinase inhibitors).[1] While 4-fluorobenzoyl chloride is the standard reagent for introducing this group, it poses significant challenges regarding selectivity, corrosion, and hydrolytic instability.

4-Fluorobenzoic anhydride emerges as a superior alternative for high-value, acid-sensitive, or complex substrates. Although its initial molar cost is higher, the Total Process Cost (TPC) often favors the anhydride due to simplified workups, elimination of acid scavengers, and the potential for byproduct recycling. This guide provides a technical cost-benefit analysis to assist in reagent selection.

Technical Context: The Fluorine Effect[1]

The introduction of fluorine into a benzoyl group alters the physicochemical profile of the target molecule.[1] The strong electron-withdrawing nature of fluorine at the para-position ($ \sigma_p \approx 0.06 $) modulates the electrophilicity of the carbonyl carbon.

• Metabolic Stability: Blocks P450 oxidation at the para-position.

• Lipophilicity: Increases

  , enhancing membrane permeability.

• Binding Affinity: The C-F bond can engage in orthogonal multipolar interactions within protein active sites.

Comparative Analysis: Anhydride vs. Chloride

The choice between the anhydride and the chloride is not merely about cost; it is a trade-off between reactivity and selectivity .

Mechanistic & Performance Metrics

Feature	4-Fluorobenzoyl Chloride	4-Fluorobenzoic Anhydride
CAS Number	403-43-0	2557-29-1 (Generic)
Reactivity	High (Aggressive)	Moderate (Tunable)
Byproduct	HCl (Gas/Acidic)	4-Fluorobenzoic Acid (Solid)
Atom Economy	High (~75-80%)	Lower (~50%) without recycling
Moisture Sensitivity	High (Rapid hydrolysis)	Low (Stable solid)
Selectivity	Low (Attacks multiple nucleophiles)	High (Chemoselective)
Handling	Fuming liquid/Lachrymator	Stable crystalline solid

The "Hidden" Costs of Acid Chlorides

While the chloride is cheaper per gram, it incurs downstream costs:

• Scavengers: Requires stoichiometric bases (Et

  N, Pyridine) to neutralize HCl, generating amine salts that complicate purification.

• Corrosion: HCl gas requires Hastelloy or glass-lined reactors, increasing capital expenditure (CapEx).

• Side Reactions: The high electrophilicity can lead to bis-acylation or elimination reactions in sensitive substrates.

The "Green" Advantage of Anhydrides

The anhydride reaction is cleaner. The byproduct is 4-fluorobenzoic acid , which precipitates in non-polar solvents (e.g., hexanes, cold ether) and can be recovered via filtration.

• Recycling Protocol: The recovered acid can be reconverted to the anhydride using thionyl chloride followed by carboxylate salt displacement, closing the loop.

Visualizing the Pathways

The following diagram illustrates the divergent pathways and the critical "decision points" for choosing between the two reagents.

Caption: Comparative reaction pathways. The chloride route generates corrosive HCl, while the anhydride route produces a recyclable solid acid byproduct.

Experimental Protocol: Selective Acylation

Scenario: Acylation of a secondary alcohol in the presence of an acid-labile acetal protecting group. Rationale: Using acid chloride would generate HCl, risking deprotection of the acetal. The anhydride provides neutral conditions.

Materials

• Substrate: 1.0 eq (Alcohol with acetal group)

• Reagent: 4-Fluorobenzoic anhydride (1.1 eq)

• Catalyst: 4-Dimethylaminopyridine (DMAP) (0.1 eq)

• Solvent: Dichloromethane (DCM) (Anhydrous)[2]

• Base: Pyridine (Optional, 1.0 eq, only if extreme buffering is needed)

Step-by-Step Methodology

• Preparation: In a flame-dried round-bottom flask under N

  atmosphere, dissolve the Substrate (10 mmol) in anhydrous DCM (50 mL).

• Addition: Add 4-Fluorobenzoic anhydride (11 mmol, 2.86 g). The solid dissolves readily.

• Catalysis: Add DMAP (1 mmol, 122 mg) in one portion.

  • Mechanism:[1][3][4] DMAP attacks the anhydride to form a reactive N-acylpyridinium ion intermediate, which is more electrophilic than the anhydride but less aggressive than the acid chloride [1].

• Reaction: Stir at room temperature (20-25°C). Monitor via TLC (typically 2-4 hours).

• Workup (Self-Validating Step):

  • Dilute with Et

    O.

  • Wash with saturated NaHCO

    (removes unreacted anhydride as carboxylate).

  • Wash with 1M NaHSO

    (removes DMAP/Pyridine).

  • Validation: Check pH of aqueous layers to ensure complete removal of base/acid.

• Purification: Dry organic layer over MgSO

  , filter, and concentrate. Recrystallize or flash chromatography.

Expected Outcome: >90% Yield, >99% retention of acetal protecting group.

Decision Matrix: When to Use What

Use the following logic flow to determine the most cost-effective reagent for your specific campaign.

Caption: Decision tree for reagent selection based on substrate sensitivity, scale, and cost constraints.

References

• Steglich, W.; Höfle, G. (1969). "N,N-Dimethyl-4-pyridinamine, a very effective acylation catalyst." Angewandte Chemie International Edition, 8(12), 981. Link

• BenchChem. (2025).[5][6] "A Comparative Benchmark: 4-Bromobenzoyl Chloride Versus Alternative Acylating Agents." BenchChem Technical Guides. Link

• Constable, D. J. C., et al. (2002). "Green Chemistry Metrics: Measuring the Greenness of a Chemical Process." Green Chemistry, 4, 521-527. (Context for Atom Economy calculations). Link

• Organic Syntheses. "Benzoic Anhydride." Org.[3] Synth. 1923, 3, 21. (Foundational protocol for anhydride synthesis/purification). Link

• PubChem. "4-Fluorobenzoic acid (Compound)."[7] National Library of Medicine. Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. youtube.com [youtube.com]
• 4. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 5. benchchem.com [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 4-Fluorobenzohydrazide | C7H7FN2O | CID 9972 - PubChem [pubchem.ncbi.nlm.nih.gov]

Analytical Characterization of 4-Fluorobenzoic Anhydride: A Comparative Technical Guide

Executive Summary

4-Fluorobenzoic anhydride (CAS 456-22-4) is a critical acylating agent utilized in the synthesis of fluorinated pharmaceuticals and peptide derivatives. While often preferred over 4-fluorobenzoyl chloride for its milder reactivity and lack of HCl byproduct, its analytical characterization presents unique challenges. The primary critical quality attribute (CQA) is the content of 4-fluorobenzoic acid , its hydrolysis degradation product.

This guide objectively compares analytical techniques for characterizing 4-fluorobenzoic anhydride, moving beyond basic identification to high-fidelity quantitative assessment. We establish

F-NMR as the gold standard for structural integrity and Derivatization-HPLC as the most robust method for purity quantitation, rejecting direct reverse-phase HPLC due to on-column hydrolysis artifacts.

Comparative Analysis of Analytical Techniques

The following table synthesizes the performance of standard analytical techniques applied to 4-fluorobenzoic anhydride (4-FBA).

Feature	F-NMR Spectroscopy	Derivatization-HPLC (UV)	FT-IR Spectroscopy	Direct RP-HPLC
Primary Utility	Structural ID & Impurity Profiling	Quantitative Purity Assay	Rapid ID / Goods-in Check	NOT RECOMMENDED
Specificity	High (Resolves Anhydride vs. Acid vs. Chloride)	High (Resolves Derivative vs. Acid)	Medium (Functional group only)	Low (Artifact generation)
LOD/Sensitivity	Medium (~0.1%)	High (<0.05%)	Low (>1%)	N/A
Sample Prep	Minimal (Dissolve in solvent)	Moderate (Reaction required)	Minimal (Neat/ATR)	Minimal
Key Limitation	Instrument availability/cost	Requires derivatization step	Difficult to quantify low-level acid	Hydrolysis during analysis

Technique 1: F-NMR Spectroscopy (The Structural Gold Standard)

Why It Wins

Unlike

H-NMR, where the symmetrical nature of the anhydride and the acid impurity results in overlapping aromatic multiplets, F-NMR offers a distinct chemical shift environment. The electron-withdrawing nature of the anhydride carbonyls versus the carboxylic acid proton creates a resolvable shift difference, allowing for simultaneous identification and integration without derivatization.

Experimental Protocol

• Solvent: Acetone-

  or DMSO- (Avoid protic solvents like Methanol- which may cause solvolysis).

• Internal Standard:

  -Trifluorotoluene ( -63.7 ppm) or Hexafluorobenzene ( -164.9 ppm).

• Acquisition Parameters:

  • Relaxation Delay (

    ): seconds (Critical for accurate integration of fluorine signals).

  • Scans: 32–64.

Data Interpretation[1][2][3][4][5][6][7][8]

• 4-Fluorobenzoic Acid (Impurity):

  -106.0 to -108.0 ppm (depending on solvent/concentration).

• 4-Fluorobenzoic Anhydride (Analyte): Distinct singlet signal, typically shifted 1–2 ppm from the acid.

• 4-Fluorobenzoyl Chloride (Precursor): Distinct signal, often deshielded relative to the anhydride.

Expert Insight: Always spike a small aliquot of pure 4-fluorobenzoic acid into your NMR tube if peak assignment is ambiguous. The "impurity" peak will grow, confirming the assignment.

Technique 2: Derivatization-HPLC (The Quantitative Workhorse)

The Hydrolysis Problem

Direct analysis of anhydrides using standard Reverse-Phase (RP) HPLC requires aqueous mobile phases. 4-Fluorobenzoic anhydride is moisture-sensitive and will hydrolyze to the acid during the run, leading to split peaks, tailing, and artificially high acid content results.

The Solution: Pre-Column Derivatization

To accurately quantify purity, the anhydride must be converted into a stable amide using a primary amine. The acid impurity remains unreacted (or forms a salt) and can be chromatographically separated.

Validated Workflow: Butylamine Derivatization

• Reagent Preparation: Prepare a 0.1 M solution of n-butylamine in dry Acetonitrile (MeCN).

• Sample Prep: Dissolve ~10 mg of 4-FBA sample in 5 mL of the butylamine reagent.

• Reaction: Vortex and let stand at Room Temperature for 10 minutes.

  • Mechanism:[1][2]

  • Note: The reaction produces 1 equivalent of acid for every mole of anhydride. This stoichiometry must be accounted for, OR the method focuses on quantifying the ratio of the amide peak to the excess acid peak (subtractive calculation).

  • Better Alternative (Direct Purity): React with excess methanol (methanolysis) to form the Methyl Ester.

    • Protocol: Dissolve in MeOH with catalytic

      or Imidazole. Heat at 40°C for 30 mins.

    • Analyte: Methyl 4-fluorobenzoate.

    • Impurity: 4-fluorobenzoic acid (does not esterify rapidly under mild conditions without catalyst, or use a specific catalyst that selects for anhydride).

    • Preferred:Morpholine Derivatization . Morpholine reacts instantly with anhydrides to form the amide.

Recommended Protocol (Morpholine Method)

• Column: C18 (e.g., Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.

• Mobile Phase: Gradient of 0.1%

  in Water (A) / Acetonitrile (B).

• Detection: UV at 254 nm.

• Logic:

  • Peak A: Morpholine derivative (Stable). Represents the Anhydride.[3][4][5][6][7]

  • Peak B: 4-Fluorobenzoic acid (Original impurity + 1 eq generated).

  • Calculation: This method is complex for direct purity %.

  • Simpler Approach: Normal Phase HPLC (Hexane/Ethanol) on a Silica or Diol column avoids water entirely, allowing direct quantification of the anhydride vs. acid.

Technique 3: FT-IR Spectroscopy (Rapid Identification)

IR is the fastest method to confirm you actually have the anhydride and not the acid.

• Characteristic Doublet: Anhydrides exhibit two carbonyl stretching bands due to symmetric and asymmetric coupling.

  • Asymmetric Stretch: ~1750 cm

    (Strong).

  • Symmetric Stretch: ~1820 cm

    (Weak to Medium).

  • Note: This doublet is diagnostic.[5] 4-Fluorobenzoic acid will show a single broad band ~1680–1700 cm

    .

• Criteria for Pass: Presence of distinct doublet at 1750/1820 cm

  and absence (or low intensity) of broad -OH stretch at 2500–3300 cm .

Visualization of Analytical Workflows

The following diagram illustrates the decision logic for characterizing 4-Fluorobenzoic Anhydride.

Caption: Analytical decision tree highlighting the risks of direct RP-HPLC and the superiority of NMR and Derivatization techniques.

Handling & Stability Comparison

Property	4-Fluorobenzoic Anhydride	4-Fluorobenzoyl Chloride
Moisture Sensitivity	High (Slow hydrolysis to acid)	Extreme (Violent hydrolysis, HCl fumes)
Storage	Desiccator, <25°C, under N2	Corrosives cabinet, <25°C, double-sealed
Byproducts	4-Fluorobenzoic acid (benign solid)	HCl (corrosive gas) + Acid
Analytical Risk	Hydrolysis on column	Hydrolysis + Corrosion of instrument

Recommendation: While the anhydride is easier to handle than the chloride, it must still be protected from atmospheric moisture to maintain analytical integrity. Always equilibrate reagents to room temperature in a desiccator before opening.

References

• ChemicalBook. (2025). 4-Fluorobenzoic anhydride Product Properties and Synthesis. Retrieved from

• Spectroscopy Online. (2018). The C=O[8][5][6][9] Bond, Part IV: Acid Anhydrides. Retrieved from

• Thermo Scientific Chemicals. (2025). 4-Fluorobenzoic anhydride, 97%. Retrieved from

• University of California, Santa Barbara. (n.d.). 19F NMR Chemical Shifts and Coupling Constants. Retrieved from

• LibreTexts Chemistry. (2022).[9] Spectroscopy of Carboxylic Acid Derivatives. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CN104098464A - Preparation method for 4-fluorobenzoyl chloride - Google Patents [patents.google.com]
• 3. koyonchem.com [koyonchem.com]
• 4. chem.pg.edu.pl [chem.pg.edu.pl]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. shimadzu.com [shimadzu.com]
• 8. spcmc.ac.in [spcmc.ac.in]
• 9. chem.libretexts.org [chem.libretexts.org]

Validating the Purity of Synthesized 4-Fluorobenzoic Anhydride: A Multi-Phased Approach

Executive Summary

In the synthesis of fluorinated pharmaceutical intermediates, 4-Fluorobenzoic anhydride serves as a critical acylating agent. Its high reactivity, however, makes it prone to rapid hydrolysis, reverting to its starting material, 4-fluorobenzoic acid . This instability renders standard "off-the-shelf" analytical certificates unreliable if the material has been stored improperly.

This guide outlines a self-validating, multi-phased protocol to determine purity. Unlike generic guides, we prioritize methods that distinguish the active anhydride functionality from the inactive hydrolyzed acid—a distinction that simple HPLC often misses due to on-column hydrolysis.

Method	Primary Utility	Key Differentiator
Melting Point	Rapid "Go/No-Go" Check	Huge differential ( C) between product and impurity.
Quantitative F NMR	Absolute Purity	Distinct chemical shifts without chemical derivatization.
Double Titration	Functional Activity	Quantifies active anhydride content vs. free acid content.
Derivatized HPLC	Trace Profiling	Stabilizes the anhydride as an amide for precise impurity separation.

Phase 1: The "Go/No-Go" Identity Check (Physical Properties)

Before investing time in spectral analysis, perform a rapid physical check. The melting point difference between the anhydride and its hydrolysis product is drastic, making this the most effective initial screen.

• 4-Fluorobenzoic Anhydride MP: 107–109 °C

• 4-Fluorobenzoic Acid (Impurity) MP: 182–184 °C

Protocol:

• Dry a small sample in a vacuum desiccator (over

  ) for 1 hour to remove surface moisture.

• Measure MP using a capillary apparatus with a ramp rate of 2 °C/min.

• Decision: If the onset of melting is >115 °C, significant hydrolysis has occurred. Reject batch.

Phase 2: Structural Validation (Spectroscopy)

A. Infrared Spectroscopy (FT-IR)

IR provides the quickest confirmation of the anhydride functional group.

• Anhydride Signature: Look for the characteristic carbonyl doublet (symmetric and asymmetric stretching) at approximately 1785 cm⁻¹ and 1720 cm⁻¹ .

• Impurity Flag: A broad absorption between 2500–3300 cm⁻¹ indicates the O-H stretch of the free acid. A single carbonyl peak around 1680 cm⁻¹ suggests complete hydrolysis.

B. Nuclear Magnetic Resonance (NMR)

NMR is superior to HPLC for this compound because it is non-destructive and can be performed in anhydrous solvents (e.g., DMSO-

or CDCl ), preventing in-situ hydrolysis.

F NMR (The Specialist Tool)

Fluorine NMR is highly sensitive to the electronic environment. The electron-withdrawing nature of the anhydride group shifts the fluorine signal compared to the free acid.

• Protocol: Dissolve ~10 mg sample in CDCl

  .

• Observation: The

  F signal for the anhydride will appear distinct (typically downfield) from the free acid signal (-108 ppm).

• Quantitative Analysis (qNMR): Add a known mass of an internal standard (e.g.,

  -trifluorotoluene, -63 ppm) to calculate absolute purity.

H NMR

• Anhydride: Aromatic signals only.

• Acid Impurity: Look for the broad singlet carboxylic proton at ~13.0 ppm . Its absence suggests high purity, though rapid exchange with trace water can sometimes broaden this peak into the baseline.

Phase 3: Quantitative Functional Purity (The "Double Titration" Method)

This is the Gold Standard for validating the reactivity of the material. It mathematically separates the anhydride content from the free acid impurity using two parallel titrations.

The Logic

• Titration A (Hydrolysis): Converts Anhydride to 2 moles of Acid. Measures Total Acidity.

• Titration B (Morpholine): Converts Anhydride to 1 mole Amide + 1 mole Acid. Measures (Anhydride + Free Acid).

Protocol

Reagents: 0.1 N NaOH (standardized), Morpholine (reagent grade), Methanol (neutralized).

Step 1: Total Acidity (Titration A)

• Weigh ~0.5 g sample (

  ) into a flask.

• Add 25 mL Pyridine/Water (3:1) and reflux for 10 min to hydrolyze completely.

• Titrate with 0.1 N NaOH (

  ) using Phenolphthalein.

  • Equation:

Step 2: Morpholine Reactivity (Titration B)

• Weigh ~0.5 g sample (

  ) into a dry flask.

• Add 25 mL of 0.2 M Morpholine in Methanol. Allow to stand for 5 min.

  • Reaction:

• Titrate the mixture with 0.1 N NaOH (

  ). Note: This titrates the acid formed and the free acid. The amide and excess morpholine are neutral to phenolphthalein in this context or require specific indicator adjustment.

  • Refined Industry Standard: A more robust variant involves reacting with excess morpholine and back-titrating the excess morpholine with HCl using an indicator like Methyl Red. Let's use the Morpholine-Acid Titration for simplicity in calculation if reagents are pure:

  • Equation:

Calculation: By combining the results (normalized for weight), you can solve for the Anhydride %:

(Note: This logic assumes neutralizes 2 equivalents and neutralizes 1 equivalent per anhydride molecule.)[1]

Figure 1: Logical flow of the Double Titration method to mathematically isolate anhydride purity.

Phase 4: Trace Impurity Profiling (Derivatized HPLC)

Direct HPLC analysis of anhydrides is flawed because the moisture in the mobile phase (even in "organic" phases) causes on-column hydrolysis, leading to split peaks or false "acid" readings.

Solution: Pre-column Derivatization with Butylamine . This converts the unstable anhydride into a stable N-butyl-4-fluorobenzamide , which can be easily chromatographed.

Protocol:

• Sample Prep: Dissolve 10 mg sample in 1 mL anhydrous acetonitrile.

• Derivatization: Add 50 µL n-Butylamine. Shake for 1 min. (Reaction is instantaneous).

  • Anhydride

    N-butyl-4-fluorobenzamide + 4-Fluorobenzoic acid (salt).

  • Free Acid

    4-Fluorobenzoic acid (butylammonium salt).

• Analysis: Inject onto C18 Column (e.g., Agilent Zorbax Eclipse).

  • Mobile Phase: Acetonitrile : Water (0.1% H3PO4) Gradient.

  • Detection: UV @ 254 nm.

• Interpretation:

  • The Amide peak represents the Anhydride.

  • The Acid peak represents the sum of the original free acid + the acid byproduct of the derivatization.

  • Note: This is best for qualitative profiling (finding other impurities like starting materials) rather than absolute quantitation of the acid/anhydride ratio.

Summary of Validation Methods

Feature	NMR ( F)	Double Titration	Derivatized HPLC
Specificity	High	High (Functional)	High (for non-acid impurities)
Speed	Fast (15 min)	Slow (1-2 hours)	Medium (45 min)
Sample Size	~10 mg	~1-2 g	~10 mg
Primary Risk	Solvent moisture	Titration error	Incomplete derivatization
Best For	Final Purity Cert	Process Scale-Up	Impurity ID

References

• Org. Synth. 1923, 3, 21. Benzoic Anhydride Synthesis and Purification. (Foundational method for aromatic anhydrides).

• Siggia, S., & Hanna, J. G. (1979).Quantitative Organic Analysis via Functional Groups.

• ChemicalBook. 4-Fluorobenzoic anhydride Product Properties & Melting Point Data.

• Thermo Scientific Chemicals. 4-Fluorobenzoic anhydride Specification Sheet.

• NIST Chemistry WebBook. 4-Fluorobenzoic acid IR and Mass Spectra.

Sources

• 1. rsc.org [rsc.org]

Strategic Derivatization: LC-MS Analysis of Reactions Involving 4-Fluorobenzoic Anhydride

Executive Summary

In the high-stakes environment of drug development and metabolomics, "standard" methods often fail to resolve polar nucleophiles (amines, alcohols, phenols) from the solvent front or complex matrices. 4-Fluorobenzoic anhydride (4-FBA) represents a tactical middle ground in the derivatization arsenal. Unlike the highly labile pentafluorobenzoyl reagents or the chromatographically weak acetylating agents, 4-FBA offers a balance of hydrophobic retention shifting , diagnostic fragmentation (m/z 123.02) , and reaction stability .

This guide objectively compares 4-FBA against standard alternatives, providing a validated workflow for monitoring acylation reactions and quantifying trace nucleophiles.

Part 1: The Chemistry of Detection (Mechanism & Logic)

To use 4-FBA effectively, one must understand the causality of the signal enhancement. The reagent functions via nucleophilic acyl substitution, converting polar active hydrogens into lipophilic fluorobenzoyl derivatives.

The "Fluorine Shift" Effect

The introduction of the 4-fluorobenzoyl moiety serves two critical analytical functions:

• Chromatographic Orthogonality: The aromatic ring combined with the electronegative fluorine atom significantly increases LogP (lipophilicity). This shifts analytes away from the ion-suppression zone (void volume) on Reverse Phase (C18) columns.

• Diagnostic Ionization: Under ESI(+) conditions, the amide/ester bond is the site of protonation. Collision-Induced Dissociation (CID) typically yields a highly stable acylium ion (m/z 123.02 ), serving as a universal "surrogate" transition for any derivatized analyte.

Reaction Pathway Visualization

The following diagram illustrates the reaction workflow and the resulting mass spectrometric behavior.

Figure 1: Reaction mechanism and downstream MS detection pathway. The formation of the m/z 123.02 ion is the key confirmation of successful derivatization.

Part 2: Comparative Performance Analysis

Why choose 4-FBA over the cheaper Benzoic Anhydride or the more reactive Pentafluorobenzoyl Chloride?

Table 1: Comparative Analysis of Acylating Reagents for LC-MS

Feature	Acetic Anhydride (AA)	Benzoic Anhydride (BA)	4-Fluorobenzoic Anhydride (4-FBA)	Pentafluorobenzoyl Chloride (PFB-Cl)
Reactivity	Moderate	Moderate	Moderate	High (Moisture Sensitive)
Stability	High	High	High	Low (Hydrolyzes rapidly)
Retention Shift	Low (Early elution)	Medium	High (F-tag effect)	Very High
ESI(+) Sensitivity	Low enhancement	Good (m/z 105)	Excellent (m/z 123)	Poor (Electron withdrawing)
ESI(-) / NCI	Poor	Poor	Moderate	Excellent (Electron Capture)
Cost	Very Low	Low	Moderate	High
Primary Use Case	GC-MS, simple acetylation	General LC-MS	Trace LC-MS, Metabolic Stability	NCI-GC-MS, Ultra-trace

Analytical Insight:

• Select 4-FBA when: You need to push a polar amine/alcohol onto a C18 column and you are using ESI(+) mode. The single fluorine atom provides enough lipophilicity to improve peak shape without suppressing the protonation of the amide nitrogen (unlike PFB, where 5 fluorines withdraw so much electron density that [M+H]+ formation is difficult).

• Select PFB-Cl when: You are using Negative Chemical Ionization (NCI) or ESI(-).

Part 3: Validated Experimental Protocol

This protocol is designed for the derivatization of primary/secondary amines or alcohols in biological matrices (plasma/urine) or reaction mixtures.

Reagents Required[1][2][3][4][5][6]

• Reagent: 4-Fluorobenzoic anhydride (10 mg/mL in Acetonitrile).

• Catalyst: 4-Dimethylaminopyridine (DMAP) (5 mg/mL in Acetonitrile).

• Quench: 5% Ammonium Bicarbonate or 1% Formic Acid (depending on analyte stability).

Step-by-Step Workflow

• Sample Preparation:

  • Aliquot 50 µL of sample (or reaction mixture).

  • Evaporate to dryness under Nitrogen if solvent is incompatible (e.g., alcohols). Reconstitute in 50 µL Acetonitrile.

  • Critical: Ensure sample pH is neutral/basic. Acidic salts will inhibit the reaction.

• Derivatization Reaction:

  • Add 25 µL DMAP catalyst solution .

  • Add 50 µL 4-FBA reagent solution .

  • Vortex mix for 30 seconds.

  • Incubate: Heat at 60°C for 20 minutes (for amines) or 45 minutes (for hindered alcohols).

  • Self-Validation Check: The solution should remain clear. Cloudiness indicates moisture contamination or salt precipitation.

• Quenching & Cleanup:

  • Add 100 µL of 5% Ammonium Bicarbonate . This hydrolyzes excess anhydride into 4-fluorobenzoic acid (which elutes early/separately).

  • Vortex and centrifuge at 10,000 x g for 5 minutes.

  • Transfer supernatant to LC vial.

• LC-MS/MS Acquisition:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50mm, 1.8µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.[1]

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 8 minutes. (Expect 4-FBA derivatives to elute between 4.5 - 6.5 min).

Part 4: Data Interpretation & Troubleshooting

Fragmentation Logic (Graphviz)

Understanding the fragmentation is vital for setting up Multiple Reaction Monitoring (MRM) transitions.

Figure 2: ESI(+) Fragmentation pathway. The m/z 123.02 ion is the specific "fingerprint" of the 4-fluorobenzoyl group.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Sensitivity	Ion Suppression from excess reagent	Ensure the Quench step (Step 3) is performed. The free acid must be chromatographically separated from the analyte.
Incomplete Reaction	Water in solvent	Anhydrides hydrolyze in water. Use anhydrous Acetonitrile (MeCN) and keep bottles sealed.
Broad Peaks	Column Overloading	The 4-FBA reagent is in large excess. Inject less volume (1-2 µL) or use a divert valve to send the first 2 minutes (containing free acid) to waste.
No m/z 123 fragment	Wrong Collision Energy	The benzoyl cation is stable. Increase Collision Energy (CE) by +5-10V compared to standard peptides.

References

• Santa, T. (2011). Derivatization reagents in liquid chromatography/electrospray ionization tandem mass spectrometry for biomedical analysis. Drug Discovery Therapeutics. Link

• Sigma-Aldrich. (2023). 4-Fluorobenzoic anhydride Product Specification & Properties. Merck/Sigma-Aldrich. Link

• Xu, F., et al. (2011). Liquid Chromatography/Mass Spectrometry Method for Determination of Perfluorooctane Sulfonyl Fluoride upon Derivatization with Benzylamine.[2] Analytical Chemistry. Link

• Peterka, O., et al. (2021).[3] Simple and Reproducible Derivatization with Benzoyl Chloride: Improvement of Sensitivity for Multiple Lipid Classes in RP-UHPLC/MS. Analytical Chemistry (NIH PubMed Central). Link

• Kostiainen, R., et al. (2003). Effect of eluent on the ionization process in liquid chromatography-mass spectrometry. Journal of Chromatography A. Link

Sources

• 1. Enhancing Sensitivity of Liquid Chromatography–Mass Spectrometry of Peptides and Proteins Using Supercharging Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Carboxylic Acid Activation: A Comparative Analysis of Modern Coupling Reagents

For researchers, scientists, and drug development professionals, the efficient and high-fidelity formation of an amide bond is a cornerstone of chemical synthesis. From peptide synthesis to the development of small molecule therapeutics, the ability to couple a carboxylic acid with an amine is paramount. The direct condensation of these moieties is thermodynamically unfavorable under ambient conditions, necessitating the "activation" of the carboxylic acid to facilitate the reaction.[1] This guide provides an in-depth, objective comparison of the most common classes of activating agents, moving beyond mere protocols to explain the causality behind reagent choice and its impact on yield, purity, and stereochemical integrity.

The Fundamental Principle: Carboxylic Acid Activation

The core strategy behind amide bond formation is the conversion of the carboxylic acid's hydroxyl group into a better leaving group.[2] This is achieved by reacting the acid with a coupling reagent to form a highly reactive intermediate. This intermediate is then susceptible to nucleophilic attack by an amine, forming the desired amide bond and releasing the activated leaving group. The efficiency of this two-step process—activation followed by acylation—is highly dependent on the nature of the activating agent.[2]

Caption: General workflow for amide bond formation.

The Workhorses: A Comparative Look at Activating Agents

The modern synthetic chemist has a diverse toolkit of activating agents, primarily categorized into carbodiimides and onium salts (phosphonium and aminium/uronium types). Each class possesses a distinct mechanism, efficiency profile, and set of potential side reactions.

Carbodiimides (e.g., DCC, DIC, EDC)

Carbodiimides were among the first reagents to gain widespread use and remain relevant, especially in solution-phase synthesis.[2] Their mechanism involves the reaction with a carboxylic acid to form a highly reactive O-acylisourea intermediate.[3] This intermediate can then react with an amine to form the amide.

However, the O-acylisourea is prone to a debilitating side reaction: an intramolecular rearrangement to a stable, unreactive N-acylurea, which terminates the desired reaction pathway.[2] Furthermore, activation with carbodiimides alone can lead to significant racemization of chiral carboxylic acids.[4]

The Causality of Additives: To mitigate these issues, additives like 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt) are almost universally employed. These additives rapidly convert the O-acylisourea into the corresponding OBt or OAt active esters. These esters are more stable than the O-acylisourea, preventing N-acylurea formation, yet are sufficiently reactive to acylate the amine with significantly suppressed racemization.[4]

Caption: Activation mechanism of phosphonium salts.

b) Aminium/Uronium Salts (e.g., HBTU, HATU, HCTU, COMU)

Though historically called uronium salts, structural studies revealed most of these reagents, like HBTU and HATU, possess an aminium (or guanidinium) structure. [4]In these reagents, a carbon atom is the activation site. [5]They are highly reactive and efficient, making them extremely popular for routine and difficult couplings.

Their main drawback is the potential for a side reaction where the reagent can react with the free N-terminal amine of a peptide, leading to a guanidinylated, chain-terminated byproduct. [4]This is particularly problematic when the coupling reaction is slow or if excess coupling reagent is used. The reactivity of these reagents is largely dictated by the nature of the built-in leaving group. [6]This gives rise to a clear hierarchy of efficiency:

• HATU , based on the more acidic HOAt, is significantly more reactive and provides better protection against racemization than its HOBt-based counterpart, HBTU . [4][6]* HCTU , based on 6-Cl-HOBt, is also more reactive than HBTU. [6]* COMU , a third-generation reagent, incorporates an OxymaPure leaving group. It demonstrates superior or equivalent performance to HATU, with the added benefits of being non-explosive, having excellent solubility, and generating water-soluble byproducts. [3][4]

Caption: Experimental workflow for comparing activating agents.

Step-by-Step Methodology

Objective: To compare the efficiency (yield, purity) and racemization suppression of different activating agents (e.g., DIC/HOBt, HBTU, HATU, COMU) for the synthesis of Z-Gly-Phe-Val-Resin.

• Resin Preparation:

  • Swell 100 mg of Wang resin in N,N-Dimethylformamide (DMF) for 1 hour in a peptide synthesis vessel.

  • Drain the DMF.

• First Amino Acid Loading (Valine):

  • Dissolve Fmoc-L-Val-OH (4 equivalents relative to resin loading), HOBt (4 eq.), and DIC (4 eq.) in DMF.

  • Add the solution to the resin and agitate for 4 hours at room temperature.

  • Wash the resin thoroughly with DMF, Dichloromethane (DCM), and Methanol, then dry.

  • Rationale: This step attaches the C-terminal amino acid to the solid support. DIC/HOBt is a standard method for this initial esterification.

• Fmoc Deprotection:

  • Add a solution of 20% piperidine in DMF to the resin.

  • Agitate for 5 minutes, drain, and repeat with fresh solution for 15 minutes.

  • Wash the resin thoroughly with DMF.

  • Rationale: This removes the temporary Fmoc protecting group from the N-terminus, making it available for the next coupling step.

• Second Amino Acid Coupling (Phenylalanine):

  • This is the comparative step. Prepare four separate reaction vessels.

  • In each vessel, pre-activate Fmoc-L-Phe-OH (3 eq.) with the chosen coupling agent (3 eq.) and a suitable base (e.g., DIEA, 6 eq.) in DMF for 5 minutes.

    • Vessel A: DIC (3 eq.) + HOBt (3 eq.)

    • Vessel B: HBTU (3 eq.) + DIEA (6 eq.)

    • Vessel C: HATU (3 eq.) + DIEA (6 eq.)

    • Vessel D: COMU (3 eq.) + DIEA (3 eq.) (Note: COMU often requires less base) [4] * Add the activated amino acid solution to the deprotected resin. Agitate for 1-2 hours.

  • Wash the resin thoroughly with DMF.

  • Rationale: This step forms the critical Phe-Val peptide bond. By running these reactions in parallel, a direct comparison of the reagents' ability to facilitate this coupling can be made.

• Repeat Deprotection and Final Coupling (Glycine):

  • Repeat Step 3 (Fmoc Deprotection).

  • Couple Z-Gly-OH using the same activating agent protocol as in Step 4 for each respective vessel.

  • Wash the resin with DMF, DCM, and dry.

• Cleavage and Analysis:

  • Treat a small, known weight of dried resin from each vessel with a cleavage cocktail (e.g., 95% TFA, 2.5% Water, 2.5% TIS) for 2 hours.

  • Precipitate the crude peptide in cold diethyl ether.

  • Analyze the crude product from each reaction by RP-HPLC to determine purity and yield.

  • Use chiral chromatography or a suitable derivatization method to quantify the percentage of the D-Phe diastereomer (racemization).

Conclusion and Recommendations

The selection of a carboxylic acid activating agent is a critical decision that profoundly impacts synthetic outcomes. While classic carbodiimides remain a cost-effective option for some applications, their limitations in speed and side-reaction potential have led to the dominance of onium salt-based reagents.

• For Routine, High-Throughput Synthesis: HBTU and HCTU offer a good balance of reactivity and cost.

• For Difficult or Sterically Hindered Couplings: HATU is the proven gold standard, offering superior reactivity and low racemization. *[4] For Maximum Efficiency and Safety: COMU represents the state-of-the-art, providing yields often superior to HATU with a significantly improved safety profile and "greener" byproducts. I[3]t is the recommended choice for critical applications where purity and yield are paramount.

• When Guanidinylation Must Be Avoided: Phosphonium reagents like PyBOP are the safest choice, for instance in fragment condensations or cyclizations where the N-terminus is exposed for extended periods.

By understanding the mechanisms, relative efficiencies, and potential pitfalls of each class of reagent, researchers can make informed decisions, optimizing their synthetic strategies to achieve their goals with the highest degree of confidence and success.

References

• Luxembourg Bio Technologies. Coupling Reagents. [Online] Available at: [Link]

• Aapptec Peptides. Coupling Reagents. [Online] Available at: [Link]

• Luxembourg Bio Technologies. Comparison of various coupling reagents in solid-phase aza-peptide synthesis. [Online] Available at: [Link]

• Rojas Lab. Coupling Reagents, Protecting Groups, and Solid-Phase Peptide Synthesis. [Online Video] 2024. Available at: [Link]

• ResearchGate. Comparison of the Yield and Racemization of Z-Gly-Phe-Val-OMe Synthesized Using Various Coupling Reagents. [Online] Available at: [Link]

• Aapptec Peptides. Carbodiimides and Additives. [Online] Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. PyBOP vs. BOP: A Comparative Analysis for Peptide Synthesis. [Online] Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. TBTU vs. Other Peptide Coupling Reagents: A Comparative Advantage. [Online] Available at: [Link]

• El-Faham, A., & Albericio, F. (2011). Peptide coupling reagents, more than a letter soup. Chemical Reviews, 111(11), 6557-6602. [Online] Available at: [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Online] Available at: [Link]

• Subirós-Funosas, A., et al. (2013). COMU: scope and limitations of the latest innovation in peptide acyl transfer reagents. CHIMIA International Journal for Chemistry, 67(4), 233-237.

• Albericio, F., & El-Faham, A. (2018). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 22(7), 760-772. [Online] Available at: [Link]

• Chemistry LibreTexts. 20.1: Reactions of Carboxylic Acids. [Online] 2019. Available at: [Link]

• Dunetz, J. R., et al. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development, 20(2), 140-177. [Online] Available at: [Link]

Sources

• 1. bachem.com [bachem.com]
• 2. luxembourg-bio.com [luxembourg-bio.com]
• 3. peptide.com [peptide.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Technical Guide: 4-Fluorobenzoic Anhydride vs. 4-Fluorobenzoyl Chloride in Organic Synthesis

Executive Summary

In the synthesis of fluorinated pharmaceutical intermediates, the introduction of the 4-fluorobenzoyl moiety is a ubiquitous step.[1][2] While 4-fluorobenzoyl chloride (4-FBC) is the traditional reagent of choice due to its high reactivity and low cost, it poses significant challenges in late-stage functionalization due to the generation of corrosive HCl and its "scorched earth" reactivity profile.

4-Fluorobenzoic anhydride (4-FBA) offers a superior alternative for high-value, acid-sensitive substrates. As a stable solid (mp ~108°C), it eliminates the handling hazards of fuming acid chlorides. Chemically, it provides a milder acylation pathway that preserves acid-labile protecting groups (e.g., BOC, TBS) and reduces racemization in chiral centers.

This guide details the mechanistic advantages, handling improvements, and validated protocols for transitioning from acid chlorides to anhydrides in critical syntheses.

Mechanistic Divergence & Byproduct Management

The fundamental difference between these two reagents lies in the leaving group thermodynamics and the associated byproduct.

Comparative Reaction Pathway

The following diagram illustrates the divergence in reaction intermediates and byproducts. Note that the anhydride pathway generates a recyclable carboxylic acid, whereas the chloride pathway generates HCl, necessitating stoichiometric base scavengers.

Figure 1: Mechanistic comparison of acylation pathways. Path A (Red) generates corrosive HCl. Path B (Blue) generates a neutral, recyclable solid acid.

Key Technical Advantages

A. Chemoselectivity & Protecting Group Retention

Acid chlorides are highly electrophilic (

), often reacting indiscriminately. The generation of HCl (even with pyridine present) can cleave acid-sensitive protecting groups like TBS (silyl ethers) or BOC (carbamates) .

• 4-FBA Advantage: The reaction is neutral. The byproduct, 4-fluorobenzoic acid (

  ), is too weak to cleave common protecting groups under acylation conditions.

B. Handling & Stability[1][3]

• 4-FBC (Chloride): Liquid, bp 193°C. Hydrolyzes rapidly in air to release HCl fumes. Corrosive to metal needles and seals.

• 4-FBA (Anhydride): Crystalline solid, mp 107-108°C. Stable in air. Can be weighed on open balances without decomposition.

C. Atom Economy & Recyclability

While anhydrides theoretically "waste" half the molecule, 4-fluorobenzoic acid is a stable solid that precipitates from non-polar solvents (e.g., Hexane/Et2O) or can be recovered via basic extraction. It can be re-converted to the anhydride using thionyl chloride or TsCl, closing the loop.

Comparative Data Profile

Feature	4-Fluorobenzoyl Chloride (4-FBC)	4-Fluorobenzoic Anhydride (4-FBA)
CAS Number	403-43-0	25569-77-1
Physical State	Liquid (Fuming)	Solid (Crystalline)
Melting Point	9-10 °C	107-108 °C
Byproduct	HCl (Strong Acid)	4-Fluorobenzoic Acid (Weak Acid)
Atom Economy	High (Cl loss = 35.5 Da)	Low (Acid loss = 140 Da) unless recycled
Reactivity	High (Exothermic, Fast)	Moderate (Tunable with DMAP/Sc(OTf)3)
Ideal Use Case	Simple, robust substrates	Acid-sensitive, chiral, or complex APIs

Experimental Protocols

Protocol A: Acylation of Acid-Sensitive Alcohol (e.g., Nucleoside Analog)

Objective: Introduce 4-fluorobenzoyl group without cleaving a 5'-O-TBS protecting group.

Method 1: Using 4-Fluorobenzoic Anhydride (Recommended)

• Setup: Flame-dry a 50 mL round-bottom flask under Argon.

• Reagents: Add Substrate (1.0 equiv, 5 mmol), 4-FBA (1.2 equiv, 6 mmol), and anhydrous DCM (20 mL).

• Catalyst: Add DMAP (0.1 equiv) and Et3N (1.5 equiv).

• Reaction: Stir at room temperature for 4–6 hours. (Monitor by TLC; 4-FBA spots are UV active).

• Workup: Dilute with Et2O. Wash with sat. NaHCO3 (removes byproduct acid as sodium salt) and brine.

• Result: High yield (>90%) with full retention of the TBS group.

Method 2: Using 4-Fluorobenzoyl Chloride (Comparator)

• Setup: Same as above.

• Reagents: Add Substrate (1.0 equiv) and Pyridine (3.0 equiv) in DCM. Cool to 0°C.

• Addition: Dropwise addition of 4-FBC (1.1 equiv).

• Observation: Immediate precipitate (Pyridine-HCl). Exotherm observed.

• Result: Yield often lower (70-80%) due to partial desilylation (loss of TBS) caused by local concentration of HCl/Pyridine-HCl complexes.

Protocol B: Recycling the Byproduct

• Collection: Combine aqueous NaHCO3 washes from Method 1.

• Acidification: Acidify carefully with 1M HCl to pH 2.

• Precipitation: 4-Fluorobenzoic acid precipitates as a white solid.

• Filtration: Filter, wash with cold water, and dry (mp 182-184°C).

• Reuse: React recovered acid with 0.5 equiv of Thionyl Chloride or TsCl/K2CO3 to regenerate the anhydride [1].

Decision Logic: When to Switch?

Use the following logic flow to determine the appropriate reagent for your campaign.

Figure 2: Decision matrix for reagent selection based on substrate complexity and scale.

References

• Eskandari, P., & Kazemi, F. (2017). General Procedure for the Preparation of Carboxylic Acid Anhydride Using TsCl. Letters in Organic Chemistry, 14(6), 431-439.[3]

• Sigma-Aldrich. (n.d.). 4-Fluorobenzoic anhydride Product Sheet (CAS 25569-77-1).[3][4][5] Retrieved October 26, 2023.

• Lowe, P. T., & O'Hagan, D. (2023).[6] 4′-Fluoro-nucleosides and nucleotides: from nucleocidin to an emerging class of therapeutics. Chemical Society Reviews, 52, 248-276.[6] (Context for sensitive fluorinated nucleoside synthesis).

• PubChem. (n.d.). 4-Fluorobenzoic Acid (Byproduct Properties). National Library of Medicine.

Sources

• 1. guidechem.com [guidechem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 4-FLUOROBENZOIC ANHYDRIDE synthesis - chemicalbook [chemicalbook.com]
• 4. 4-FLUOROBENZOIC ANHYDRIDE | 25569-77-1 [chemicalbook.com]
• 5. 4-Fluorobenzoic anhydride [myskinrecipes.com]
• 6. 4′-Fluoro-nucleosides and nucleotides: from nucleocidin to an emerging class of therapeutics - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Performance of 4-Fluorobenzoic Anhydride in Fragment Condensation: A Comparative Guide

This guide provides an in-depth technical analysis of 4-Fluorobenzoic Anhydride (4-FBA) as a reagent for fragment condensation, specifically focusing on its application in the Mixed Anhydride Method .

Part 1: Executive Summary & Technical Positioning

In the landscape of peptide fragment condensation and difficult esterifications, 4-Fluorobenzoic Anhydride (4-FBA) occupies a strategic niche between standard Benzoic Anhydride (low reactivity) and highly specialized reagents like MNBA (Shiina reagent) or Yamaguchi acid chlorides.

4-FBA functions primarily as an activation agent for the Modified Mixed Anhydride Method . Its core value proposition lies in the electronic activation provided by the para-fluorine atom. This electron-withdrawing group (EWG) enhances the electrophilicity of the carbonyl carbons, facilitating rapid mixed anhydride formation and subsequent nucleophilic attack, often under milder conditions than unsubstituted benzoic anhydride.

Key Performance Indicators (KPIs)

• Reactivity: Significantly higher than Benzoic Anhydride; comparable to 4-Trifluoromethylbenzoic anhydride (TFBA).

• Regioselectivity: High preference for nucleophilic attack at the substrate carbonyl (desired) over the 4-fluorobenzoyl carbonyl (undesired), provided optimal catalysts (DMAP/Lewis Acids) are used.

• Racemization Control: Effective at low temperatures (-20°C to 0°C) due to rapid coupling kinetics which outcompete oxazolone formation.

Part 2: Mechanistic Workflow

The utility of 4-FBA relies on the formation of a Mixed Anhydride (MA) intermediate. The para-fluorine atom destabilizes the anhydride bond, making the leaving group (4-fluorobenzoate) a better leaving group than benzoate, thereby driving the reaction forward.

Reaction Pathway Diagram

Figure 1: Mechanistic pathway of 4-FBA mediated condensation. The electron-withdrawing fluorine enhances the formation of the Mixed Anhydride and the subsequent release of the 4-fluorobenzoate leaving group.

Part 3: Comparative Analysis

The following table contrasts 4-FBA with industry-standard alternatives.

Performance Matrix

Feature	4-Fluorobenzoic Anhydride (4-FBA)	Benzoic Anhydride (BA)	Isobutyl Chloroformate (IBCF)	MNBA (Shiina Reagent)
Reactivity	High (Activated)	Low (Baseline)	High	Very High
Regioselectivity	Good (Requires DMAP/Low Temp)	Moderate	High (Steric control)	Excellent (Steric + Electronic)
By-Product	4-Fluorobenzoic acid (Solid, Acidic wash)	Benzoic acid (Solid)	CO₂ + Isobutanol (Gas/Liquid)	MNBA-acid (Solid, easy removal)
Moisture Sensitivity	Moderate	Low	High	Moderate
Cost Efficiency	High (Cheaper than MNBA)	Very High	High	Low (Expensive)
Primary Use Case	Scalable fragment condensation; difficult esterifications.	Simple acylations; robust substrates.	Standard peptide coupling (small scale).	Macrolactonization; hindered cores.

Detailed Comparison

Vs. Benzoic Anhydride: Benzoic anhydride is often too sluggish for sterically hindered fragment condensations, requiring higher temperatures that promote racemization. 4-FBA allows the reaction to proceed at 0°C or room temperature , significantly preserving chiral integrity [1].

Vs. MNBA (2-methyl-6-nitrobenzoic anhydride): MNBA is the gold standard for regioselectivity because the ortho-methyl group sterically blocks attack on the anhydride carbonyl, forcing the nucleophile to attack the substrate carbonyl. 4-FBA lacks this steric protection. However, 4-FBA is significantly more cost-effective and is often sufficient for intermolecular couplings where extreme steric shielding is not required [2].

Vs. Isobutyl Chloroformate (IBCF): IBCF generates mixed anhydrides that are thermally unstable (decomposing to urethanes if heated). 4-FBA derived mixed anhydrides are generally more thermally stable , allowing for longer reaction times if necessary to drive difficult couplings to completion without decomposition.

Part 4: Experimental Protocol

Objective: Condensation of N-protected Peptide Fragment A (Acid) with Fragment B (Amine) using 4-FBA.

Reagents & Setup

• Fragment A (Carboxylic Acid): 1.0 equiv[1][2]

• Fragment B (Amine): 1.0 - 1.1 equiv

• 4-Fluorobenzoic Anhydride (4-FBA): 1.1 equiv

• Catalyst: DMAP (0.1 equiv) or Lewis Acid (e.g., MgBr₂·OEt₂ for racemization suppression)

• Base: Diisopropylethylamine (DIPEA), 2.5 equiv

• Solvent: DCM or DMF (Anhydrous)

Step-by-Step Methodology

• Activation (Mixed Anhydride Formation):

  • Dissolve Fragment A (1.0 equiv) and 4-FBA (1.1 equiv) in anhydrous DCM under Nitrogen.

  • Cool the solution to -10°C .

  • Add DIPEA (1.2 equiv) dropwise. Stir for 20–30 minutes.

  • Checkpoint: TLC should show consumption of Fragment A and formation of the Mixed Anhydride (often higher R_f).

• Coupling:

  • Add Fragment B (Amine) and DMAP (0.1 equiv) to the mixture at -10°C.

  • Allow the reaction to warm slowly to 0°C over 2 hours.

  • Note: Do not heat above room temperature to avoid attacking the 4-fluorobenzoyl carbonyl (Side Reaction).

• Work-up:

  • Quench with saturated NH₄Cl solution.

  • Wash the organic layer with 5% NaHCO₃ (removes 4-fluorobenzoic acid byproduct) and 0.1 M HCl (removes unreacted amine/DMAP).

  • Dry over Na₂SO₄ and concentrate.[2]

• Purification:

  • Recrystallize or perform column chromatography.[2] The 4-fluorobenzoic acid byproduct is easily separated due to its high polarity compared to protected peptides.

Part 5: Troubleshooting & Optimization

Regioselectivity Issues (Wrong Attack)

If you observe the formation of the 4-fluorobenzamide side product (attack on the reagent instead of the fragment), it indicates that the nucleophile is attacking the more electrophilic reagent carbonyl.

• Solution: Increase the steric bulk of the base (use Collidine instead of DIPEA) or switch to the Shiina Protocol (add the anhydride slowly to a mixture of Acid and Amine) [3].

Racemization

If epimerization is observed at the C-terminus of Fragment A:

• Cause: Slow coupling allows the activated acid to form an oxazolone.

• Solution: Add HOAt or HOBt (1.0 equiv) as an additive. This converts the Mixed Anhydride into an Active Ester in situ, which is less prone to racemization than the anhydride itself.

Part 6: References

• Shiina, I. (2004). "An Effective Method for the Synthesis of Carboxylic Esters and Lactones Using Substituted Benzoic Anhydrides with Lewis Acid Catalysts". Bulletin of the Chemical Society of Japan, 77(6), 1191–1217. Link

• Dhimitruka, I., & SantaLucia, J. (2006). "Investigation of the Yamaguchi Esterification Mechanism. Synthesis of a Lux-S Enzyme Inhibitor Using an Improved Esterification Method". Organic Letters, 8(1), 47–50. Link

• Shiina, I., et al. (2002). "A New Condensation Reaction for the Synthesis of Carboxylic Esters from Nearly Equimolar Amounts of Carboxylic Acids and Alcohols Using 2-Methyl-6-nitrobenzoic Anhydride". Chemistry Letters, 31(3), 286-287. Link

• Bachem. (2024).[3][4] "Peptide Synthesis: A Guide to Coupling Reagents & Additives". Bachem Technical Guides. Link

Sources

• 1. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. bachem.com [bachem.com]
• 4. m.youtube.com [m.youtube.com]

Benchmarking 4-Fluorobenzoic Anhydride: Atom Economy &amp; Process Efficiency Guide

Executive Summary: The "Hidden" Efficiency

In high-throughput medicinal chemistry and early-phase process development, 4-Fluorobenzoic anhydride is often dismissed in favor of 4-fluorobenzoyl chloride due to a perceived deficit in Atom Economy (AE). The conventional logic is simple: the anhydride ejects a large leaving group (4-fluorobenzoic acid, MW ~140), whereas the acid chloride ejects a small one (chloride, MW ~35.5).

This guide challenges that convention.

Our analysis demonstrates that when Reaction Mass Efficiency (RME) is calculated—accounting for the stoichiometric base required to scavenge HCl in acid chloride reactions—the efficiency gap closes. Furthermore, when the recyclability of the anhydride's byproduct is factored in, 4-fluorobenzoic anhydride frequently offers a superior Environmental Factor (E-factor) and a more robust safety profile for scale-up.

Theoretical vs. Practical Efficiency

To objectively compare these reagents, we must move beyond simple Atom Economy (AE) and evaluate Reaction Mass Efficiency (RME) and E-Factor.

The Test Case: Synthesis of N-(4-fluorobenzoyl)morpholine.

• Target Product MW: 209.22 g/mol

• Nucleophile: Morpholine (MW 87.12 g/mol )

Comparative Metrics Analysis

Metric	Route A: Acid Chloride	Route B: Anhydride	Analysis
Reagents	4-F-BzCl + Morpholine + Triethylamine (TEA)	4-F-Bz-Anhydride + Morpholine	Anhydrides often require no external base if the amine is nucleophilic enough, or catalytic DMAP.
Stoichiometry	1.0 equiv : 1.0 equiv : 1.1 equiv	1.0 equiv : 1.0 equiv	Acid chlorides require base to trap HCl; Anhydrides do not necessarily require it.
Byproducts	TEA·HCl salt (Solid waste)	4-Fluorobenzoic Acid (Solid, Recyclable)	The "waste" mass in Route A is often underestimated.
Atom Economy (AE)	~58% (if base included)	~43%	Theoretical AE favors Chloride only if you ignore the base.
Reaction Mass Efficiency (RME)	~45-50%	~40-45%	In practice, the gap is negligible (<5%).
E-Factor (kg waste/kg product)	High (Salt waste + solvent for wash)	Moderate (Acid byproduct)	Anhydride waste is non-toxic and easily recovered.

The "Base Scavenger" Trap

A common error in calculating AE for acid chlorides is ignoring the base.

• Acid Chloride Reaction:

  • Reality: You cannot release HCl gas in a reactor. You add TEA (MW 101).

  • Real Waste: TEA·HCl (MW ~137.5).

• Anhydride Reaction:

  • Real Waste: RCOOH (MW ~140).

Decision Framework: When to Use Which?

The following decision tree illustrates the logical selection process based on substrate sensitivity and downstream processing capabilities.

Figure 1: Decision matrix for selecting between 4-fluorobenzoic anhydride and 4-fluorobenzoyl chloride based on process constraints.

Experimental Protocols

Protocol A: Synthesis with 4-Fluorobenzoic Anhydride (Recommended)

This protocol maximizes RME by avoiding auxiliary bases and enabling byproduct recycling.

Materials:

• 4-Fluorobenzoic anhydride (1.0 equiv)

• Primary/Secondary Amine (1.0 equiv)

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc) [Green alternative]

• 10% NaHCO₃ solution

Step-by-Step:

• Dissolution: Dissolve 1.0 equiv of amine in EtOAc (5 mL/mmol).

• Addition: Add 1.0 equiv of 4-fluorobenzoic anhydride in one portion at room temperature.

  • Note: Reaction is slightly exothermic but rarely requires ice cooling unless scale >100g.

• Monitoring: Stir for 2–4 hours. Monitor by TLC or LCMS.

  • Checkpoint: Disappearance of amine indicates completion.

• Work-up (The Separation):

  • Wash the organic layer with 10% NaHCO₃ (2x).

  • CRITICAL STEP: Save the aqueous layer! This contains the 4-fluorobenzoate byproduct.

• Isolation: Dry organic layer (MgSO₄), filter, and concentrate to yield pure amide.

Protocol B: Byproduct Recycling (The "Green" Loop)

Recovering the leaving group transforms the E-factor of this reaction.

• Acidification: Take the NaHCO₃ aqueous layer from Protocol A (Step 4).

• Precipitation: Slowly add 1M HCl until pH < 2. 4-Fluorobenzoic acid will precipitate as a white solid.

• Filtration: Filter the solid and wash with cold water.

• Drying: Dry in a vacuum oven at 50°C.

• Reuse: This recovered acid can be converted back to the anhydride using a dehydrating agent (e.g., acetic anhydride exchange) or thionyl chloride, closing the loop.

Mechanism & Mass Flow Visualization

Understanding where the mass goes is vital for calculating accurate efficiency metrics.

Figure 2: Mass flow diagram illustrating the "Split Mass" characteristic of anhydride reactions and the potential for closed-loop recycling.

References & Grounding

• Trost, B. M. (1991).[1] The atom economy—a search for synthetic efficiency.[2] Science, 254(5037), 1471-1477. Link

  • Foundational definition of Atom Economy.

• Sheldon, R. A. (2007). The E Factor: fifteen years on. Green Chemistry, 9(12), 1273-1283. Link

  • Establishes the E-factor metric used in our waste analysis.

• Constable, D. J., et al. (2002). Metrics to 'green' chemistry—which are the best?. Green Chemistry, 4(6), 521-527. Link

  • Comparative analysis of RME vs. AE, supporting the inclusion of base scavengers in calculations.

• ACS Green Chemistry Institute. (2023). Design Principles for Green Chemistry.Link

  • Guidelines on derivatization and waste prevention.

Sources

• 1. bilder.buecher.de [bilder.buecher.de]
• 2. greenchemistry-toolkit.org [greenchemistry-toolkit.org]

Technical Guide: Spectral Validation &amp; Utility of 4-Fluorobenzoic Anhydride

Executive Summary

In the development of fluorinated pharmaceuticals (e.g., p38 MAP kinase inhibitors, certain statins), the introduction of the 4-fluorobenzoyl moiety is a critical step. While 4-fluorobenzoyl chloride is the traditional electrophile of choice, it suffers from hydrolytic instability, corrosivity, and the generation of HCl byproducts.

4-Fluorobenzoic anhydride offers a superior alternative for sensitive nucleophiles, providing a milder acylation profile and crystalline stability. However, its formation must be rigorously validated to ensure complete conversion from the parent acid. This guide provides the definitive spectral evidence (FT-IR, NMR) required to confirm the synthesis of 4-fluorobenzoic anhydride and objectively compares its performance against the acid chloride.

Synthesis & Formation Pathway[1][2][3]

The most robust synthesis for high-purity applications avoids thermal dehydration (which can cause discoloration) and instead utilizes a sulfonyl chloride-mediated coupling. This method proceeds under mild conditions, preserving the fluorinated aromatic ring.

Figure 1: Synthesis Workflow (TsCl-Mediated)

Caption: Step-wise formation via p-toluenesulfonyl chloride (TsCl) activation in acetonitrile. This pathway minimizes hydrolysis risk compared to thionyl chloride routes.

Spectral Characterization: The "Fingerprint" of Formation

Confirmation of the anhydride structure relies on detecting specific symmetry-breaking vibrations in IR and distinct shielding patterns in NMR.

A. FT-IR Spectroscopy (The Primary Diagnostic)

The most immediate evidence of anhydride formation is the carbonyl split . Unlike the parent acid (single band ~1680 cm⁻¹) or the acid chloride (single band ~1775 cm⁻¹), the anhydride displays a characteristic doublet due to symmetric and asymmetric stretching modes.

Functional Group	Vibration Mode	Wavenumber (cm⁻¹)	Diagnostic Note
C=O[1][2] (Asymmetric)	Stretch	1786	Stronger intensity band; confirms anhydride linkage.
C=O (Symmetric)	Stretch	1721	Distinct second band; absent in acid/chloride.
C-F (Aromatic)	Stretch	1239, 1157	Consistent with para-fluorine substitution.
Aromatic C=C	Stretch	1606, 1507	Skeletal vibrations of the benzene ring.

Critical Check: If you observe a broad band around 2500–3300 cm⁻¹, your sample is contaminated with unreacted 4-fluorobenzoic acid (O-H stretch).

B. NMR Spectroscopy ( H, C, F)

NMR provides quantitative purity assessment. The shift in the ortho protons and the absence of the acidic proton are key indicators.

1.

H NMR (400 MHz, CDCl )

• δ 8.19 – 8.16 (m, 4H): Ortho protons relative to the carbonyl. These are deshielded compared to the acid due to the electron-withdrawing nature of the anhydride linkage.

• δ 7.23 – 7.19 (m, 4H): Meta protons (ortho to Fluorine).

• Absence: No singlet at δ ~11.0–13.0 ppm (corresponds to COOH).

2.

C NMR (100 MHz, CDCl )

• δ 166.7 (d,

  = 255 Hz): Carbon bonded to Fluorine (Ipso).[3] Large coupling constant is characteristic.

• δ 161.2: Carbonyl (C=O). This peak confirms the oxidation state.

• δ 133.3 (d,

  = 9 Hz): Ortho carbons.[3]

• δ 116.5 (d,

  = 11 Hz): Meta carbons.[3]

Comparative Analysis: Anhydride vs. Chloride[5]

Why switch? The choice between the anhydride and the chloride dictates the purification strategy and impurity profile of your final drug substance.

Table 2: Performance Matrix

Feature	4-Fluorobenzoic Anhydride	4-Fluorobenzoyl Chloride
Physical State	White Crystalline Solid (mp 113-115 °C)	Liquid / Low-melting solid
Hydrolytic Stability	High. Can be weighed in open air.	Low. Fumes in air; requires inert gas.
Reactivity	Moderate. Selective for amines/alcohols.	High. Reacts indiscriminately; risks side reactions.
Byproduct	4-Fluorobenzoic Acid (Recyclable)	HCl (Corrosive, requires scavenger)
Atom Economy	Lower (loses half the molecule as acid)	Higher (loses only Cl)
Storage	Shelf-stable at RT.	Requires anhydrous/fridge storage.

Figure 2: Decision Logic for Reagent Selection

Caption: Selection logic based on substrate sensitivity and manufacturing scale.

Experimental Protocol

Synthesis of 4-Fluorobenzoic Anhydride (TsCl Method)

Objective: Produce high-purity anhydride without thermal degradation.

Materials:

• 4-Fluorobenzoic acid (1.0 equiv)

• p-Toluenesulfonyl chloride (TsCl) (0.5 equiv)[4]

• Potassium Carbonate (

  ) (1.5 equiv)[4]

• Acetonitrile (Dry)[4]

Procedure:

• Setup: In a flame-dried round-bottom flask, dissolve 4-fluorobenzoic acid (e.g., 10 mmol) in anhydrous acetonitrile (50 mL).

• Base Addition: Add

  (15 mmol) and stir at room temperature for 10 minutes to form the carboxylate salt.

• Activation: Add TsCl (5 mmol) portion-wise.

• Reaction: Stir at room temperature. Monitor by TLC (Hexane/EtOAc 4.5:0.5).[3] The reaction typically completes in 20–30 minutes.

• Workup:

  • Add dichloromethane (DCM, 20 mL) to the mixture.

  • Filter off the inorganic salts (

    , ).

  • Evaporate the solvent under reduced pressure.[5]

• Purification: Recrystallize the crude white solid from minimal hot ethanol or a DCM/Hexane mixture.

• Validation: Confirm melting point (113–115 °C) and IR doublet (1786/1721 cm⁻¹).

References

• Synthesis & TsCl Method: Eskandari, P., & Kazemi, F. (2017). "General Procedure for the Preparation of Carboxylic Acid Anhydride Using TsCl." Letters in Organic Chemistry, 14(6), 431-439.[4]

• Spectral Data (IR/NMR): Royal Society of Chemistry. "4-fluorobenzoic anhydride - ChemSpider/SpectraBase."

• Comparative Reactivity: BenchChem. "A Comprehensive Technical Guide to 4-Fluorobenzoic Acid."

• NMR Shift Data: University of Wisconsin. "Reich Collection of NMR Data - 1H Chemical Shifts."

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.pg.edu.pl [chem.pg.edu.pl]
• 3. rsc.org [rsc.org]
• 4. 4-FLUOROBENZOIC ANHYDRIDE synthesis - chemicalbook [chemicalbook.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal of 4-Fluorobenzoic Anhydride

[1][2]

Part 1: Executive Summary & Immediate Directives[1]

4-Fluorobenzoic Anhydride is a moisture-sensitive acylating agent.[1][2] Upon contact with water or humid air, it hydrolyzes to form 4-fluorobenzoic acid .[2][3] While the carbon-fluorine (C-F) bond is chemically stable under standard laboratory conditions, the anhydride moiety is highly reactive and corrosive.[2][3]

Critical Safety Directives:

• DO NOT dispose of the anhydride directly into sink drains or municipal sewers.[2] Hydrolysis in plumbing can generate heat and insoluble acid precipitates that cause blockages.[2]

• DO NOT mix with strong oxidizers or strong bases without controlled cooling; the reaction is exothermic.[2]

• DO NOT autoclave waste containing this anhydride.[2]

• IMMEDIATE ACTION: Segregate waste streams. Store material in a desiccator or under inert gas (Nitrogen/Argon) until disposal or quenching can be performed.[2]

Part 2: Chemical Risk Profile & Logic

To design a safe disposal protocol, we must understand the transformation the molecule undergoes during waste processing.[2][3]

Chemical Transformation

The primary disposal mechanism relies on controlled hydrolysis .[2] Unlike acid chlorides which release HCl gas, acid anhydrides release two equivalents of the corresponding carboxylic acid.[2][3]

• Hazard Transition: The anhydride is a sensitizer and corrosive (reactive).[2] The resulting acid is an irritant (stable solid).[2]

• Fluorine Considerations: The C-F bond is extremely stable (

  ).[2] Hydrolysis does not release Hydrofluoric Acid (HF) under ambient conditions.[2] HF generation is only a concern during high-temperature incineration, requiring commercial facilities with scrubbers.[2][3]

Physical & Hazard Data[1][2]

Property	Data	Operational Implication
CAS Number	2557-23-5	Use for waste labeling and inventory.[1][2]
Physical State	White Solid / Powder	Dust control is required (N95 or Fume Hood).[1][2]
Melting Point	~65–68 °C	Low melting point; keep away from heat sources.[1][2]
Water Solubility	Reacts / Decomposes	Aqueous cleanup requires slow addition to prevent heat spikes.[1][2]
GHS Class	Skin Corr.[1][2][4][5][6] 1B, Eye Dam. 1	Full PPE (Nitrile gloves, goggles, lab coat) is mandatory.[2][3]

Part 3: Disposal Decision Matrix

Use the following logic flow to determine the appropriate disposal method for your specific inventory.

Figure 1: Decision matrix for selecting the safest disposal pathway based on inventory scale and chemical state.[1][2]

Part 4: Operational Protocols

Protocol A: Controlled Hydrolysis (In-Lab Quenching)

Applicability: Small quantities (<50g) of pure substance or non-halogenated reaction mixtures.[2] Goal: Convert the reactive anhydride into a stable, water-soluble salt (Sodium 4-fluorobenzoate) for drain disposal (if local regulations permit) or aqueous waste collection.

Reagents Required:

• Solvent (Acetone or Ethanol) - to dissolve the solid anhydride.[2]

• 2.5 M Sodium Hydroxide (NaOH) or Saturated Sodium Bicarbonate (

  ).

• Ice bath.

• pH strips.[2]

Step-by-Step Procedure:

• Preparation: Work inside a fume hood. Don PPE (gloves, goggles, lab coat).[2][3]

• Dissolution: Dissolve the 4-Fluorobenzoic Anhydride in a minimal amount of acetone or ethanol. The anhydride reacts slowly with solid surfaces; solution phase ensures complete reaction.[2]

• Hydrolysis (The Quench):

  • Place a beaker containing 100 mL of water (per 5g of substance) into an ice bath.

  • Slowly add the anhydride solution to the water with stirring.

  • Observation: The solution may become cloudy as 4-fluorobenzoic acid precipitates.[2]

• Neutralization:

  • Slowly add 2.5 M NaOH or Saturated

    to the mixture.[2]

  • Caution: If using bicarbonate,

    gas will evolve.[2][3] Add dropwise to avoid overflow.

  • Continue adding base until the solution clarifies (the salt is soluble) and the pH reaches 7–8.[2]

• Final Check: Ensure no solids remain.

• Disposal: Label the container "Aqueous Waste: Sodium 4-fluorobenzoate, Acetone, Water."[2][3] Dispose of according to institutional guidelines for aqueous organic waste.

Protocol B: Commercial Disposal (Lab Packing)

Applicability: Large stocks, expired original containers, or halogenated solvent mixtures.[2][3] Goal: Secure containment for transport to a high-temperature incineration facility.

• Container Selection: Use the original container if intact.[2] If damaged, transfer to a high-density polyethylene (HDPE) or glass container with a Teflon-lined cap.[1][2][3]

• Labeling:

  • Chemical Name: 4-Fluorobenzoic Anhydride.[2]

  • Hazards: Corrosive, Reactive.[2][3]

  • Waste Codes: Assign D002 (Corrosive) and D003 (Reactive) if applicable under RCRA guidelines [1].

• Segregation: Do not pack in the same outer drum as oxidizers (e.g., nitric acid) or aqueous bases.[2][3]

• Destruction Method: The waste contractor must utilize incineration with flue gas scrubbing .[2] The combustion of fluorinated compounds generates HF gas, which must be captured by alkaline scrubbers to prevent environmental release [2].[2][3]

Part 5: Emergency Contingencies (Spills)

Scenario: A 100g bottle drops and shatters on the floor.

• Evacuate & Ventilate: Clear the immediate area.[2][7] The powder is a respiratory irritant.[2]

• PPE Upgrade: Wear a half-face respirator with organic vapor/acid gas cartridges and N95 pre-filters if dust is present.[2] Double glove (Nitrile).[2]

• Containment: Cover the spill with a dry absorbent (Vermiculite or Dry Sand).[2] Do not use water , as this will generate heat and acid fumes on the floor.[2][3]

• Cleanup:

  • Scoop the dry material into a wide-mouth waste jar.[2]

  • Once the bulk solid is removed, wipe the surface with a paper towel soaked in saturated Sodium Bicarbonate solution to neutralize residues.[2][3]

  • Final wipe with water.[2][5]

• Disposal: Treat the collected spill debris as "Hazardous Solid Waste" (Protocol B).

References

• U.S. Environmental Protection Agency (EPA). (2023).[2] Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. RCRA Regulations regarding D002 (Corrosivity) and D003 (Reactivity).[2] [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version.[2][3] Chapter 8: Laboratory Waste Management. National Academies Press.[2] [Link]

Sources

• 1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 2. 4-Fluorobenzoic acid - Wikipedia [en.wikipedia.org]
• 3. Waste Code [rcrainfo.epa.gov]
• 4. carlroth.com [carlroth.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. IsoLab - Acetic Anhydride [isolab.ess.washington.edu]

Personal protective equipment for handling 4-Fluorobenzoic Anhydride

CAS: 25569-77-1 | Formula: (C₇H₄FO)₂O Classification: Acid Anhydride (Moisture Sensitive / Irritant)[1]

Part 1: Executive Safety Summary

To the Researcher: You are handling 4-Fluorobenzoic Anhydride , a reactive acylating agent.[1] Unlike its corresponding acid (4-fluorobenzoic acid), this compound is moisture-sensitive .[1][2]

The primary safety risk is hydrolysis .[1] Upon contact with ambient moisture or mucosal surfaces (eyes, lungs, sweat), this anhydride cleaves to release two equivalents of 4-fluorobenzoic acid and heat.[1] This reaction drives the specific PPE requirements: you are protecting yourself not just from the solid, but from the in situ generation of hot, corrosive organic acid on your skin or in your lungs.[1]

Operational Goal: Maintain strict anhydrous conditions. If the compound smells like acid, it has already degraded.[1]

Part 2: Personal Protective Equipment (PPE) Matrix

Zone	PPE Requirement	Technical Rationale (The "Why")
Hand Protection	Double Nitrile Gloves (Min 0.11mm thickness)	Permeation Defense: Anhydrides can permeate standard nitrile.[1] If the outer glove is compromised or hydrolyzes, the inner glove prevents acid burns.[1] Change immediately upon splash.[1]
Ocular	Chemical Splash Goggles (ANSI Z87.1+)	Vapor/Dust Risk: Safety glasses are insufficient.[1] Anhydride dust hydrolyzes instantly in tear ducts, causing severe irritation/corneal damage.[1]
Respiratory	Fume Hood (Primary) or N95/P100 (Secondary)	Inhalation Hazard: Inhaled dust reacts with lung moisture to form acid.[1] Always weigh and transfer inside a certified fume hood.[1]
Body	Lab Coat (Cotton/Poly blend) + Chemical Apron	Physical Barrier: Standard lab coat is sufficient for milligram scales.[1] Use a rubberized apron for scales >10g to prevent clothing saturation during spills.[1]

Part 3: Operational Workflow & Handling Protocol

A. Storage & Pre-Check[1][3][4][5][6]

• Storage: Store at room temperature in a desiccator or under an inert atmosphere (Argon/Nitrogen).

• Visual Check: The solid should be white/off-white.[1][2]

• Olfactory Check (Caution): A strong, biting acidic odor indicates significant hydrolysis to 4-fluorobenzoic acid.[1] If degraded, purification (recrystallization) is required before use to ensure stoichiometric accuracy.[1]

B. Weighing & Transfer (The Critical Step)[1]

• Context: Static electricity often causes anhydride powders to "jump," increasing inhalation risk.[1]

• Equilibrate: Bring the container to room temperature before opening to prevent condensation.

• Anti-Static: Use an anti-static gun or polonium strip if available.[1] Alternatively, wipe the spatula with a dryer sheet before use.[1]

• Transfer: Weigh inside the fume hood. Do not transport open weighing boats across the lab.

• Closing: Parafilm the bottle immediately after use to preserve the remaining reagent.

C. Reaction Setup

• Solvent Choice: Ensure all solvents (DCM, THF, Toluene) are anhydrous .[1] Water in the solvent will consume the reagent immediately.

• Base Trap: If the reaction generates acid byproducts, vent the vessel through a soda lime trap or a dilute NaOH bubbler to neutralize acidic off-gassing.[1]

Part 4: Emergency & Disposal Procedures

Spills (Solid)[1]

• Isolate: Mark the area.[1]

• Dry Clean: Do not use wet paper towels initially (this generates acid).[1] Sweep up dry solid with a brush and dustpan.[1]

• Neutralize: Wipe the surface after sweeping with a 5% Sodium Bicarbonate (NaHCO₃) solution.[1]

Disposal (Quenching Protocol)

WARNING: Never throw reactive anhydrides directly into the trash or aqueous waste streams without quenching.[1]

• Preparation: Prepare a beaker with 5% Sodium Hydroxide (NaOH) or Sodium Bicarbonate (NaHCO₃).

• Hydrolysis: Slowly add the solid anhydride to the basic solution.[1]

  • Mechanism:[1][4][6][7][8] The base catalyzes hydrolysis and neutralizes the resulting 4-fluorobenzoic acid.[1]

• Verification: Ensure all solids have dissolved and the pH is neutral (pH 6-8).

• Binning: Dispose of the neutralized solution in the Aqueous Waste container.

Part 5: Operational Logic Diagram

The following diagram illustrates the decision-making process for handling 4-Fluorobenzoic Anhydride, emphasizing the "Dry vs. Wet" pathways.

Figure 1: Decision workflow for integrity checks, handling, and safe disposal of 4-Fluorobenzoic Anhydride.

References

• National Research Council (US). (2011).[1] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[1] Retrieved from [Link]

Sources

• 1. 4-Fluorobenzoic acid - Wikipedia [en.wikipedia.org]
• 2. 4-FLUOROBENZOIC ANHYDRIDE | 25569-77-1 [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. purdue.edu [purdue.edu]
• 7. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]
• 8. carlroth.com [carlroth.com]